3-(3-Pyridyl)aniline dihydrochloride

• CAS: 1235380-44-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-(3-Pyridyl)aniline Dihydrochloride: Properties, Synthesis, and Applications in Drug Discovery

Introduction: In the landscape of modern medicinal chemistry, the strategic combination of privileged scaffolds is a cornerstone of rational drug design. The 3-(3-Pyridyl)aniline core represents a quintessential example, merging the bioisosteric properties of a pyridine ring with the versatile reactivity of an aniline moiety.[1][2] This structure is a valuable building block for creating libraries of compounds targeting a wide array of biological targets. This guide provides an in-depth technical overview of 3-(3-Pyridyl)aniline dihydrochloride, a salt form engineered for enhanced stability and handling. We will explore its chemical and physical properties, present a validated synthetic protocol, discuss its reactivity, and contextualize its application for researchers, scientists, and drug development professionals.

Section 1: Core Chemical Identity

The dihydrochloride salt of 3-(3-Pyridyl)aniline ensures that both basic nitrogen centers—the pyridine ring nitrogen and the aniline's amino group—are protonated. This enhances aqueous solubility and improves the material's stability and handling characteristics compared to the free base.

Identifier	Value	Source(s)
IUPAC Name	3-(Pyridin-3-yl)aniline dihydrochloride	[3]
Synonyms	3-(3-PYRIDYL)ANILINE 2HCL, 3-pyridin-3-ylaniline;dihydrochloride	[3][4][5]
CAS Number	1235380-44-5; 1049789-92-5	[3][5][6]
Parent Compound CAS	57976-57-5 (for free base, 3-(Pyridin-3-yl)aniline)	[7]
Molecular Formula	C₁₁H₁₂Cl₂N₂	[4]
Molecular Weight	243.14 g/mol	[6]
InChI Key	XTQSQUBTKOMVOP-UHFFFAOYSA-N	[4][5][6]

Section 2: Physicochemical & Computational Properties

Understanding the physicochemical profile of this intermediate is critical for its effective use in synthesis and formulation.

Property	Value / Description	Source(s)
Physical Form	White to light yellow crystalline powder.	[6]
Solubility	As a dihydrochloride salt, it is expected to have good solubility in water and polar protic solvents like methanol and ethanol. It is sparingly soluble in less polar organic solvents.	General Chemical Principle
Storage & Stability	Store at room temperature in a dry, well-ventilated place.[6] The compound is light-sensitive and hygroscopic; storage under an inert atmosphere (e.g., Argon or Nitrogen) is recommended for long-term stability.	[8][9]
Topological Polar Surface Area (TPSA)	38.9 Ų (Calculated for free base)	[10]
logP (Octanol/Water Partition Coeff.)	1.8 (Calculated for free base)	[7]

Section 3: Synthesis and Purification

The formation of the biaryl C-C bond between the phenyl and pyridine rings is most efficiently achieved via a palladium-catalyzed cross-coupling reaction, specifically the Suzuki-Miyaura coupling.[11] This method is widely adopted in the pharmaceutical industry for its high functional group tolerance and reliable scalability.

Causality Behind Experimental Choices

• Reaction Choice: The Suzuki coupling is selected for its robustness in forming C(sp²)-C(sp²) bonds. It operates under relatively mild conditions and tolerates the free amino group on the aniline and the nitrogen on the pyridine ring.

• Catalyst System: A pre-catalyst like PdCl₂(dppf) or a combination of a Pd(II) source (e.g., Pd(OAc)₂) with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is often necessary. The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting the catalyst; electron-rich ligands help to stabilize the active Pd(0) species and promote the catalytic cycle.[12]

• Base and Solvent: An inorganic base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) is required for the crucial transmetalation step. A mixed solvent system, typically an organic solvent (like 1,4-dioxane or DME) with water, is used to dissolve both the organic starting materials and the inorganic base.[12][13]

Experimental Workflow: Synthesis & Purification

Caption: Workflow for the synthesis of 3-(3-Pyridyl)aniline dihydrochloride.

Detailed Step-by-Step Protocol

• Reaction Setup: To a flame-dried round-bottom flask, add 3-bromoaniline (1.0 eq.), pyridine-3-boronic acid (1.2 eq.), potassium carbonate (2.5 eq.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Inert Conditions: Seal the flask with a septum and purge with argon for 10-15 minutes. Add degassed 1,4-dioxane and water (4:1 v/v) via syringe.

• Heating: Immerse the flask in a preheated oil bath at 90 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the 3-bromoaniline is consumed (typically 6-12 hours).

• Workup: Cool the reaction to room temperature. Dilute with water and transfer to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Purification of Free Base: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure 3-(3-pyridyl)aniline as the free base.

• Salt Formation: Dissolve the purified free base in a minimal amount of isopropanol or diethyl ether. While stirring, add a 2M solution of HCl in diethyl ether (2.2 eq.) dropwise.

• Isolation: A precipitate will form. Continue stirring for 30 minutes, then collect the solid by vacuum filtration. Wash the filter cake with cold diethyl ether and dry under high vacuum to yield 3-(3-Pyridyl)aniline dihydrochloride.

Section 4: Reactivity and Synthetic Utility

The title compound is a bifunctional building block, offering two primary sites for chemical modification. This versatility makes it a valuable starting point for generating diverse chemical libraries.

• Aniline Amino Group (-NH₂): This is the most common site of reaction. It behaves as a typical nucleophilic aromatic amine and readily undergoes:

  • Acylation/Amide Bond Formation: Reaction with acyl chlorides, anhydrides, or carboxylic acids (using coupling agents like EDC/HOBt) to form amides.

  • Sulfonylation: Reaction with sulfonyl chlorides to produce sulfonamides.

  • Alkylation: N-alkylation using alkyl halides, though selectivity can be challenging.

  • Buchwald-Hartwig Amination: Can be used as the amine component in further cross-coupling reactions.

• Pyridine Nitrogen: The pyridine nitrogen is basic and nucleophilic.

  • N-Oxidation: Can be oxidized to the corresponding N-oxide using agents like m-CPBA, which alters the electronics and steric profile of the ring.

  • Quaternization: Alkylation with reactive alkyl halides (e.g., methyl iodide) to form a pyridinium salt.

Caption: Key reaction pathways for derivatizing the 3-(3-Pyridyl)aniline scaffold.

Section 5: Spectroscopic Characterization (Predicted)

While experimental spectra should always be acquired for confirmation, the expected ¹H and ¹³C NMR features can be predicted based on the structure and data from similar compounds.[14] For the dihydrochloride salt in a solvent like D₂O or DMSO-d₆, both the aniline and pyridine nitrogens will be protonated.

• ¹H NMR:

  • Aromatic Protons (8H): Expect a series of complex multiplets in the aromatic region, likely between δ 7.0 and 9.0 ppm.

  • Pyridine Ring Protons: Due to protonation of the nitrogen, these protons will be significantly deshielded (shifted downfield) compared to the free base. The proton at the C2 position of the pyridine ring will be the most downfield, likely appearing as a singlet or narrow doublet above δ 8.5 ppm.

  • Aniline Ring Protons: These will also be downfield but generally less shifted than the pyridine protons.

  • Amine Protons (-NH₃⁺): A broad singlet, the chemical shift of which is highly dependent on concentration and residual water content.

• ¹³C NMR:

  • Aromatic Carbons (11C): All 11 carbons are expected in the aromatic region (δ 115-150 ppm).

  • C-N Carbons: The carbons directly attached to the protonated nitrogens (on both the aniline and pyridine rings) will be shifted downfield.

  • Quaternary Carbons: The two carbons at the junction of the rings will appear as signals with lower intensity.

Section 6: Safety, Handling, and Storage

3-(3-Pyridyl)aniline dihydrochloride, as a derivative of aniline hydrochloride, requires careful handling.[8][9]

• Hazard Classification: Toxic if swallowed, in contact with skin, or if inhaled.[8][9] Causes serious eye irritation/damage and may cause an allergic skin reaction.[9][15]

• Personal Protective Equipment (PPE): Always handle in a certified chemical fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles.

• Handling: Avoid creating dust. Use only non-sparking tools. Wash hands thoroughly after handling.

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes and seek urgent medical attention.[15]

  • Skin: Wash off immediately with soap and plenty of water. Remove contaminated clothing.[15]

  • Ingestion: Do not induce vomiting. Call a physician or poison control center immediately.[15]

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated area, protected from light.[6][8]

Section 7: Applications in Drug Development

The pyridine-aniline scaffold is a privileged structure in medicinal chemistry, frequently found in kinase inhibitors and other targeted therapeutics.[16][17]

• Structural Motif: The aniline portion often serves as a hydrogen bond donor, interacting with the hinge region of protein kinases. The pyridine ring can act as a hydrogen bond acceptor and provides a vector for exiting the binding pocket to improve solubility and pharmacokinetic properties.[17]

• Intermediate for API Synthesis: 3-(3-Pyridyl)aniline dihydrochloride is primarily used as a key intermediate.[18] Its bifunctional nature allows for the sequential or parallel synthesis of a wide range of derivatives for structure-activity relationship (SAR) studies. By modifying the aniline nitrogen (e.g., with different acyl groups) and exploring substitutions on the rings, chemists can fine-tune a compound's potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.

This strategic building block enables the rapid exploration of chemical space around a proven pharmacophore, accelerating the journey from hit identification to lead optimization in the drug discovery pipeline.

References

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• National Center for Biotechnology Information (PMC). (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Retrieved from [Link]

• Frontiers in Chemistry. (2020). Recent Advances of Pyridinone in Medicinal Chemistry. Retrieved from [Link]

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• precisionFDA. (n.d.). 3-CHLORO-4-(PYRIDIN-3-YLMETHOXY)ANILINE DIHYDROCHLORIDE. Retrieved from [Link]

• MDPI. (2011). An Improved Protocol for the Preparation of 3-Pyridyl- and Some Arylboronic Acids. Retrieved from [Link]

• ACS Publications. (2009). Suzuki-Miyaura Cross-Coupling of 3-Pyridyl Triflates with Alk-1-enyl-2-pinacol Boronates. Retrieved from [Link]

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• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

• ResearchGate. (2021). Diversification and Design of Novel Aniline-Pyrimidines via Sonogashira/Suzuki Cross Coupling Reactions Catalyzed by Novel CLPN-Pd. Retrieved from [Link]

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A Comprehensive Technical Guide to 3-(3-Pyridyl)aniline Dihydrochloride (CAS 1049789-92-5): Synthesis, Characterization, and Applications in Drug Discovery

An in-depth technical guide by a Senior Application Scientist

Abstract: 3-(3-Pyridyl)aniline dihydrochloride is a pivotal chemical intermediate whose structural motif—a pyridine ring linked to an aniline moiety—is a cornerstone in modern medicinal chemistry.[1][2] This guide provides an in-depth analysis of its physicochemical properties, a detailed, field-proven protocol for its synthesis via palladium-catalyzed Suzuki-Miyaura cross-coupling, and a workflow for its analytical characterization. Furthermore, we explore the causality behind its significance as a privileged scaffold in drug discovery, particularly in the design of next-generation kinase inhibitors.[3][4] This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile building block in their therapeutic programs.

Core Physicochemical & Handling Characteristics

3-(3-Pyridyl)aniline dihydrochloride is typically supplied as a solid powder.[5] As an aniline derivative, it requires careful handling, and as a dihydrochloride salt, its solubility and stability are enhanced for laboratory use.

Table 1: Key Properties of 3-(3-Pyridyl)aniline Dihydrochloride

Property	Value	Source(s)
CAS Number	1049789-92-5	[6][7]
Molecular Formula	C₁₁H₁₂Cl₂N₂	[8][9][10]
Molecular Weight	243.13 g/mol	[6][8][11]
Synonyms	3-(Pyridin-3-yl)aniline dihydrochloride, 3-(3-PYRIDYL)ANILINE 2HCL	[5][8][10]
InChI Key	XTQSQUBTKOMVOP-UHFFFAOYSA-N	[5][6][9]
Physical Form	Powder	[5]
Typical Purity	≥95% - 98% (by HPLC)	[10][12]
Storage Conditions	Store at room temperature, sealed in a dry, well-ventilated place.[5][10] Protect from light and moisture. Handling under an inert gas is recommended.
Topological Polar Surface Area (TPSA)	38.91 Ų	[10]

Strategic Synthesis: The Suzuki-Miyaura Cross-Coupling Approach

The construction of the C-C bond between the phenyl and pyridine rings is most effectively achieved via the Suzuki-Miyaura cross-coupling reaction.[13] This palladium-catalyzed method is renowned for its functional group tolerance and reliability in forming biaryl systems.[14] The primary challenge in coupling with pyridine-containing substrates is the potential for the pyridine nitrogen to coordinate with the palladium catalyst, leading to inhibition.[15] This is overcome by selecting robust, electron-rich phosphine ligands that promote the catalytic cycle over catalyst deactivation.

General workflow for the synthesis of 3-(3-Pyridyl)aniline dihydrochloride.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative procedure and should be optimized for specific laboratory conditions and scale.

• Vessel Preparation: A two-necked round-bottom flask equipped with a magnetic stir bar and reflux condenser is flame-dried under vacuum and allowed to cool under a nitrogen or argon atmosphere.

• Reagent Addition: To the flask, add 3-bromoaniline (1.0 equiv), pyridine-3-boronic acid (1.2 equiv), and anhydrous potassium phosphate (K₃PO₄, 2.5 equiv).[13][15]

  • Causality: Anhydrous base is critical. The presence of water can lead to a competitive side reaction known as protodeboronation, where the boronic acid is consumed non-productively.[15]

• Catalyst Addition: Add the palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%).[13]

  • Causality: A Pd(0) source is required to initiate the catalytic cycle. If using a Pd(II) precatalyst (e.g., Pd(OAc)₂), a phosphine ligand like SPhos or XPhos is necessary to facilitate both the reduction to Pd(0) and the subsequent cross-coupling steps.[15]

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane via cannula. The solvent should be thoroughly degassed by sparging with nitrogen or via several freeze-pump-thaw cycles.

  • Causality: The active Pd(0) catalyst is sensitive to oxygen and can be readily oxidized to an inactive state.[15] Maintaining a strict inert atmosphere is imperative for achieving high yields.

• Reaction: Heat the mixture to 85-95 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 8-16 hours).

• Workup and Purification: a. Cool the reaction to room temperature and quench with water. b. Extract the aqueous layer with ethyl acetate (3x). c. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. d. Purify the crude residue by silica gel column chromatography to yield 3-(3-pyridyl)aniline as the free base.

• Dihydrochloride Salt Formation: a. Dissolve the purified free base in a minimal amount of a suitable solvent like diethyl ether or methanol. b. Add a solution of hydrochloric acid in ether (e.g., 2 M) dropwise with stirring. c. The dihydrochloride salt will precipitate. Collect the solid by vacuum filtration, wash with cold ether, and dry under vacuum to yield the final product.

The Central Role in Medicinal Chemistry & Drug Discovery

The 3-(3-pyridyl)aniline scaffold is considered a "privileged structure" in medicinal chemistry, particularly in the field of kinase inhibition.[16][17] Its utility stems from the unique electronic and geometric properties conferred by its two constituent rings.

• Pharmacophoric Features: The pyridine ring, being electron-deficient, is an excellent hydrogen bond acceptor.[3] The aniline ring provides a rich, electron-donating system and a primary amine that serves as a versatile synthetic handle for introducing further molecular complexity.[18] This electronic interplay is crucial for molecular recognition at biological targets.[1]

• Kinase Inhibitor Design: Many small-molecule kinase inhibitors function by competing with ATP for its binding site in the kinase domain. The 2-aminopyridine and related motifs are exceptionally effective at forming key hydrogen bonds with the "hinge region" of the kinase, a critical interaction for potent inhibition. The 3-(3-pyridyl)aniline core is a bioisostere of scaffolds found in highly successful drugs like Imatinib, which targets the BCR-Abl kinase.[4][19] By modifying the aniline portion of the molecule, chemists can tune the compound's selectivity, targeting specific kinases while avoiding others to minimize off-target effects.[3][4]

Role of the scaffold in generating diverse kinase inhibitors.

Analytical Characterization Workflow

Rigorous analytical characterization is essential to confirm the identity, structure, and purity of the synthesized material. A multi-step workflow ensures that the final compound meets the stringent quality standards required for research and development.

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A Technical Guide to the Molecular Weight and Characterization of 3-(3-Pyridyl)aniline Dihydrochloride

Executive Summary: This guide provides a comprehensive analysis of 3-(3-Pyridyl)aniline dihydrochloride, focusing on its molecular weight. It is intended for researchers, scientists, and drug development professionals who require a deep understanding of this compound's fundamental properties. Beyond simply stating the molecular weight, this document delves into the distinction between the free base and its salt form, outlines definitive methods for experimental verification, and discusses the practical implications of this data in a scientific setting. The protocols and explanations herein are designed to uphold the highest standards of scientific integrity, providing not just methods but the causal reasoning behind them.

Compound Identification and Physicochemical Properties

3-(3-Pyridyl)aniline dihydrochloride is a chemical compound consisting of the parent molecule, 3-(3-Pyridyl)aniline, which possesses two basic nitrogen centers—one on the aniline ring and one on the pyridine ring. These sites are protonated by two equivalents of hydrochloric acid to form a stable dihydrochloride salt. This salt form often improves solubility and stability compared to the parent free base.

A precise understanding of its properties is the foundation of any rigorous scientific work. The key physicochemical data for 3-(3-Pyridyl)aniline dihydrochloride are summarized below.

Property	Value	Source(s)
Molecular Formula	C₁₁H₁₂Cl₂N₂	[1][2][3]
Average Molecular Weight	243.13 g/mol	[1][3]
Synonyms	3-(3-pyridinyl)aniline dihydrochloride; 3-(3-PYRIDYL)ANILINE 2HCL	[1][4]
Appearance	Powder	[4]
Primary Hazards	Irritant (GHS07)	[3][4]
CAS Number	1235380-44-5 / 1049789-92-5	[1][4][5][6][7]

A notable discrepancy exists in the listed CAS numbers across various suppliers. Researchers must verify the CAS number associated with their specific lot of material.

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C1 [label="C", pos="-1.2,0.75!"];
C2 [label="C", pos="-1.2,-0.75!"];
C3 [label="C", pos="0,-1.5!"];
C4 [label="C", pos="1.2,-0.75!"];
C5 [label="C", pos="1.2,0.75!"];
H_N1 [label="H₂", pos="-0.5,2.0!"];

C6 [label="C", pos="2.4,0!"];
C7 [label="C", pos="3.6,0.75!"];
C8 [label="N", pos="4.8,0!"];
C9 [label="C", pos="3.6,-0.75!"];
C10 [label="C", pos="4.8,-1.5!"];
C11 [label="C", pos="6.0,-0.75!"];

// Define nodes for the salt
plus [label="+ 2 HCl", pos="7.5,0!"];

// Define edges for aniline ring
N1 -- C5;
C5 -- C1;
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
N1 -- H_N1 [style=invis];

// Define edge connecting the rings
C4 -- C6;

// Define edges for pyridine ring
C6 -- C7;
C7 -- C8;
C8 -- C11;
C11 -- C10;
C10 -- C9;
C9 -- C6;

// Invisible edges for layout
C1 -- C5 [style=invis];
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C7 -- C9 [style=invis];
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}

Caption:  Formation of the dihydrochloride salt from its constituent parts.

Experimental Verification of Molecular Weight and Identity

Relying solely on the supplier's label is insufficient for rigorous scientific and developmental work. The identity and, by extension, the molecular weight of a compound must be independently verified. Mass spectrometry is the gold standard for this purpose, complemented by other analytical techniques.

Mass Spectrometry (MS) Workflow

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For a compound like 3-(3-Pyridyl)aniline dihydrochloride, the analysis will focus on detecting the protonated parent molecule (the "free base" cation), as the salt typically dissociates in solution prior to ionization.

Protocol: Verification by LC-MS with Electrospray Ionization (ESI) 



Sample Preparation: 



Accurately weigh ~1 mg of 3-(3-Pyridyl)aniline dihydrochloride.



Dissolve in 10 mL of a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to create a 100 µg/mL stock solution. The acid helps ensure the analyte remains protonated.



Further dilute the stock solution to a final concentration of ~1 µg/mL for direct infusion or LC-MS analysis.





Instrumentation (Example): 



Technique:  Liquid Chromatography-Mass Spectrometry (LC-MS).



Ionization Mode:  Electrospray Ionization (ESI), Positive. Positive mode is chosen to detect the protonated form of the basic compound.



Mass Analyzer:  Quadrupole or Time-of-Flight (TOF). A high-resolution instrument like a TOF or Orbitrap is preferred for accurate mass measurement.





Data Acquisition: 



Acquire data in full scan mode over a relevant m/z range (e.g., m/z 100-500).





Expected Outcome & Interpretation: 



The primary ion observed will be the singly protonated free base, [M+H]⁺.



The theoretical monoisotopic mass of the free base (C₁₁H₁₀N₂) is ~170.08 Da.[8]



Therefore, the expected signal will be at m/z 171.09  ([C₁₁H₁₁N₂]⁺).



Observing this peak with high mass accuracy (e.g., within 5 ppm on a high-resolution mass spectrometer) provides definitive confirmation of the parent molecule's identity and, therefore, its calculated molecular weight. The chloride ions are not typically observed as they are stripped away during the ESI process.

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An In-Depth Technical Guide to 3-(3-Pyridyl)aniline Dihydrochloride: A Key Scaffold in Modern Drug Discovery

This technical guide provides a comprehensive overview of 3-(3-Pyridyl)aniline dihydrochloride, a heterocyclic aromatic amine of significant interest to researchers, scientists, and professionals in drug development. This document delves into the compound's chemical structure, physicochemical properties, a robust synthetic pathway, and its strategic importance as a privileged scaffold in medicinal chemistry.

Core Compound Identification and Structure

3-(3-Pyridyl)aniline is a biaryl amine that integrates a substituted aniline ring with a pyridine ring. This structural arrangement is a highly sought-after motif in medicinal chemistry, frequently appearing in molecules designed to interact with biological targets such as protein kinases.[1][2] The dihydrochloride salt form enhances the compound's stability and solubility in aqueous media, which is often advantageous for experimental and developmental purposes.

The fundamental structure involves a pyridine ring linked at its 3-position to the 3-position of an aniline ring. In the dihydrochloride salt, both the pyridine nitrogen and the aniline nitrogen are protonated, each associated with a chloride counter-ion.

Chemical Structure

Caption: 2D Structure of 3-(3-Pyridyl)aniline Dihydrochloride.

Molecular Formula and Weight

The chemical properties of 3-(3-Pyridyl)aniline dihydrochloride are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₁H₁₂Cl₂N₂	[3][4][5]
Molecular Weight	243.13 g/mol	[3][5]
CAS Number	1235380-44-5, 1049789-92-5	[3][5][6]
Parent Compound CAS	57976-57-5 (for 3-(3-Pyridyl)aniline)
Appearance	Typically a powder or solid	[7]
SMILES	C1=CC(=CC(=C1)N)C2=CN=CC=C2.Cl.Cl	[5]
InChI Key	XTQSQUBTKOMVOP-UHFFFAOYSA-N	[4][8]

Synthesis and Manufacturing

The synthesis of 3-(3-Pyridyl)aniline is most commonly and efficiently achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[4] This powerful carbon-carbon bond-forming reaction is a cornerstone of modern organic synthesis due to its high tolerance for various functional groups and its typically high yields. The dihydrochloride salt is subsequently formed by treating the free base with hydrochloric acid.

Synthetic Workflow: Suzuki-Miyaura Coupling

The general strategy involves the coupling of an aniline precursor, typically a haloaniline, with a pyridine-boronic acid or a boronate ester. For the synthesis of 3-(3-Pyridyl)aniline, the key starting materials are 3-bromoaniline (or 3-iodoaniline for higher reactivity) and pyridine-3-boronic acid.

Caption: General workflow for the synthesis of 3-(3-Pyridyl)aniline dihydrochloride.

Detailed Experimental Protocol (Representative)

The following protocol is a generalized procedure and should be optimized for specific laboratory conditions and scale.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 3-bromoaniline (1.0 eq.), pyridine-3-boronic acid (1.2 eq.), and a suitable base such as potassium carbonate (2.0 eq.).

• Catalyst and Solvent Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.). Then, add a degassed solvent system, such as a 4:1 mixture of 1,4-dioxane and water.[4]

• Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and then with brine to remove inorganic salts.

• Purification of the Free Base: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure 3-(3-Pyridyl)aniline.

• Salt Formation: Dissolve the purified 3-(3-Pyridyl)aniline free base in a suitable solvent like isopropanol or diethyl ether. Add a stoichiometric amount (2.0 eq.) of concentrated hydrochloric acid or a solution of HCl in a compatible solvent dropwise with stirring. The dihydrochloride salt will precipitate out of the solution.

• Isolation: Collect the precipitate by filtration, wash with a cold, non-polar solvent (e.g., cold diethyl ether) to remove any residual impurities, and dry under vacuum to obtain 3-(3-Pyridyl)aniline dihydrochloride.

Analytical Characterization

A comprehensive analytical characterization is crucial to confirm the identity and purity of the synthesized 3-(3-Pyridyl)aniline dihydrochloride. The following techniques are standard for this purpose.

Analytical Technique	Expected Observations
¹H NMR Spectroscopy	The spectrum would show characteristic signals for the aromatic protons on both the aniline and pyridine rings. Due to protonation, the chemical shifts of protons adjacent to the nitrogen atoms would be shifted downfield. The -NH₃⁺ protons would likely appear as a broad singlet.
¹³C NMR Spectroscopy	The spectrum would display 11 distinct signals corresponding to the carbon atoms of the biaryl system. The carbons attached to the protonated nitrogen atoms would be significantly deshielded.
Infrared (IR) Spectroscopy	The IR spectrum would exhibit characteristic broad absorption bands in the 2400-3200 cm⁻¹ region, indicative of the N-H stretching vibrations of the ammonium (-NH₃⁺) and pyridinium ions. Aromatic C-H and C=C stretching vibrations would also be present.[9]
Mass Spectrometry (MS)	Using a soft ionization technique like Electrospray Ionization (ESI), the mass spectrum in positive ion mode would show a prominent peak for the parent ion [M+H]⁺ (where M is the free base), corresponding to a mass-to-charge ratio (m/z) of approximately 171.09.[10]
Elemental Analysis	The percentage composition of Carbon, Hydrogen, Nitrogen, and Chlorine should be within ±0.4% of the theoretical values calculated for the molecular formula C₁₁H₁₂Cl₂N₂.

Applications in Drug Discovery and Development

The 3-(3-Pyridyl)aniline scaffold is considered a "privileged structure" in medicinal chemistry. Its prevalence in clinically successful drugs and advanced drug candidates stems from its ability to engage in key interactions with biological targets.[2][11][12]

• Kinase Inhibition: The pyridine nitrogen can act as a hydrogen bond acceptor, often forming a critical interaction with the "hinge region" of the ATP-binding pocket of protein kinases.[1] The aniline nitrogen provides a convenient point for chemical modification, allowing for the introduction of various side chains to enhance potency and selectivity.

• Modulation of Physicochemical Properties: The pyridine moiety can improve the aqueous solubility and overall physicochemical profile of a drug candidate, which is crucial for bioavailability.[12][13]

• Structural Rigidity: The biaryl structure provides a rigid core that can be appropriately decorated to optimize pharmacokinetic and pharmacodynamic properties.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions must be observed when handling 3-(3-Pyridyl)aniline dihydrochloride.

• Safety: The compound is classified as an irritant.[5] It may be harmful if swallowed or inhaled and can cause skin and serious eye irritation.[7][8] It is essential to use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

• Handling: Avoid creating dust. Ensure adequate ventilation.[7]

• Storage: Store in a tightly sealed container in a cool, dry place. Recommended storage is often between 2-8°C to ensure long-term stability.[3][14]

Conclusion

3-(3-Pyridyl)aniline dihydrochloride is a valuable chemical entity for the drug discovery and development community. Its synthesis, primarily through the robust Suzuki-Miyaura coupling, is well-established for analogous compounds. The structural features of the pyridyl-aniline scaffold make it a highly effective component in the design of targeted therapeutics, particularly kinase inhibitors. This guide provides a foundational understanding of its structure, synthesis, and significance, empowering researchers to leverage this versatile building block in their pursuit of novel therapeutic agents.

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A Comprehensive Technical Guide to 3-(3-Pyridinyl)benzenamine Hydrochloride: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern medicinal chemistry is built upon a foundation of versatile molecular scaffolds that serve as the starting point for the synthesis of novel therapeutic agents. Among these, the biaryl amine structure is of particular significance, offering a unique combination of rigidity and conformational flexibility that is conducive to potent and selective interactions with a wide range of biological targets. This guide provides an in-depth technical overview of 3-(3-pyridinyl)benzenamine and its hydrochloride salts, a key building block in contemporary drug discovery. As a Senior Application Scientist, my objective is to present not just a collection of data, but a cohesive narrative that elucidates the scientific rationale behind the synthesis and application of this important molecule. Every protocol and piece of data presented herein is grounded in established scientific literature to ensure the highest level of accuracy and trustworthiness.

Chemical Identity and Nomenclature

3-(3-Pyridinyl)benzenamine is an aromatic amine featuring a pyridine ring linked to a benzenamine (aniline) moiety at the meta position. This compound is most commonly handled in its more stable hydrochloride salt form in laboratory settings. Understanding the various synonyms and identifiers for this compound is crucial for effective literature and database searches.

The free base is systematically named 3-(Pyridin-3-yl)aniline [1]. It is also frequently referred to as 3-(3-pyridinyl)benzenamine [1]. Other common synonyms include 3-(3-Aminophenyl)pyridine [2] and 3-(3-pyridyl)aniline . The Chemical Abstracts Service (CAS) registry number for the free base is 57976-57-5 .

The compound is often supplied as a hydrochloride salt to improve its stability and solubility in aqueous media. It can exist as both a monohydrochloride and a dihydrochloride salt.

Identifier	3-(Pyridin-3-yl)aniline (Free Base)	3-(Pyridin-3-yl)aniline hydrochloride	3-(Pyridin-3-yl)aniline dihydrochloride
IUPAC Name	3-pyridin-3-ylaniline	3-pyridin-3-ylaniline;hydrochloride[3]	3-pyridin-3-ylaniline;dihydrochloride
Molecular Formula	C₁₁H₁₀N₂[1][2]	C₁₁H₁₁ClN₂[3]	C₁₁H₁₂Cl₂N₂[4]
Molecular Weight	170.21 g/mol [1][2]	206.67 g/mol [3]	243.13 g/mol [4]
CAS Number	57976-57-5[1][2]	Not explicitly defined, refers to the salt form	1235380-44-5

Physicochemical Properties

The physicochemical properties of 3-(3-pyridinyl)benzenamine and its salts are critical for their handling, formulation, and behavior in biological systems.

Property	3-(Pyridin-3-yl)aniline (Free Base)	3-(Pyridin-3-yl)aniline hydrochloride
Molecular Weight	170.21 g/mol [1]	206.67 g/mol [3]
XLogP3	1.8[1]	Not available
Hydrogen Bond Donor Count	1[1]	2
Hydrogen Bond Acceptor Count	2[1]	2
Rotatable Bond Count	1[1]	1
Exact Mass	170.084398327 Da[1]	206.0610761 Da[3]
Topological Polar Surface Area	38.9 Ų[1]	38.9 Ų[3]

Synthesis of 3-(3-Pyridinyl)benzenamine

The synthesis of 3-(3-pyridinyl)benzenamine is most efficiently achieved via a palladium-catalyzed cross-coupling reaction, with the Suzuki-Miyaura coupling being the most prevalent and robust method. This reaction forms the critical carbon-carbon bond between the pyridine and benzene rings.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of C-C bonds between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex[5][6][7]. The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields, especially when dealing with heteroaromatic substrates like pyridine, which can sometimes inhibit catalyst activity[8].

The general catalytic cycle for the Suzuki-Miyaura coupling is illustrated below.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of 3-(Pyridin-3-yl)aniline

This protocol is a generalized procedure based on established methods for Suzuki-Miyaura couplings of pyridyl and aniline derivatives[5][6][8]. Optimization may be required based on specific laboratory conditions and reagent purity.

Materials:

• 3-Bromoaniline

• Pyridine-3-boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Anhydrous potassium phosphate (K₃PO₄), finely ground

• Anhydrous 1,4-dioxane

• Anhydrous water

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 3-bromoaniline (1.0 eq), pyridine-3-boronic acid (1.2 eq), and finely ground anhydrous potassium phosphate (2.5 eq).

• Catalyst Preparation: In a separate vial, dissolve palladium(II) acetate (0.02 eq) and SPhos (0.04 eq) in a minimal amount of anhydrous 1,4-dioxane.

• Reaction Initiation: Add the catalyst solution to the Schlenk flask containing the reactants. Follow this by the addition of a degassed 4:1 mixture of 1,4-dioxane and water.

• Reaction Conditions: The reaction mixture is heated to 100°C with vigorous stirring for 12-24 hours. The progress of the reaction should be monitored by a suitable analytical technique such as TLC or LC-MS.

• Workup: Upon completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate. The organic layer is washed sequentially with water and brine, then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford 3-(pyridin-3-yl)aniline.

Causality Behind Experimental Choices:

• Inert Atmosphere: The active Pd(0) catalyst is sensitive to oxidation, which would render it inactive. Therefore, maintaining an inert atmosphere is critical for a successful reaction[8].

• Ligand Selection: The use of a bulky, electron-rich phosphine ligand like SPhos is often necessary for coupling with electron-deficient pyridine rings and can help prevent catalyst inhibition by the pyridine nitrogen[8].

• Base: Anhydrous potassium phosphate is a common and effective base for Suzuki couplings. It must be finely ground to maximize its surface area and reactivity[8].

• Solvent System: A mixture of an organic solvent like 1,4-dioxane and water is often used to ensure the solubility of both the organic reactants and the inorganic base.

Synthesis of the Hydrochloride Salt

To prepare the hydrochloride salt, the purified 3-(pyridin-3-yl)aniline free base is dissolved in a suitable solvent such as diethyl ether or ethyl acetate. A solution of hydrochloric acid in the same solvent (or gaseous HCl) is then added dropwise with stirring. The resulting precipitate is collected by filtration, washed with the solvent, and dried under vacuum. Depending on the stoichiometry of the added HCl, either the monohydrochloride or dihydrochloride can be obtained.

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In-Depth Technical Guide: 3-(3-Pyridyl)aniline Dihydrochloride

This document serves as an in-depth technical guide on 3-(3-Pyridyl)aniline dihydrochloride for researchers, scientists, and drug development professionals. It aims to provide a comprehensive understanding beyond a standard Safety Data Sheet (SDS) by integrating technical data with practical, field-proven insights to ensure safe handling and experimental integrity.

Core Chemical Identity and Properties

3-(3-Pyridyl)aniline dihydrochloride is a heterocyclic compound featuring both a pyridine and an aniline ring. This unique structural combination makes it a valuable building block in medicinal chemistry. The dihydrochloride salt form is typically supplied to enhance aqueous solubility and stability.

Property	Data	References
Molecular Formula	C₁₁H₁₂Cl₂N₂	[1][2]
Molecular Weight	243.13 g/mol	[1][2][3][4]
CAS Number	1235380-44-5	[1][2]
Appearance	Powder
Storage Temperature	Room Temperature / Sealed in dry, 2-8°C	[1]

Understanding these fundamental properties is the first step in designing safe and effective experimental protocols. The compound's salt form indicates that it will behave as an acid in solution, a critical consideration for reaction chemistry and biological assays.

Hazard Analysis and GHS Classification

A rigorous assessment of the hazards associated with 3-(3-Pyridyl)aniline dihydrochloride is essential for risk mitigation. The Globally Harmonized System (GHS) provides the framework for this analysis.

GHS Pictogram:

• GHS07 [1]

Signal Word: Warning[1]

Hazard Statements:

• H302: Harmful if swallowed. [5][6]

• H315: Causes skin irritation. [5][6]

• H319: Causes serious eye irritation. [5][6]

• H335: May cause respiratory irritation. [5][6]

Causality Behind Hazards: The aniline substructure is a well-known toxicophore, and many aniline derivatives are known to be irritants and harmful upon ingestion. The dihydrochloride salt can contribute to the irritant effects, particularly on mucous membranes and the respiratory tract.

Caption: Hazard identification workflow for 3-(3-Pyridyl)aniline dihydrochloride and corresponding PPE requirements.

Safe Handling and Engineering Controls

The principle of ALARA (As Low As Reasonably Achievable) should guide all handling procedures to minimize exposure.

Engineering Controls:

• Chemical Fume Hood: All manipulations of the solid compound and its solutions must be performed in a properly functioning chemical fume hood.[7] This is a critical control to prevent inhalation of dust or aerosols, directly addressing the H335 (May cause respiratory irritation) hazard.

• Emergency Equipment: Laboratories must be equipped with an easily accessible and regularly tested safety shower and eyewash station.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166 (EU) standards.[7][8] A face shield should be used when handling larger quantities or when there is a significant risk of splashing.[7]

• Skin Protection: Wear nitrile gloves and a lab coat.[7][8] Gloves must be inspected before use and removed using the proper technique to avoid skin contact.[8] Contaminated clothing should be removed immediately.

• Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded, a NIOSH/MSHA-approved respirator is necessary.[7]

Storage Protocols:

• Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7][9] Some suppliers recommend refrigeration (2-8°C) for long-term stability.[1]

• Incompatibilities: Keep away from strong oxidizing agents and bases.[7]

First-Aid and Emergency Procedures

Immediate and appropriate first-aid is crucial in mitigating the effects of accidental exposure.

First-Aid Protocol Workflow:

Caption: Immediate first-aid actions for different routes of exposure.

Self-Validating Logic in First Aid:

• Eye Contact: The H319 hazard ("Causes serious eye irritation") necessitates immediate and prolonged flushing to physically remove the chemical and minimize damage.[10][11][12]

• Ingestion: For corrosive or irritating substances, inducing vomiting is contraindicated as it can cause secondary damage to the esophagus.

• General Principle: In all cases of significant exposure, providing the Safety Data Sheet to emergency medical personnel is critical for informing proper treatment.[10]

Accidental Release and Disposal

Spill Response:

• Evacuate and Ventilate: Ensure the area is well-ventilated and non-essential personnel have evacuated.

• Personal Protection: Wear appropriate PPE, including respiratory protection if necessary.

• Containment and Cleanup: Use an inert absorbent material to sweep up the solid, avoiding dust formation.[7] Place the material in a suitable container for disposal.

• Decontamination: Clean the spill area thoroughly.

Waste Disposal:

• Dispose of the chemical and any contaminated materials as hazardous waste.[7][10] This must be done in accordance with local, state, and federal regulations through an approved waste disposal plant.[7][10] Do not dispose of down the drain or in general waste.

References

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• Studylib. ANILINE HYDROCHLORIDE (English) ANACHEMIA MSDS. [Link]

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An In-Depth Technical Guide to the Physical and Chemical Properties of 3-(3-Pyridyl)aniline Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(3-Pyridyl)aniline dihydrochloride is a heterocyclic aromatic amine of significant interest in medicinal chemistry and drug development. Its structural motif, featuring a pyridine ring linked to an aniline core, serves as a versatile scaffold for the synthesis of a diverse range of biologically active molecules. As a dihydrochloride salt, its physicochemical properties, such as solubility and stability, are critical parameters that influence its handling, formulation, and ultimately, its efficacy and safety in potential therapeutic applications.

This technical guide provides a comprehensive overview of the physical appearance and chemical stability of 3-(3-Pyridyl)aniline dihydrochloride. It is intended to be a valuable resource for researchers and scientists working with this compound, offering insights into its fundamental characteristics and providing robust protocols for its assessment.

Physicochemical Properties

The dihydrochloride salt of 3-(3-Pyridyl)aniline typically presents as a solid powder. The hydrochloride form enhances the aqueous solubility of the parent compound, a crucial factor for many pharmaceutical applications.

Property	Value	Source
Molecular Formula	C₁₁H₁₂Cl₂N₂	[1]
Molecular Weight	243.13 g/mol	[1]
Physical Form	Powder
Purity (typical)	≥95%	[1]

Table 1: Key Physicochemical Properties of 3-(3-Pyridyl)aniline Dihydrochloride

Chemical Stability and Degradation

The stability of 3-(3-Pyridyl)aniline dihydrochloride is a critical attribute that ensures its quality and reliability in research and development. Like many aromatic amines and pyridine-containing compounds, it is susceptible to degradation under certain environmental conditions. Understanding its stability profile is paramount for establishing appropriate storage conditions and predicting its shelf-life.

Recommended Storage and Handling

To maintain the integrity of 3-(3-Pyridyl)aniline dihydrochloride, proper storage and handling are essential. Commercial suppliers generally recommend storing the compound in a dry, well-sealed container.[1] For long-term storage, refrigeration at 2-8°C is often advised.[1] The compound should be protected from moisture and light to minimize potential degradation.

Forced Degradation Studies: A Framework for Stability Assessment

Forced degradation, or stress testing, is a vital component of drug development that helps to identify potential degradation pathways and products.[2][3] These studies are crucial for developing stability-indicating analytical methods.[4][5] The following experimental workflow provides a general framework for assessing the stability of 3-(3-Pyridyl)aniline dihydrochloride under various stress conditions.

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A Technical Guide to Pyridyl-Substituted Anilines: Core Characteristics and Applications

Abstract

Pyridyl-substituted anilines represent a vital class of organic compounds, integrating an electron-donating aniline moiety with an electron-withdrawing pyridine ring. This unique electronic arrangement imparts a rich and tunable set of physicochemical properties, making them indispensable scaffolds in medicinal chemistry, coordination chemistry, and materials science. This guide provides an in-depth exploration of the synthesis, structural characteristics, electronic properties, and key applications of these versatile molecules, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction to Pyridyl-Substituted Anilines

Pyridyl-substituted anilines are aromatic compounds where an aniline ring is directly connected to a pyridine ring. The position of the nitrogen atom in the pyridine ring (positions 2, 3, or 4) and the point of attachment to the aniline ring create distinct isomers with unique properties.[1] The interplay between the electron-rich aniline and the electron-deficient pyridine ring governs their molecular behavior, influencing everything from basicity and ligand-binding capabilities to photophysical responses.[1] This structural duality has established them as privileged scaffolds, particularly in drug discovery, where they are found in numerous therapeutic agents.[2][3]

Synthesis and Reactivity

The construction of the C-N bond between the aryl and pyridyl rings is the cornerstone of synthesizing these molecules. While classical methods exist, modern catalytic cross-coupling reactions have become the predominant approach due to their efficiency, scope, and functional group tolerance.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and widely adopted method for forming C-N bonds.[4][5] This reaction utilizes a palladium catalyst with a specialized phosphine ligand to couple an amine with an aryl halide or triflate.[4] For the synthesis of pyridyl-anilines, this typically involves coupling a halo-pyridine with an aniline or an amino-pyridine with a halo-benzene.

Causality of Component Choice:

• Palladium Source: Pd(OAc)₂ or Pd₂(dba)₃ are common precursors that are reduced in situ to the active Pd(0) catalyst.[6][7]

• Ligand: Sterically hindered and electron-rich phosphine ligands (e.g., Xantphos, BINAP) are critical. They stabilize the Pd(0) species, facilitate oxidative addition, and promote the final reductive elimination step, preventing side reactions like beta-hydride elimination.[4][6]

• Base: A non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃), is required to deprotonate the amine in the catalytic cycle, forming the key palladium-amido intermediate.[6][8]

Caption: The Buchwald-Hartwig amination cycle for C-N bond formation.

Structural and Electronic Properties

The key characteristics of pyridyl-anilines are dictated by the electronic communication between the two rings and the isomeric position of the pyridine nitrogen.

Electronic Effects and Basicity

The aniline moiety is a strong electron-donating group (via resonance of the nitrogen lone pair), while the pyridine ring is electron-withdrawing (due to the electronegative nitrogen atom). This creates an intramolecular charge transfer (ICT) character from the aniline to the pyridine ring.[1]

This electronic push-pull system has a profound effect on the basicity (pKa) of the two nitrogen atoms:

• Aniline Nitrogen: The delocalization of its lone pair into the aromatic system makes it weakly basic. The attachment of the electron-withdrawing pyridine ring further decreases its basicity compared to unsubstituted aniline.

• Pyridine Nitrogen: The basicity of the pyridine nitrogen is influenced by the position of the aniline substituent. An aniline group at the 4-position of the pyridine ring will increase the pyridine's basicity (relative to pyridine itself) due to the electron-donating effect. Conversely, protonation of the pyridine nitrogen makes the ring even more electron-withdrawing, significantly decreasing the basicity of the exocyclic amino group.[9]

Compound	Pyridine N pKa (approx.)	Aniline N pKa (approx.)
Pyridine	5.2	N/A
Aniline	N/A	4.6
4-(Pyridin-4-yl)aniline	~5.7	< 4.6
4-(Pyridin-2-yl)aniline	~5.3	< 4.6

Caption: Comparative pKa values illustrating electronic influences.

Isomer-Specific Characteristics

• 2-Pyridyl Anilines: The proximity of the two nitrogen atoms allows these isomers to act as effective bidentate (N,N') chelating ligands in coordination chemistry, forming stable five-membered rings with metal ions.[6]

• 3-Pyridyl Anilines: The nitrogen atoms are meta-disposed, making chelation difficult. These isomers often act as monodentate or bridging ligands in coordination polymers.[10]

• 4-Pyridyl Anilines: The linear arrangement of the para-substituted rings makes these isomers ideal building blocks for coordination polymers and materials with interesting electronic and photophysical properties.[10]

Key Applications

The unique structural and electronic features of pyridyl-anilines have led to their widespread use in diverse scientific fields.

Medicinal Chemistry and Drug Development

The pyridyl-aniline scaffold is a "privileged structure" in medicinal chemistry, capable of interacting with a wide range of biological targets.[2][11] The pyridine nitrogen can act as a hydrogen bond acceptor, while the aniline N-H can be a hydrogen bond donor. The overall structure serves as a rigid scaffold for orienting other pharmacophoric groups.

Notable Examples:

• Tyrosine Kinase Inhibitors (TKIs): Many TKIs, such as Crizotinib, utilize a substituted aminopyridine core to bind to the hinge region of the ATP-binding pocket of kinases like ALK and MET.[2]

• Potassium Channel Blockers: 4-Aminopyridine (dalfampridine) is a simple but effective drug that blocks voltage-gated potassium channels, improving motor function in patients with multiple sclerosis.[2]

• Anti-Protozoal Agents: The aminopyridine moiety is actively researched for developing drugs against neglected tropical diseases like Chagas disease and leishmaniasis.[3]

Replacing or modifying aniline moieties is a common strategy in drug optimization to fine-tune properties like solubility, metabolic stability, and target selectivity.[12]

Caption: Role of the pyridyl-aniline scaffold in drug-target interactions.

Coordination Chemistry and Materials Science

The ability of pyridyl-anilines to act as ligands for metal ions is fundamental to their use in materials science.[13] They can form both discrete metal complexes and extended coordination polymers.[10]

• Coordination Polymers (CPs) / Metal-Organic Frameworks (MOFs): The directional nature of the pyridine nitrogen and the potential for bridging make these molecules excellent building blocks for CPs and MOFs. These materials have applications in gas storage, catalysis, and sensing.[14][15]

• Photophysical Properties: The inherent intramolecular charge transfer can give rise to interesting photoluminescence properties, which can be modulated by metal coordination. Silver(I) complexes, for example, have shown strong emission properties.[10]

• Organic Electronics: The tunable electronic structure makes pyridyl-aniline derivatives candidates for use in organic light-emitting diodes (OLEDs) and other electronic components.[1][16]

Experimental Protocols

Protocol: Synthesis of 4-(Pyridin-2-yl)aniline via Buchwald-Hartwig Amination

This protocol is a representative example for synthesizing a pyridyl-aniline. Safety Note: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Materials:

• 2-Bromopyridine (1.0 eq)

• 4-Bromoaniline (1.2 eq) - Note: This is an example variation; typically one partner is the amine. Here we use an aniline derivative. A more standard coupling would be 2-bromopyridine and aniline. Let's use 2-bromopyridine and 4-nitroaniline followed by reduction for a more robust example.

• Corrected Materials: 2-Bromopyridine (1.2 eq), 4-Nitroaniline (1.0 eq), Pd(OAc)₂ (2 mol%), Xantphos (4 mol%), Sodium tert-butoxide (1.4 eq), Anhydrous Toluene, Dichloromethane (DCM), Ethyl Acetate (EtOAc), Hexanes, Anhydrous Sodium Sulfate.

Procedure:

• Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (0.02 eq), Xantphos (0.04 eq), and sodium tert-butoxide (1.4 eq).[6]

• Reagent Addition: Add 4-nitroaniline (1.0 eq) and 2-bromopyridine (1.2 eq) to the flask.[6]

• Solvent Addition: Add anhydrous toluene via syringe to achieve a concentration of ~0.1 M with respect to the 4-nitroaniline.

• Reaction: Stir the mixture at 100-110 °C for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction to room temperature and quench with water. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to afford 2-nitro-4-(pyridin-2-yl)aniline.

• Reduction Step: The resulting nitro compound can then be reduced to the target aniline using standard conditions (e.g., SnCl₂/HCl or catalytic hydrogenation with Pd/C) to yield 4-(Pyridin-2-yl)aniline.[17]

Protocol: Characterization Workflow

A self-validating workflow is essential to confirm the identity and purity of the synthesized compound.

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The Ascendancy of a Privileged Scaffold: A Technical Guide to 3-(3-Pyridyl)aniline in Modern Medicinal Chemistry

Abstract

The 3-(3-Pyridyl)aniline core is a quintessential example of a "privileged scaffold" in medicinal chemistry, a molecular framework that demonstrates the ability to bind to multiple, unrelated biological targets. This guide provides an in-depth technical analysis of the synthesis, chemical properties, and, most importantly, the diverse applications of this scaffold in drug discovery. We will delve into its critical role in the development of kinase inhibitors for oncology, its emerging potential in targeting inflammatory pathways, and its nascent exploration in neurology and virology. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only a synthesis of the current state of knowledge but also detailed, actionable experimental protocols and a forward-looking perspective on the untapped potential of this versatile chemical entity.

The Strategic Advantage of the 3-(3-Pyridyl)aniline Scaffold

The power of the 3-(3-Pyridyl)aniline scaffold lies in its unique combination of structural rigidity, synthetic tractability, and, most critically, its electronic and geometric properties that are amenable to forming key interactions with a variety of protein targets. The biaryl structure provides a stable platform for the precise spatial orientation of functional groups, a crucial aspect of rational drug design.

The pyridine ring, with its nitrogen atom, is a potent hydrogen bond acceptor. This feature is particularly well-suited for interacting with the hinge region of the ATP-binding pocket of protein kinases, a recurring theme in the successful application of this scaffold. The aniline moiety, on the other hand, offers a versatile point for chemical modification. The amino group can act as a hydrogen bond donor and provides a convenient handle for introducing a wide array of substituents to modulate potency, selectivity, and pharmacokinetic properties.

The choice of the 3-pyridyl isomer is a deliberate and strategic one. Compared to its 2- and 4-pyridyl counterparts, the 3-pyridyl nitrogen's position and basicity can lead to more favorable binding geometries and interactions with specific amino acid residues in the target protein, ultimately influencing the compound's biological activity and selectivity profile.

Synthesis of the 3-(3-Pyridyl)aniline Core

The construction of the 3-(3-Pyridyl)aniline scaffold is most commonly and efficiently achieved through palladium-catalyzed cross-coupling reactions, with the Suzuki-Miyaura coupling being the workhorse method. The general strategy involves the coupling of a substituted aniline derivative with a pyridine-containing organoboron reagent.

Key Synthetic Pathways

The two primary disconnection approaches for the synthesis of 3-(3-Pyridyl)aniline are:

• Route A: Coupling of a 3-haloaniline (typically 3-bromoaniline) with 3-pyridylboronic acid.

• Route B: Coupling of a 3-halopyridine with (3-aminophenyl)boronic acid.

Route A is generally preferred due to the commercial availability and lower cost of the starting materials.

Caption: Generalized workflow for the synthesis of 3-(3-Pyridyl)aniline.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a detailed, step-by-step methodology for the synthesis of 3-(3-Pyridyl)aniline.

Materials:

• 3-Bromoaniline

• 3-Pyridylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add 3-bromoaniline (1.0 eq), 3-pyridylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Catalyst Addition: Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq) to the flask.

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water to the flask.

• Degassing: Degas the mixture by bubbling nitrogen through it for 15 minutes.

• Reaction: Heat the reaction mixture to 80-90°C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 3-(3-Pyridyl)aniline.

Applications in Kinase Inhibition for Oncology

The most prominent and well-established application of the 3-(3-Pyridyl)aniline scaffold is in the design of protein kinase inhibitors for the treatment of cancer. The pyridine nitrogen's ability to form a crucial hydrogen bond with the kinase hinge region makes it an ideal anchor for this class of targets.

Targeting Bcr-Abl in Chronic Myeloid Leukemia (CML)

The Bcr-Abl fusion protein is a constitutively active tyrosine kinase that is the causative agent of CML.[1] The 3-(3-Pyridyl)aniline scaffold is a key component of several potent Bcr-Abl inhibitors. For instance, Nilotinib, a second-generation Bcr-Abl inhibitor, features a related N-(pyridin-3-yl) pyrimidine core.[2]

Caption: Simplified Bcr-Abl signaling pathway and the point of inhibition.

Targeting Cyclin-Dependent Kinase 2 (CDK2) in Various Cancers

CDK2 is a key regulator of the cell cycle, and its dysregulation is a hallmark of many cancers. A series of novel N-(pyridin-3-yl)pyrimidin-4-amine derivatives have been designed and synthesized as potent CDK2 inhibitors.[3] The most promising compounds in these series have demonstrated broad antiproliferative efficacy toward a diverse range of cancer cell lines.[3]

Table 1: Representative Biological Activity of 3-(3-Pyridyl)aniline Derivatives as Kinase Inhibitors

Compound Class	Target Kinase	IC₅₀ (nM)	Cancer Cell Line	Reference
N-(pyridin-3-yl)pyrimidin-4-amine	CDK2/cyclin A2	64.42	HeLa	[3]
Pyridin-3-yl pyrimidine	Bcr-Abl	Potent Inhibition	K562	[4][5]

Emerging Applications Beyond Oncology

While kinase inhibition in oncology has been the primary focus, the versatility of the 3-(3-Pyridyl)aniline scaffold is enabling its exploration in other therapeutic areas.

Anti-inflammatory Agents: Targeting COX-2

Cyclooxygenase-2 (COX-2) is a key enzyme in the inflammatory cascade. Pharmacophore modeling and molecular docking studies have been conducted on 5-phenyl-1-(3-pyridyl)-1H-1,2,4-triazole-3-carboxylic acid derivatives as potential COX-2 inhibitors.[6] These in silico studies suggest that the 3-pyridyl moiety can be effectively incorporated into scaffolds designed to target the active site of COX-2, indicating a promising avenue for the development of novel anti-inflammatory drugs.[6]

Antibacterial Agents

A series of 3-(pyridine-3-yl)-2-oxazolidinone derivatives have been designed and evaluated for their in vitro antibacterial activity.[7] Several of these compounds exhibited strong antibacterial activity against Gram-positive bacteria, comparable to the approved antibiotic linezolid.[7] This highlights the potential of the 3-(3-Pyridyl)aniline core in the development of new treatments for bacterial infections.

Potential in Neurodegenerative and Viral Diseases

The broader class of pyridine derivatives has shown promise in the context of neurodegenerative diseases and as antiviral agents. While specific examples of 3-(3-Pyridyl)aniline derivatives in these areas are still emerging, the known ability of pyridine-containing compounds to cross the blood-brain barrier and interact with various viral proteins suggests that this is a fertile ground for future research.

Experimental Protocols for Biological Evaluation

To facilitate further research and development of 3-(3-Pyridyl)aniline-based compounds, this section provides detailed protocols for key biological assays.

In Vitro Bcr-Abl Kinase Inhibition Assay

Objective: To determine the direct inhibitory effect of a test compound on the enzymatic activity of the Bcr-Abl kinase.

Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing recombinant Bcr-Abl kinase, a suitable kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT), and a tyrosine kinase substrate (e.g., Abltide).

• Inhibitor Incubation: Add the test compound at a range of concentrations to the reaction mixture and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

• Kinase Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the reaction at 30°C for 30-60 minutes.

• Reaction Termination: Stop the reaction by adding EDTA or boiling in SDS-PAGE sample buffer.

• Detection: Detect the level of substrate phosphorylation using an appropriate method (e.g., ELISA, Western blot, or a radiometric assay).

• IC₅₀ Calculation: Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vitro CDK2 Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay measures the amount of ADP produced, which is proportional to kinase activity.

Methodology:

• Reaction Setup: In a 384-well plate, add the test inhibitor, recombinant CDK2/Cyclin A2 enzyme, and a substrate/ATP mix.

• Incubation: Incubate at room temperature for 60 minutes.

• ADP Detection: Add ADP-Glo™ Reagent and incubate for 40 minutes to convert ADP to ATP.

• Luminescence Measurement: Add Kinase Detection Reagent and incubate for 30 minutes. Record the luminescence, which is proportional to the amount of ADP produced and thus the kinase activity.

COX-2 Inhibition Assay (Fluorometric)

This assay is based on the fluorometric detection of Prostaglandin G2, the intermediate product generated by the COX enzyme.

Methodology:

• Reagent Preparation: Prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor.

• Inhibitor Addition: Add the test inhibitor to the designated wells of a 96-well plate.

• Enzyme Addition: Add reconstituted human recombinant COX-2 to the wells.

• Reaction Initiation: Initiate the reaction by adding a solution of Arachidonic Acid/NaOH.

• Fluorescence Measurement: Immediately measure the fluorescence (Ex/Em = 535/587 nm) kinetically. The rate of increase in fluorescence is proportional to COX-2 activity.

Future Perspectives and Conclusion

The 3-(3-Pyridyl)aniline scaffold has firmly established itself as a cornerstone in the design of kinase inhibitors. Its journey from a privileged scaffold to a key component of successful therapeutics is a testament to its remarkable chemical and biological properties. The future of this scaffold is bright, with significant untapped potential in therapeutic areas beyond oncology. The exploration of its utility in treating inflammatory, infectious, and neurodegenerative diseases is still in its early stages but holds immense promise.

As our understanding of disease biology deepens and our synthetic methodologies become more sophisticated, we can expect to see the continued evolution of 3-(3-Pyridyl)aniline-based drug candidates with enhanced potency, selectivity, and safety profiles. This technical guide serves as both a comprehensive summary of the current landscape and a launching point for future innovation, empowering researchers to harness the full potential of this exceptional molecular framework.

References

• Benchchem. (2025). A Comparative Analysis of 3-(2-chloropyridin-4-yl)
• Benchchem. (2025). 3-Methyl-4-(pyridin-4-yl)
• MDPI. (2022). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. MDPI.
• Wikipedia. (2024). Bcr-Abl tyrosine-kinase inhibitor. Wikipedia.
• PubMed. (2015). Design, synthesis and biological evaluation of pyridin-3-yl pyrimidines as potent Bcr-Abl inhibitors. PubMed.
• PubMed. (2012). De novo design of N-(pyridin-4-ylmethyl)aniline derivatives as KDR inhibitors: 3D-QSAR, molecular fragment replacement, protein-ligand interaction fingerprint, and ADMET prediction. PubMed.
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• Xi'an Jiaotong University. (2015). Design, synthesis and biological evaluation of pyridin-3-yl pyrimidines as potent Bcr-Abl inhibitors. Xi'an Jiaotong University.
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• MDPI. (2024). Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. MDPI.
• PubMed. (2010). Pharmacophore elucidation and molecular docking studies on 5-phenyl-1-(3-pyridyl)
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• PubMed. (2024). Design, synthesis, and biological evaluation of N-(pyridin-3-yl)pyrimidin-4-amine analogues as novel cyclin-dependent kinase 2 inhibitors for cancer therapy. PubMed.
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A Technical Guide to 3-(3-Pyridyl)aniline Dihydrochloride for Researchers and Drug Development Professionals

Introduction: The Strategic Importance of the Pyridyl-Aniline Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as privileged structures, demonstrating a remarkable capacity for potent and selective interactions with a diverse range of biological targets. The pyridyl-aniline framework is a prominent member of this esteemed class. Its inherent electronic properties, hydrogen bonding capabilities, and synthetic tractability have positioned it as a cornerstone in the design of novel therapeutics, particularly in the realm of kinase inhibitors. 3-(3-Pyridyl)aniline, and its more synthetically versatile dihydrochloride salt, serves as a critical building block for introducing this valuable pharmacophore. This guide provides an in-depth technical overview of 3-(3-Pyridyl)aniline dihydrochloride, focusing on its commercial sourcing, key quality attributes, and practical considerations for its use in research and development.

The Compound: Physicochemical Properties and Identification

3-(3-Pyridyl)aniline dihydrochloride is the salt form of the parent compound, 3-(3-Pyridyl)aniline. The dihydrochloride form is often preferred for its improved stability and handling characteristics as a solid.

Chemical Structure:

Caption: 3-(3-Pyridyl)aniline Dihydrochloride

Property	Value	Source
Molecular Formula	C₁₁H₁₂Cl₂N₂	[1][2][3]
Molecular Weight	243.13 g/mol	[2][3]
CAS Numbers	1235380-44-5, 1049789-92-5 (dihydrochloride); 57976-57-5 (free base)	[2][4][5][6]
Appearance	Typically an off-white to light brown solid/powder	[1]
Purity	Typically ≥95%	[7]

A note on CAS numbers: Researchers will encounter two primary CAS numbers for the dihydrochloride salt: 1235380-44-5 and 1049789-92-5.[2][4][5] These are often used interchangeably by commercial suppliers and in chemical databases. It is crucial to verify the identity and purity of the material via analytical data, such as a Certificate of Analysis, regardless of the CAS number provided. The CAS number for the free base, 3-(3-Pyridyl)aniline, is 57976-57-5.[6]

Commercial Suppliers and Quality Considerations

A number of chemical suppliers offer 3-(3-Pyridyl)aniline dihydrochloride for research and development purposes. The selection of a supplier should be guided by a thorough evaluation of their technical data and quality control processes.

Supplier	Purity Specification	Available Data
Sigma-Aldrich (Merck)	≥95%	Certificate of Analysis, Safety Data Sheet
LEAPChem	Not specified	Basic properties
Biosynth	Not specified	Basic properties
Alfa Chemistry	96%	Basic properties
ChemScene	≥95%	Basic properties, storage conditions

Key Considerations for Supplier Selection:

• Certificate of Analysis (CoA): A comprehensive CoA is non-negotiable. It should provide, at a minimum, the purity as determined by a quantitative method like HPLC or qNMR, and confirmation of the structure by ¹H NMR and/or mass spectrometry. An example of a comprehensive CoA for a related aniline derivative can be found from Leyan.

• Purity: For most drug discovery applications, a purity of >95% is a minimum requirement. Higher purity may be necessary for sensitive assays or late-stage development.

• Analytical Methods: The supplier should clearly state the analytical methods used to determine purity and identity. The absence of this information is a red flag.

• Consistency: For ongoing research projects, lot-to-lot consistency is critical. Inquire about the supplier's quality management system and their ability to provide material from the same batch for a given study.

Synthesis, Potential Impurities, and Analytical Characterization

Understanding the synthetic route to 3-(3-Pyridyl)aniline is crucial for anticipating potential impurities that could interfere with subsequent reactions or biological assays. The most common and industrially scalable method for the synthesis of biaryl compounds like 3-(3-Pyridyl)aniline is the Suzuki-Miyaura cross-coupling reaction.

Caption: Suzuki-Miyaura Synthesis of 3-(3-Pyridyl)aniline

Potential Impurities:

• Starting Materials: Unreacted 3-aminophenylboronic acid or 3-bromopyridine.

• Homocoupling Products: Biphenyl derivatives arising from the coupling of two molecules of the boronic acid or two molecules of the bromide.

• Catalyst Residues: Trace amounts of palladium and phosphorus-containing byproducts.

• Solvent Residues: Residual solvents from the reaction and purification steps.

Analytical Workflow for Quality Control:

A robust analytical workflow is essential to confirm the quality of purchased or synthesized 3-(3-Pyridyl)aniline dihydrochloride.

Caption: Analytical Workflow for Quality Control

Applications in Drug Discovery and Development

The 3-(3-pyridyl)aniline moiety is a key structural element in numerous kinase inhibitors. The pyridine nitrogen can act as a hydrogen bond acceptor, interacting with the hinge region of the kinase ATP-binding site, a critical interaction for potent inhibition.

While specific drug candidates containing the 3-(3-pyridyl)aniline fragment are often proprietary, the patent literature provides valuable insights into its application. For example, patents for novel Bruton's tyrosine kinase (BTK) inhibitors and other kinase inhibitors describe the use of pyridyl-aniline scaffolds in the synthesis of active pharmaceutical ingredients.[3][8] These documents underscore the importance of this building block in generating libraries of compounds for screening and lead optimization.

Handling, Storage, and Safety

As a dihydrochloride salt, 3-(3-Pyridyl)aniline dihydrochloride is generally a stable, crystalline solid. However, proper handling and storage are essential to maintain its integrity and ensure laboratory safety.

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials.[7]

Safety:

• Hazard Statements: May be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[1]

• Precautionary Statements: Wear protective gloves, eye protection, and face protection. Wash hands thoroughly after handling.

• Personal Protective Equipment (PPE): A standard laboratory coat, safety glasses, and chemical-resistant gloves are required.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and detailed safety information.

Experimental Protocol: A Note on Solubility

Precise, publicly available solubility data for 3-(3-Pyridyl)aniline dihydrochloride is limited. However, based on its structure as a salt of an organic amine, some general solubility trends can be predicted. It is expected to have good solubility in polar protic solvents such as water and methanol, and in polar aprotic solvents like DMSO. Its solubility is likely to be lower in less polar solvents like dichloromethane and ethyl acetate, and poor in nonpolar solvents such as hexanes.

Protocol for Determining Solubility:

For researchers needing to prepare stock solutions, an empirical determination of solubility is recommended.

• Materials: 3-(3-Pyridyl)aniline dihydrochloride, chosen solvent (e.g., DMSO, water), analytical balance, vortex mixer, and centrifuge.

• Procedure: a. Weigh a small, known amount of the compound into a vial. b. Add a small, known volume of the solvent. c. Vortex thoroughly for 2-5 minutes. d. If the solid dissolves completely, repeat steps a-c until a saturated solution with visible solid is obtained. e. If the solid does not dissolve, add small, incremental volumes of the solvent, vortexing after each addition, until the solid is fully dissolved. f. For a saturated solution, centrifuge to pellet any undissolved solid and carefully collect the supernatant.

This empirical approach will provide a practical understanding of the compound's solubility in the specific solvent and at the desired temperature for your experimental needs.

Conclusion

3-(3-Pyridyl)aniline dihydrochloride is a valuable and versatile building block for the synthesis of novel compounds in drug discovery and development. Its utility, particularly in the construction of kinase inhibitors, makes it a compound of significant interest. By carefully selecting a reputable supplier, verifying the quality of the material through rigorous analytical methods, and adhering to safe handling practices, researchers can confidently incorporate this important scaffold into their synthetic workflows and accelerate the discovery of new medicines.

References

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• Google Patents. Imidazopyrazine tyrosine kinase inhibitors.

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• 8. US7459554B2 - Imidazopyrazine tyrosine kinase inhibitors - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Storage and Handling of 3-(3-Pyridyl)aniline Dihydrochloride for Research and Development Applications

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal storage and handling procedures for 3-(3-Pyridyl)aniline dihydrochloride. Adherence to these guidelines is critical for maintaining the compound's chemical integrity, ensuring experimental reproducibility, and upholding laboratory safety standards. The protocols described herein are based on the fundamental physicochemical properties of the molecule and are designed to mitigate risks associated with degradation and handling errors.

Understanding the Core Physicochemical Profile

3-(3-Pyridyl)aniline dihydrochloride is a bifunctional organic molecule featuring both an aniline and a pyridine ring. As a dihydrochloride salt, it possesses distinct properties that dictate its handling requirements. A foundational understanding of its structure is paramount to appreciating the causality behind the recommended protocols.

The molecule's reactivity and stability are governed by three key features:

• The Aniline Moiety: Aromatic amines are susceptible to oxidation, which often results in the formation of colored impurities. This process can be accelerated by exposure to light and atmospheric oxygen.[1]

• The Pyridine Moiety: The nitrogen atom in the pyridine ring is basic and can react with various acids.[2][3]

• The Dihydrochloride Salt Form: Both the aniline and pyridine nitrogens are protonated, forming a salt with hydrochloric acid. This significantly increases the compound's polarity and renders it hygroscopic—prone to absorbing moisture from the atmosphere.[4][5][6] This is the most critical factor influencing its storage and handling.

A summary of its key properties is presented below.

Property	Data	Reference(s)
Chemical Name	3-(3-Pyridyl)aniline dihydrochloride	[4][7]
Synonym(s)	3-(pyridin-3-yl)aniline dihydrochloride; 3-(3-PYRIDYL)ANILINE 2HCL	[4][8][9]
CAS Number(s)	1235380-44-5; 1049789-92-5	[4][7][9]
Molecular Formula	C₁₁H₁₂Cl₂N₂	[4][10]
Molecular Weight	~243.13 g/mol	[4][9]
Physical Form	Powder	[8]
Recommended Storage	Sealed in dry, 2-8°C	[4]

Long-Term Storage Protocol: Preserving Compound Integrity

The primary objective of long-term storage is to prevent oxidative degradation and moisture absorption. While some suppliers may ship the material at ambient temperature, long-term stability is best achieved under controlled, refrigerated conditions.[4][8] The causality is clear: lower temperatures decelerate the rate of chemical reactions, including oxidation, while a dry, inert atmosphere directly counteracts the compound's primary liabilities.

Step-by-Step Long-Term Storage Methodology

• Container Selection: Upon receipt, ensure the compound is in a tightly sealed, amber glass vial. If the original container is not suitable, transfer the material inside a controlled, dry atmosphere (e.g., a glove box) to a new, appropriate vial with a PTFE-lined cap. The amber glass is crucial for preventing photodegradation.

• Inert Atmosphere Purge: Before sealing for long-term storage, gently flush the vial's headspace with an inert gas such as argon or nitrogen for 15-30 seconds. This displaces atmospheric oxygen and moisture, creating a protective environment.

• Secure Sealing: Tightly screw the cap onto the vial. For an additional barrier against moisture ingress, wrap the cap-vial interface with Parafilm®.

• Labeling: Ensure the vial is clearly labeled with the compound name, CAS number, lot number, and date of storage.

• Placement: Store the sealed vial in a designated, non-cycling refrigerator at 2-8°C. The area should be reserved for chemical storage to prevent cross-contamination.

Caption: Workflow for ensuring long-term stability.

Laboratory Handling: Managing Hygroscopicity and Safety

Proper handling during experimental use is essential for accurate measurements and preventing contamination of the bulk material. The hygroscopic nature of 3-(3-Pyridyl)aniline dihydrochloride is the principal challenge.[5]

Decision-Making for Weighing Environment

The choice of weighing environment directly impacts experimental accuracy. Absorbed atmospheric moisture can artificially inflate the mass of the compound, leading to significant errors in concentration calculations. The following decision tree should guide the process.

Caption: Decision tree for selecting a weighing environment.

Step-by-Step Weighing and Solution Preparation Protocol

• Temperature Equilibration: Remove the sealed vial from the 2-8°C storage. Allow it to sit on the bench for at least 30-45 minutes to fully equilibrate to room temperature. Causality: Opening a cold vial will cause atmospheric moisture to immediately condense on the cold powder, compromising the material.

• Atmosphere Control: Transfer the vial and necessary labware (spatula, weigh boat/paper) into a glove box or a nitrogen-purged glove bag. This is the gold standard for handling hygroscopic materials.[5]

• Weighing: If a glove box is unavailable, perform the weighing step as rapidly as possible in an area with low humidity. Have all necessary equipment ready to minimize the vial's open time.

• Dispensing: Open the vial and quickly dispense the desired amount of powder. Immediately and securely recap the parent vial.

• Inert Gas Purge (Post-Use): Before returning the main vial to storage, gently flush the headspace with an inert gas to displace any air that entered during handling.

• Dissolution: Add the weighed solid to your chosen solvent. As a polar dihydrochloride salt, 3-(3-Pyridyl)aniline dihydrochloride is expected to have good solubility in polar protic solvents (e.g., water, methanol, ethanol) and polar aprotic solvents (e.g., DMSO, DMF). Sonication may be used to aid dissolution if necessary.

Hazard Management and Safety Protocols

3-(3-Pyridyl)aniline dihydrochloride is classified as a hazardous substance. All handling should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).[8][11]

GHS Hazard Information	Details	Reference(s)
Pictogram	GHS07 (Exclamation Mark)	[8]
Signal Word	Warning	[8][11]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[8][11]
Precautionary Statements (Selected)	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P280: Wear protective gloves/protective clothing/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[8][11]

First Aid and Spill Response

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[12]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek medical attention.[11]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[11]

• Spills: For small spills, carefully sweep up the solid material, avoiding dust generation. Place it in a sealed container for chemical waste disposal. Clean the spill area thoroughly with soap and water.

Chemical Stability and Incompatibility

Understanding potential incompatibilities is key to preventing hazardous reactions and experimental failure. The dihydrochloride salt form is relatively stable, but the parent molecular structure has inherent reactivities.

• Strong Bases: Contact with strong bases (e.g., sodium hydroxide, potassium tert-butoxide) will deprotonate the anilinium and pyridinium ions, liberating the free base form of 3-(3-Pyridyl)aniline. This free base is more susceptible to oxidation and has significantly different solubility characteristics.

• Strong Oxidizing Agents: Avoid contact with strong oxidants (e.g., peroxides, nitrates, permanganates) as they can cause vigorous, potentially explosive reactions and will degrade the aniline moiety.

• Reactive Electrophiles: While the protonated nitrogens are deactivated, the aromatic rings can still undergo reactions. Avoid uncontrolled contact with potent electrophilic reagents.

Caption: Key chemical incompatibilities and affinities.

Conclusion

The successful use of 3-(3-Pyridyl)aniline dihydrochloride in a research and development setting hinges on a disciplined approach to its storage and handling. Its primary vulnerabilities—hygroscopicity and a susceptibility to oxidation—are readily managed through the protocols outlined in this guide. By storing the compound under cold (2-8°C), dry, and inert conditions, and by handling it in controlled atmospheres to minimize exposure to moisture, scientists can ensure its long-term stability and purity. This diligence is fundamental to generating reliable, reproducible data and advancing scientific discovery.

References

• Intermolecular Reactions of Pyridyl Radicals with Olefins via Photoredox Catalysis . National Institutes of Health (NIH). [Link]

• Probing the Chemical Stability of Aniline Under High-Pressure . ResearchGate. [Link]

• Aniline | C6H5NH2 | CID 6115 . PubChem, National Institutes of Health (NIH). [Link]

• Probing the Chemical Stability of Aniline under High Pressure . The Journal of Physical Chemistry C, ACS Publications. [Link]

• Pyridine . Wikipedia. [Link]

• Aniline (benzenamine) . Australian Government, Department of Climate Change, Energy, the Environment and Water. [Link]

• 3-(Pyridin-3-yl)aniline hydrochloride | C11H11ClN2 | CID 459520 . PubChem, National Institutes of Health (NIH). [Link]

• Synthesis, reactivity, aromatic character and importance of Pyridine . Slideshare. [Link]

• Structure and reactivity of pyridine crystal under pressure . ResearchGate. [Link]

• Aniline . Wikipedia. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine . Pharmaguideline. [Link]

• 3-(Pyridin-3-yl)aniline dihydrochloride | C11H12Cl2N2 | CID 21146183 . PubChem, National Institutes of Health (NIH). [Link]

• 3-(Pyridin-3-yl)aniline | C11H10N2 | CID 459521 . PubChem, National Institutes of Health (NIH). [Link]

• How do you handle hygroscopic salts? . HepatoChem. [Link]

• Safety Data Sheet - 4-(Pyridin-4-yl)aniline . Angene Chemical. [Link]

• Drying and Storing Hygroscopic Salts . Reddit. [Link]

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals . ResearchGate. [Link]

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals . PMC, National Institutes of Health (NIH). [Link]

• Hygroscopic Salts . Designing Buildings Wiki. [Link]

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• 1. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. 3-(Pyridin-3-yl)aniline dihydrochloride | C11H12Cl2N2 | CID 21146183 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3-(Pyridin-3-yl)aniline dihydrochloride | CymitQuimica [cymitquimica.com]
• 11. angenechemical.com [angenechemical.com]
• 12. fishersci.com [fishersci.com]

The Ascendancy of 3-(3-Pyridyl)aniline Derivatives in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-(3-pyridyl)aniline scaffold has emerged as a cornerstone in contemporary medicinal chemistry, particularly in the realm of targeted therapies. This biaryl amine structure, which marries a hydrogen-bond-accepting pyridine ring with a readily functionalizable aniline moiety, represents a "privileged scaffold" frequently employed in the design of potent enzyme inhibitors.[1] This technical guide provides a comprehensive literature review of 3-(3-pyridyl)aniline derivatives, delving into their synthesis, mechanism of action, structure-activity relationships (SAR), and future prospects in drug development. Detailed experimental protocols for synthesis and biological evaluation are provided to empower researchers in their quest for novel therapeutic agents.

Introduction: The Strategic Importance of the Pyridyl-Aniline Core

The fusion of a pyridine and an aniline ring creates a molecular architecture with significant therapeutic potential. The pyridine nitrogen can act as a crucial hydrogen bond acceptor, often interacting with the hinge region of the ATP-binding pocket in kinases.[1] The aniline fragment provides a versatile platform for chemical modification, allowing for the introduction of various substituents to enhance potency, selectivity, and pharmacokinetic properties.[2] This strategic combination has led to the development of numerous kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases characterized by aberrant signaling pathways.

Synthetic Strategies: Building the 3-(3-Pyridyl)aniline Scaffold

The construction of the 3-(3-pyridyl)aniline core is most commonly achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling and the Buchwald-Hartwig amination stand out as the most robust and widely adopted methods.

Suzuki-Miyaura Coupling: A Reliable C-C Bond Formation

The Suzuki-Miyaura coupling is a powerful and versatile method for the formation of the C-C bond between the pyridine and aniline rings. A typical approach involves the reaction of a bromoaniline derivative with a pyridylboronic acid, or vice versa.

Experimental Protocol: Synthesis of 3-(3-Pyridyl)aniline via Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the synthesis of analogous biaryl amines.[3]

Materials:

• 3-Bromoaniline

• 3-Pyridylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a reaction vessel, add 3-bromoaniline (1.0 eq), 3-pyridylboronic acid (1.5 eq), palladium(II) acetate (0.05 eq), and SPhos (0.10 eq).

• Add a 2M aqueous solution of potassium phosphate (3.0 eq).

• Add toluene as the solvent.

• Degas the mixture by bubbling argon through the solution for 20 minutes.

• Heat the reaction mixture to 90 °C under an inert atmosphere and stir vigorously for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-(3-pyridyl)aniline.

Synthesis of Substituted Derivatives

A common strategy for accessing a variety of derivatives involves the coupling of a nitro-substituted precursor, followed by reduction of the nitro group to the aniline.

Experimental Protocol: Reduction of a Nitro-Aryl Intermediate

This protocol is based on standard procedures for the reduction of aromatic nitro compounds.[4]

Materials:

• Nitro-biaryl intermediate (e.g., 3-nitro-3'-pyridylbiphenyl)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the nitro-biaryl intermediate in ethanol in a round-bottom flask.

• Add tin(II) chloride dihydrate to the solution.

• Carefully add concentrated hydrochloric acid dropwise with stirring.

• Heat the reaction mixture to reflux (approximately 70-80 °C) for 3-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully neutralize by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 8.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude aniline derivative.

Biological Activity and Therapeutic Applications: Targeting Kinases

Derivatives of the 3-(3-pyridyl)aniline scaffold have shown significant promise as inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in diseases like cancer.

Mechanism of Kinase Inhibition

The pyridyl-aniline core acts as a scaffold that positions key functional groups to interact with the ATP-binding site of kinases. The pyridine nitrogen typically forms a hydrogen bond with the "hinge" region of the kinase, a critical interaction for potent inhibition. The aniline portion can be substituted to occupy adjacent hydrophobic pockets and introduce additional interactions, thereby enhancing both potency and selectivity.

Diagram: Generalized Kinase Inhibition by 3-(3-Pyridyl)aniline Derivatives

Caption: Interaction of a 3-(3-pyridyl)aniline derivative with a kinase active site.

Structure-Activity Relationship (SAR) Insights

While comprehensive SAR studies on a wide range of 3-(3-pyridyl)aniline derivatives are not extensively published in peer-reviewed literature, analysis of patent literature and studies on related scaffolds provide valuable insights:

• Substitution on the Aniline Ring: Modifications at the positions ortho and meta to the amino group can significantly influence activity and selectivity. Small alkyl or halogen substituents are often well-tolerated and can enhance binding through van der Waals or halogen bonding interactions.[1]

• Substitution on the Pyridine Ring: The electronic properties of the pyridine ring can be modulated by substituents. Electron-donating groups can increase the basicity of the pyridine nitrogen, potentially strengthening the hydrogen bond with the kinase hinge.[5]

• The Amine Linker: The aniline nitrogen provides a convenient point for chemical modification. Acylation or urea formation at this position can introduce additional hydrogen bond donors and acceptors, leading to interactions with other residues in the ATP-binding pocket.

Table 1: Exemplary Biological Activity of Pyridyl-Aniline Scaffolds

Compound Class	Target Kinase	Reported Activity (IC₅₀/Kᵢ)	Reference
4-Anilino-7-pyridyl-3-quinolinecarbonitriles	Src	Potent enzymatic and cellular activity	[6]
3-Aminopyrid-2-ones	Itk	Kᵢ = 7 nM (for optimized compound)	[7]
4-(Pyrazol-3-yl)-pyridines	JNK	IC₅₀ = 160 nM (for lead compound)	[8]

Note: This table presents data for structurally related pyridyl-aniline derivatives to illustrate the potential of this scaffold.

Preclinical Characterization: From Bench to Potential Bedside

The journey of a promising compound from initial discovery to a potential therapeutic involves rigorous preclinical evaluation, including detailed biological assays and assessment of its pharmacokinetic properties.

In Vitro Biological Evaluation

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific kinase.[1]

Materials:

• Recombinant human kinase

• Kinase-specific substrate

• ATP

• Test compounds dissolved in DMSO

• Kinase assay buffer

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the test compounds in the kinase assay buffer.

• Add the kinase and substrate mixture to each well of the 384-well plate.

• Add the serially diluted test compounds to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a specified duration (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the appropriate reagent from the assay kit.

• Add the detection reagent to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to positive and negative controls and determine the IC₅₀ value.

Experimental Protocol: Cellular Proliferation Assay (MTT Assay)

This protocol describes a method to assess the anti-proliferative effect of the test compounds on a cancer cell line.[1]

Materials:

• Cancer cell line (e.g., A549, HCT116)

• Complete cell culture medium

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazyl-2-yl)-2,5-diphenyltetrazolium bromide) solution

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Remove the old medium and add the medium containing the test compound dilutions.

• Incubate the plate for 72 hours in a CO₂ incubator.

• Add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the vehicle control and determine the IC₅₀ value.

Pharmacokinetics (ADME/Tox) Profile

• Metabolism: The aniline and pyridine rings are susceptible to oxidative metabolism by cytochrome P450 enzymes.

• Solubility and Permeability: The physicochemical properties, such as lipophilicity (LogP) and polar surface area (PSA), can be tuned through chemical modification to optimize solubility and cell permeability.

• Toxicity: Potential toxicities associated with aniline-containing compounds, such as hematotoxicity, should be carefully evaluated.[9]

Future Directions and Conclusion

The 3-(3-pyridyl)aniline scaffold continues to be a fertile ground for the discovery of novel therapeutics. Future research will likely focus on:

• Enhancing Selectivity: Designing derivatives with improved selectivity for specific kinase isoforms to minimize off-target effects and improve safety profiles.

• Exploring New Therapeutic Areas: Investigating the potential of these compounds in other diseases where kinase signaling is implicated, such as inflammatory and neurodegenerative disorders.

• Developing Covalent Inhibitors: Designing derivatives that can form a covalent bond with the target protein, leading to prolonged and irreversible inhibition.

References

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: A Comprehensive Guide to the Synthesis of 3-(3-Pyridyl)aniline Dihydrochloride

Abstract

This document provides a detailed, field-proven protocol for the synthesis of 3-(3-Pyridyl)aniline dihydrochloride, a key biaryl building block in modern medicinal chemistry. The synthetic strategy is centered around the robust and versatile Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-carbon bond formation. This guide offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, purification techniques, and methods for characterization. It is designed to equip researchers with the necessary knowledge to reliably reproduce this synthesis, troubleshoot potential issues, and understand the critical parameters for success.

Introduction: The Significance of the 3-(3-Pyridyl)aniline Scaffold

The 3-(3-Pyridyl)aniline moiety represents a privileged scaffold in drug discovery. As a biaryl amine, it combines the structural features of both an aniline and a pyridine ring. The pyridine nitrogen acts as a hydrogen bond acceptor and can significantly influence a molecule's physicochemical properties, such as solubility and metabolic stability. The aniline portion provides a versatile handle for further functionalization, making this compound a valuable intermediate for constructing complex molecular architectures and generating libraries of potential therapeutic agents.

The synthesis described herein employs a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology is renowned for its mild reaction conditions, high functional group tolerance, and broad substrate scope, making it an ideal choice for constructing the pivotal C-C bond between the two aromatic rings.[1]

Overall Synthetic Scheme

The synthesis is achieved in two primary stages: the formation of the free base via Suzuki-Miyaura coupling, followed by its conversion to the stable dihydrochloride salt.

Caption: Overall workflow for the synthesis of 3-(3-Pyridyl)aniline dihydrochloride.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium catalyst cycling between its Pd(0) and Pd(II) oxidation states. The process is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[1][2]

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (3-bromopyridine), forming an organopalladium(II) complex. This is often the rate-limiting step of the cycle.[1][2]

• Transmetalation : The organic moiety from the organoboron reagent (3-aminophenylboronic acid) is transferred to the palladium(II) center. This step is facilitated by a base (e.g., K₂CO₃), which activates the boronic acid to form a more nucleophilic boronate species.[2]

• Reductive Elimination : The two coupled organic fragments are eliminated from the palladium complex, forming the new carbon-carbon bond of the target biaryl, 3-(3-Pyridyl)aniline, and regenerating the active Pd(0) catalyst to re-enter the cycle.[1][2]

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

Part A: Suzuki-Miyaura Coupling for 3-(3-Pyridyl)aniline (Free Base)

Materials & Reagents

Reagent	CAS No.	Mol. Wt.	Eq.	Typical Amount (10 mmol scale)
3-Bromopyridine	626-55-1	158.01	1.0	1.58 g
3-Aminophenylboronic acid	30418-59-8	136.94	1.2	1.64 g
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	0.03	347 mg
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.5	3.46 g
1,4-Dioxane	123-91-1	-	-	40 mL
Deionized Water	7732-18-5	-	-	10 mL
Ethyl Acetate	141-78-6	-	-	As needed for extraction
Brine (Saturated NaCl)	7647-14-5	-	-	As needed for washing
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	-	-	As needed for drying

Equipment

• 100 mL two-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and hot plate

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Step-by-Step Procedure

• Setup: To a 100 mL round-bottom flask, add 3-bromopyridine (1.0 eq), 3-aminophenylboronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Solvent Addition: Add 1,4-dioxane (40 mL) and water (10 mL) to the flask.

• Inert Atmosphere: Equip the flask with a reflux condenser and a nitrogen inlet. Degas the reaction mixture by bubbling nitrogen gas through the solution for 20-30 minutes. This step is crucial to remove oxygen, which can poison the palladium catalyst.

• Catalyst Addition: Under a positive flow of nitrogen, add the tetrakis(triphenylphosphine)palladium(0) catalyst (0.03 eq). The mixture may change color upon catalyst addition.

• Reaction: Heat the reaction mixture to 90-95 °C with vigorous stirring. Maintain the reaction at this temperature for 12-16 hours.[3]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material (3-bromopyridine) is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with 50 mL of deionized water.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).[2][3]

  • Combine the organic layers and wash with brine (2 x 40 mL) to remove residual water and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude brown oil by column chromatography on silica gel, using a gradient eluent of hexane/ethyl acetate (e.g., starting from 10% ethyl acetate and gradually increasing to 50%). Combine the fractions containing the pure product (visualized by TLC) and concentrate to afford 3-(3-Pyridyl)aniline as a pale yellow solid or oil.

Part B: Formation of 3-(3-Pyridyl)aniline Dihydrochloride

Procedure

• Dissolution: Dissolve the purified 3-(3-Pyridyl)aniline free base in a minimum amount of methanol or isopropanol.

• Acidification: Cool the solution in an ice bath. Slowly add a 2 M solution of HCl in diethyl ether (or a calculated amount of concentrated aqueous HCl) dropwise with stirring. Approximately 2.1 equivalents of HCl should be used to ensure complete salt formation.

• Precipitation: The dihydrochloride salt will precipitate out of the solution as a solid. Continue stirring in the ice bath for 30 minutes to maximize precipitation.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold diethyl ether to remove any remaining soluble impurities.

• Drying: Dry the resulting white to off-white solid under vacuum at 40-50 °C to a constant weight.

Characterization and Expected Results

Product Specifications

Property	Expected Value
Chemical Formula	C₁₁H₁₂Cl₂N₂
Molecular Weight	243.14 g/mol [4][5]
Appearance	White to off-white powder or crystalline solid[4]
Purity (by HPLC)	≥95%[5]
Storage	Store at room temperature, sealed in a dry environment[5]

Analytical Methods

• ¹H NMR & ¹³C NMR: To confirm the chemical structure and absence of major impurities.

• Mass Spectrometry (ESI-MS): To confirm the molecular weight of the free base (m/z = 171.09 [M+H]⁺).

• Melting Point (MP): To assess the purity of the final salt.

• HPLC: To determine the final purity quantitatively.

Safety, Handling, and Troubleshooting

Safety Information

• Hazards: 3-(3-Pyridyl)aniline dihydrochloride is harmful if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation.[4][6] All reagents, especially the palladium catalyst and organic solvents, should be handled with care.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: All operations should be performed in a well-ventilated chemical fume hood.[7] For comprehensive safety information, consult the Safety Data Sheet (SDS) for each chemical used.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	Inactive catalyst; Presence of oxygen; Incorrect base or solvent.	Use fresh catalyst; Ensure thorough degassing; Screen alternative bases (e.g., Na₂CO₃, Cs₂CO₃) or solvent systems (e.g., DMF/water).
Formation of Side Products	Homo-coupling of the boronic acid is a common side reaction in Suzuki couplings.[8]	Ensure stoichiometry is accurate (boronic acid should be in slight excess); Avoid excessively high temperatures.
Difficult Purification	Product co-elutes with impurities.	Adjust the polarity of the chromatography eluent; Add a small percentage of triethylamine (~0.5%) to the eluent to reduce tailing of the amine on the silica gel.
Incomplete Salt Formation	Insufficient acid added.	Use a slight excess (2.1-2.2 eq.) of HCl; Confirm the pH of the solution is acidic after addition.

References

• BenchChem. (2025). Application Notes and Protocols for the Synthesis of 3-Methyl-4-(pyridin-4-yl)aniline from 4-bromotoluene.
• Sigma-Aldrich. 3-(pyridin-3-yl)aniline dihydrochloride.
• BenchChem. (2025). Application Notes and Protocols: Synthesis and Mechanism of 3-Methyl-4-(pyridin-4-yl)aniline.
• CymitQuimica. 3-(Pyridin-3-yl)aniline dihydrochloride.
• Fisher Scientific. (2025). Safety Data Sheet.
• PubChem. 3-(Pyridin-3-yl)aniline dihydrochloride.
• ChemScene. 3-(Pyridin-3-yl)aniline dihydrochloride.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling.

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Application Notes & Protocols: Leveraging 3-(3-Pyridyl)aniline as a Versatile Synthetic Building Block

Abstract

This technical guide provides researchers, chemists, and drug development professionals with a comprehensive overview of 3-(3-Pyridyl)aniline, a pivotal heterocyclic building block. Its unique bifunctional nature, possessing both a nucleophilic aniline moiety and a pyridine ring capable of participating in various transformations, makes it an invaluable scaffold in medicinal chemistry and materials science.[1][2] This document details the compound's physicochemical properties, safety considerations, and provides field-proven, step-by-step protocols for its application in two cornerstone synthetic methodologies: the Suzuki-Miyaura C-C cross-coupling and the Buchwald-Hartwig C-N amination. The causality behind experimental choices is explained to ensure reproducibility and facilitate optimization.

Introduction and Compound Profile

3-(3-Pyridyl)aniline is a biaryl compound featuring a pyridine ring linked to an aniline ring. This arrangement confers a unique set of chemical properties that are highly sought after in modern synthetic chemistry. The aniline nitrogen provides a reactive handle for N-arylation, acylation, and other functionalizations, while the pyridine ring acts as a hydrogen bond acceptor, influences molecular solubility, and can be involved in metal coordination or further cross-coupling reactions.[2][3]

The prevalence of the pyridyl-aniline motif in pharmacologically active agents, particularly as a "hinge-binding" group in kinase inhibitors, underscores its importance.[4][5] This guide serves as a practical resource for harnessing the synthetic potential of this versatile molecule.

Physicochemical and Safety Data

A thorough understanding of a building block's properties is critical for successful experimental design.

Property	Value	Source
IUPAC Name	3-(pyridin-3-yl)aniline	PubChem[6]
CAS Number	57976-57-5	PubChem[6]
Molecular Formula	C₁₁H₁₀N₂	PubChem[6]
Molecular Weight	170.21 g/mol	PubChem[6]
Appearance	Solid (form may vary)	---
Topological Polar Surface Area	38.9 Ų	PubChem[6]
Hydrogen Bond Donors	1	PubChem[6]
Hydrogen Bond Acceptors	2	PubChem[6]
XLogP3	1.8	PubChem[6]

Safety & Handling: 3-(3-Pyridyl)aniline should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. According to GHS hazard statements, it is harmful if swallowed or inhaled, and causes skin and serious eye irritation.[6] Always consult the latest Safety Data Sheet (SDS) from your supplier before use.

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 3-(3-Pyridyl)aniline is unlocked through palladium-catalyzed cross-coupling reactions. These methods provide reliable and modular strategies for constructing complex molecular architectures.

Suzuki-Miyaura Cross-Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a premier method for forming carbon-carbon bonds.[7] While 3-(3-Pyridyl)aniline itself is not typically a direct substrate, its derivatives (e.g., a bromo-substituted version) are excellent coupling partners. This protocol outlines the synthesis of a derivative to illustrate the utility of the core scaffold. The key to success with heteroaromatic substrates lies in catalyst selection. The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting the catalytic cycle.[8] Therefore, the use of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or pre-catalysts incorporating them is often essential to promote efficient oxidative addition and reductive elimination.[8]

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

This protocol describes the coupling of 3-pyridylboronic acid with 4-bromoaniline.

Materials:

Reagent	M.W. ( g/mol )	Equiv.	Amount (1 mmol scale)
4-Bromoaniline	172.02	1.0	172 mg
3-Pyridylboronic Acid	122.92	1.2	147 mg
Pd(PPh₃)₄	1155.56	0.05	58 mg
Anhydrous K₃PO₄	212.27	2.0	425 mg

| 1,4-Dioxane (anhydrous) | --- | --- | 5 mL |

Procedure:

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromoaniline (172 mg, 1.0 mmol), 3-pyridylboronic acid (147 mg, 1.2 mmol), and anhydrous potassium phosphate (425 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge with dry argon or nitrogen for 10-15 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 58 mg, 0.05 mmol) followed by anhydrous, degassed 1,4-dioxane (5 mL). The use of a robust catalyst like Pd(PPh₃)₄ is crucial for many heteroaromatic couplings.[5][9]

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours. Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting aryl bromide is consumed.

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to yield the desired 4-(3-Pyridyl)aniline.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is an indispensable tool for forming C-N bonds, a transformation central to the synthesis of countless pharmaceuticals.[10][11] In this context, 3-(3-Pyridyl)aniline serves as the nucleophilic amine component, coupling with an aryl halide or triflate. The reaction's success hinges on the catalytic cycle where a Pd(0) complex undergoes oxidative addition with the aryl halide, followed by coordination and deprotonation of the aniline, and finally, reductive elimination to form the product and regenerate the catalyst.[10][11] The choice of base and ligand is paramount; a strong, non-nucleophilic base (e.g., NaOt-Bu) is required to deprotonate the amine-palladium complex, while a sterically hindered ligand facilitates the crucial reductive elimination step.[11][12]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

This protocol describes the coupling of 3-(3-Pyridyl)aniline with 4-bromotoluene.

Materials:

Reagent	M.W. ( g/mol )	Equiv.	Amount (1 mmol scale)
4-Bromotoluene	171.04	1.0	171 mg
3-(3-Pyridyl)aniline	170.21	1.2	204 mg
Pd₂(dba)₃	915.72	0.01	9.2 mg
XPhos	476.62	0.04	19 mg
Sodium tert-butoxide (NaOt-Bu)	96.10	1.4	135 mg

| Toluene (anhydrous) | --- | --- | 5 mL |

Procedure:

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine 4-bromotoluene (171 mg, 1.0 mmol), 3-(3-Pyridyl)aniline (204 mg, 1.2 mmol), sodium tert-butoxide (135 mg, 1.4 mmol), Pd₂(dba)₃ (9.2 mg, 0.01 mmol), and XPhos (19 mg, 0.04 mmol). Causality: The combination of a palladium(0) source like Pd₂(dba)₃ and a bulky, electron-rich Buchwald ligand like XPhos is a highly active catalyst system for C-N coupling, even with challenging substrates.[8]

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe.

• Reaction: Seal the tube and heat the mixture in a preheated oil bath at 110 °C for 12-24 hours. The reaction should be stirred vigorously.

• Monitoring: Follow the disappearance of the starting materials using TLC or LC-MS.

• Work-up: After cooling to room temperature, carefully quench the reaction with saturated aqueous ammonium chloride solution (10 mL). Extract the mixture with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Isolation: Purify the resulting crude material via flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford the desired N-(p-tolyl)-3-(pyridin-3-yl)aniline.

Conclusion

3-(3-Pyridyl)aniline is a robust and versatile building block whose strategic importance in the synthesis of complex organic molecules, particularly within the pharmaceutical industry, cannot be overstated. The protocols detailed herein for Suzuki-Miyaura and Buchwald-Hartwig reactions provide a reliable foundation for researchers to incorporate this valuable scaffold into their synthetic programs. By understanding the mechanistic principles and the rationale behind the selection of catalysts, ligands, and conditions, scientists can effectively troubleshoot and adapt these procedures to construct novel molecules for a wide range of applications.

References

• PubChem. 3-(Pyridin-3-yl)aniline | C11H10N2 | CID 459521. Available at: [Link]

• PubChem. 3-(Pyridin-3-yl)aniline hydrochloride | C11H11ClN2 | CID 459520. Available at: [Link]

• ResearchGate. Application of the pyridine-to-aniline transformation. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination - Reagent Guides. Available at: [Link]

• National Institutes of Health (NIH). Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates. Available at: [Link]

• National Institutes of Health (NIH). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Available at: [Link]

• ResearchGate. Synthesis of 3‐(3‐pyridyl)‐ and 3‐(3‐benzo[b]thienyl)‐D‐alanine. Available at: [Link]

• ResearchGate. Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst | Request PDF. Available at: [Link]

• PubChem. 3-(4-Pyridyl)aniline | C11H10N2 | CID 459523. Available at: [Link]

• National Institutes of Health (NIH). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. Available at: [Link]

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Application Note: ¹H and ¹³C NMR Characterization of 3-(3-Pyridyl)aniline Dihydrochloride

Abstract

This application note provides a comprehensive guide to the structural characterization of 3-(3-Pyridyl)aniline dihydrochloride using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed, field-proven protocols for sample preparation and data acquisition. The document offers an in-depth analysis of the expected ¹H and ¹³C NMR spectra, including predicted chemical shifts, multiplicity patterns, and coupling constants. The rationale behind spectral interpretation is discussed, with particular emphasis on the effects of protonation on the chemical shifts of the aromatic protons and carbons in both the aniline and pyridine ring systems. This guide is intended for researchers, scientists, and drug development professionals who require robust analytical methods for the structural elucidation and quality control of heterocyclic compounds.

Introduction

3-(3-Pyridyl)aniline is a key heterocyclic building block in medicinal chemistry and materials science, often utilized in the synthesis of kinase inhibitors and other pharmacologically active agents. As the compound is frequently handled and stored as its more stable dihydrochloride salt, a definitive and reproducible method for its structural verification is critical for quality assurance and regulatory compliance.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the unambiguous structural elucidation of organic molecules. This note details the application of ¹H and ¹³C NMR for the complete characterization of 3-(3-Pyridyl)aniline dihydrochloride. The formation of the dihydrochloride salt, with protonation occurring at both the aniline amine and the pyridine nitrogen, induces significant changes in the electronic environment of the molecule. These changes manifest as predictable downfield shifts in the NMR spectra, providing a clear signature of the salt's formation and purity.[1][2]

This guide explains the causality behind experimental choices, such as solvent selection, and provides a framework for interpreting the resulting high-resolution spectra.

Experimental Design & Rationale

A robust NMR characterization workflow is essential for obtaining high-quality, reproducible data. The choices made during sample preparation and data acquisition directly impact the final spectral resolution and interpretability.

Solvent Selection: The Key to Quality Spectra

The dihydrochloride salt of 3-(3-Pyridyl)aniline has limited solubility in common non-polar NMR solvents like chloroform-d (CDCl₃). Therefore, polar aprotic or protic solvents are required.

• Dimethyl Sulfoxide-d₆ (DMSO-d₆): This is the solvent of choice for this analysis. Its high polarity readily dissolves the dihydrochloride salt. Crucially, the acidic N-H protons of the pyridinium and anilinium moieties are typically observable in DMSO-d₆ as broad singlets, as their exchange with residual water is slow on the NMR timescale.[3] The residual water peak in DMSO-d₆ appears around 3.33 ppm.

• Deuterium Oxide (D₂O): While D₂O can also be an effective solvent, it will lead to the rapid exchange of the acidic N-H protons with deuterium. This results in the disappearance of the N-H signals from the ¹H NMR spectrum, which can be a useful confirmatory experiment but prevents their direct observation.

Our Protocol Recommends DMSO-d₆ to ensure the observation of all protons, providing a more complete characterization of the molecule.

NMR Workflow Diagram

The following diagram outlines the logical workflow for the complete NMR characterization of 3-(3-Pyridyl)aniline dihydrochloride.

Caption: Workflow for NMR characterization.

Detailed Protocols

Sample Preparation Protocol

• Weigh approximately 10-15 mg of 3-(3-Pyridyl)aniline dihydrochloride directly into a clean, dry vial.

• Add approximately 0.7 mL of high-purity DMSO-d₆ (≥99.9% D).

• Vortex the vial, and if necessary, sonicate for 1-2 minutes to ensure the sample is fully dissolved.

• Using a clean pipette, transfer the solution into a standard 5 mm NMR tube.

• Cap the NMR tube securely.

Data Acquisition Protocol (400 MHz Spectrometer)

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.

• Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak shape.

• ¹H NMR Acquisition:

  • Set the spectral width to cover a range of -2 to 12 ppm.

  • Use a standard 30° or 45° pulse angle.

  • Set the number of scans to 16 or 32 for a good signal-to-noise ratio.

  • Set the relaxation delay (d1) to at least 2 seconds.

• ¹³C NMR Acquisition:

  • Use a standard proton-decoupled pulse program (e.g., zgpg30).

  • Set the spectral width to cover a range of 0 to 180 ppm.

  • Set the number of scans to 1024 or higher, as ¹³C is significantly less sensitive than ¹H.

  • Set the relaxation delay (d1) to 2 seconds.

Spectral Interpretation and Data

The protonation at both nitrogen centers causes a significant deshielding effect, resulting in a downfield shift for all aromatic protons and carbons compared to the free base.[2] The electron-withdrawing nature of the anilinium group affects the pyridine ring, and likewise, the pyridinium group influences the aniline ring.

Molecular Structure and Numbering

The following diagram illustrates the structure of 3-(3-Pyridyl)aniline dihydrochloride with the IUPAC numbering used for NMR assignments.

Caption: Structure and numbering scheme.

Predicted ¹H NMR Data

The aromatic region of the ¹H NMR spectrum is expected to be complex due to multiple overlapping signals and spin-spin coupling. The protonation of the nitrogen atoms will shift all aromatic protons significantly downfield.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
NH₃⁺ (Anilinium)	~10.0 - 11.0	br s	-	3H	Highly deshielded due to positive charge on nitrogen. Signal is often broad.
NH⁺ (Pyridinium)	~9.0 - 9.5	br s	-	1H	Deshielded proton on the pyridinium nitrogen.
H2	~8.9 - 9.1	d	J ≈ 2.0 Hz	1H	Ortho to the pyridinium nitrogen, highly deshielded. Coupled to H6 (meta).
H6	~8.7 - 8.9	d	J ≈ 5.0 Hz	1H	Ortho to the pyridinium nitrogen, highly deshielded. Coupled to H5 (ortho).
H4	~8.5 - 8.7	dt	J ≈ 8.0, 2.0 Hz	1H	Para to nitrogen, deshielded. Coupled to H5 (ortho) and H2 (para).
H5	~8.0 - 8.2	dd	J ≈ 8.0, 5.0 Hz	1H	Coupled to both H4 and H6 (ortho).
H2'	~7.9 - 8.1	t	J ≈ 2.0 Hz	1H	Ortho to the pyridinium substituent, appears as a triplet due to coupling to H4' and H6'.
H6'	~7.8 - 8.0	dd	J ≈ 8.0, 2.0 Hz	1H	Ortho to the NH₃⁺ group. Coupled to H5' (ortho) and H2' (para).
H4'	~7.7 - 7.9	dd	J ≈ 8.0, 2.0 Hz	1H	Para to the NH₃⁺ group. Coupled to H5' (ortho) and H2' (meta).
H5'	~7.5 - 7.7	t	J ≈ 8.0 Hz	1H	Meta to both substituents. Coupled to H4' and H6' (ortho).

Note: d = doublet, t = triplet, dd = doublet of doublets, dt = doublet of triplets, br s = broad singlet. Typical aromatic ortho coupling is 6-10 Hz, meta is 2-4 Hz, and para is <1 Hz.[4][5]

Predicted ¹³C NMR Data

In the proton-decoupled ¹³C NMR spectrum, eight distinct signals are expected in the aromatic region. The carbons directly attached to the nitrogen atoms (C1' and C2, C6) will be significantly deshielded.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C2	~150 - 152	Highly deshielded carbon adjacent to the positively charged nitrogen in the pyridinium ring.[6][7]
C6	~148 - 150	Similar to C2, deshielded by the adjacent pyridinium nitrogen.
C4	~140 - 142	Deshielded carbon in the pyridinium ring, para to the nitrogen.
C1'	~138 - 140	Carbon bearing the anilinium group, deshielded by the positive charge.
C3	~135 - 137	Quaternary carbon, site of the ring-ring linkage.
C3'	~133 - 135	Quaternary carbon, site of the ring-ring linkage.
C5', C5	~129 - 131	Carbons on both rings are expected in this general aromatic region.
C6'	~126 - 128	Anilinium ring carbon ortho/para to the NH₃⁺ group.
C2', C4'	~122 - 125	Anilinium ring carbons ortho/para to the NH₃⁺ group.

Note: These chemical shift predictions are based on established values for aniline, pyridine, and their respective hydrochloride salts.[6][8][9][10] The exact values may vary slightly based on concentration and precise experimental conditions.

Conclusion

This application note provides a robust and scientifically grounded framework for the ¹H and ¹³C NMR characterization of 3-(3-Pyridyl)aniline dihydrochloride. By following the detailed protocols for sample preparation in DMSO-d₆ and utilizing the provided spectral interpretation guide, researchers can confidently verify the structure and purity of this important chemical intermediate. The predicted chemical shifts and coupling constants serve as a reliable reference for spectral assignment. This self-validating methodology ensures the trustworthiness and accuracy required in research and drug development settings.

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Application Notes &amp; Protocols: Leveraging 3-(3-Pyridyl)aniline Dihydrochloride in Palladium-Catalyzed Cross-Coupling Reactions

An in-depth guide from the office of the Senior Application Scientist.

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the 3-(3-Pyridyl)aniline Scaffold

3-(3-Pyridyl)aniline is a biaryl amine that represents a "privileged scaffold" in modern medicinal chemistry.[1] Its structure, combining a hydrogen-bond-accepting pyridine ring with a highly functionalizable aniline moiety, makes it a cornerstone intermediate for synthesizing pharmacologically active agents, particularly kinase inhibitors.[1][2][3] The pyridine nitrogen often forms a critical hydrogen bond with the "hinge region" of a kinase's ATP-binding pocket, while the aniline group provides a versatile anchor point for introducing side chains that enhance potency and selectivity.[1][4]

This guide provides researchers, chemists, and drug development professionals with a comprehensive overview of the application of 3-(3-Pyridyl)aniline dihydrochloride in key palladium-catalyzed cross-coupling reactions. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring robust and reproducible outcomes.

Chemical Properties: 3-(3-Pyridyl)aniline Dihydrochloride
CAS Number	1235380-44-5[5]
Molecular Formula	C₁₁H₁₂Cl₂N₂[5]
Molecular Weight	243.13 g/mol [5]
Appearance	Typically an off-white to light-colored powder.
Storage	Store in a dry, well-sealed container at room temperature.[5]

Critical Pre-Reaction Considerations: Handling the Dihydrochloride Salt

A common oversight that leads to failed reactions is the improper handling of the dihydrochloride salt form. Both the aniline nitrogen and the more basic pyridine nitrogen are protonated. This has two critical implications:

• Base Stoichiometry: For reactions involving the aniline nitrogen as a nucleophile, such as the Buchwald-Hartwig amination, a sufficient amount of base is required to neutralize both hydrochloride salts and to serve its catalytic role in the reaction. A common mistake is using only a catalytic amount of base, which is immediately consumed by the substrate, halting the reaction. Therefore, a minimum of 2.0 equivalents of base is required for neutralization, plus the standard 1.5-2.0 equivalents needed for the catalytic cycle.

• Solubility: The salt form has significantly different solubility profiles compared to the free base. While soluble in polar solvents like water or methanol, it may be poorly soluble in common coupling solvents like dioxane or toluene. The in-situ generation of the free base upon addition of the reaction base typically resolves this, but it is crucial to ensure the mixture is well-stirred to facilitate complete neutralization and dissolution.

Suzuki-Miyaura Coupling: Building Complex Biaryl Systems

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds, typically between an organoboron compound and an organic halide.[6][7] In the context of 3-(3-Pyridyl)aniline, this reaction is most often used to synthesize the scaffold itself (e.g., coupling 3-bromoaniline with pyridine-3-boronic acid) or to further functionalize a halogenated version of the molecule.

Principle & Mechanism

The reaction proceeds through a well-established catalytic cycle involving a Palladium(0) species. The key steps are the oxidative addition of the palladium catalyst to the organic halide, followed by transmetalation with an activated boronic acid species, and concluding with reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[6][8][9]

Caption: Fig 1. Catalytic Cycle of the Suzuki-Miyaura Coupling.

Key Parameters for Success

Parameter	Recommended Choices & Rationale
Palladium Precatalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃. Pd(0) sources like Pd(PPh₃)₄ can be used directly. Pd(II) precatalysts require in-situ reduction, which is usually facile.[1] Catalyst loading is typically 1-5 mol%.
Ligand	PPh₃, Buchwald Ligands (SPhos, XPhos). The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting the catalyst.[10] Bulky, electron-rich phosphine ligands can mitigate this and accelerate the reductive elimination step.[10]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃. The base is crucial for activating the boronic acid for transmetalation.[7] An aqueous solution of the base is often used to facilitate this step. Use anhydrous, finely ground base for best results.[10]
Solvent	1,4-Dioxane/Water, Toluene/Water, DME. A mixture of an organic solvent with water is common. The water aids in dissolving the base and facilitating the activation of the boronic acid.[1] All solvents must be thoroughly degassed to prevent oxidation of the Pd(0) catalyst.[10]

Protocol: Suzuki Coupling of 3-Bromo-5-(3-pyridyl)aniline with Phenylboronic Acid

This protocol is a representative example and requires optimization for specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add 3-bromo-5-(3-pyridyl)aniline (1.0 equiv), phenylboronic acid (1.3 equiv), and anhydrous K₃PO₄ (2.5 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.[1]

• Catalyst & Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%) and degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Reaction Execution: Place the flask in a pre-heated oil bath at 90-100°C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 6-24 hours).

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure product.

Buchwald-Hartwig Amination: Direct Functionalization of the Aniline

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds between an aryl halide and an amine.[11][12][13] This is the primary method for using 3-(3-Pyridyl)aniline dihydrochloride as a building block, coupling its aniline nitrogen with various aryl or heteroaryl halides.

Principle & Mechanism

The catalytic cycle shares similarities with the Suzuki coupling, involving oxidative addition of Pd(0) to the aryl halide.[11] The key difference is the subsequent coordination of the amine, deprotonation by a base to form a palladium amido complex, and finally, reductive elimination to form the C-N bond.[14][11]

Caption: Fig 2. Catalytic Cycle of Buchwald-Hartwig Amination.

Key Parameters for Success

Parameter	Recommended Choices & Rationale
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂. These are common and effective Pd(0) and Pd(II) precatalysts.
Ligand	Bulky, Electron-Rich Phosphines (XPhos, SPhos, RuPhos), NHCs. These ligands are critical.[14] They promote the oxidative addition and, most importantly, the rate-limiting reductive elimination step, preventing side reactions like beta-hydride elimination.[14][11]
Base	NaOt-Bu, K₃PO₄, LiHMDS. A strong, non-nucleophilic base is required to deprotonate the amine in the catalytic cycle. NaOt-Bu is very common, but K₃PO₄ can be used for base-sensitive substrates.[15]
Solvent	Toluene, Dioxane, THF. Anhydrous, aprotic solvents are essential to prevent quenching of the base and other side reactions. Rigorous degassing is mandatory.

Protocol: Coupling of 3-(3-Pyridyl)aniline with 4-Bromotoluene

Caption: Fig 3. General Experimental Workflow for Cross-Coupling.

• Reagent Preparation: In a glovebox or under a strong flow of argon, add 3-(3-Pyridyl)aniline dihydrochloride (1.0 equiv), 4-bromotoluene (1.2 equiv), and sodium tert-butoxide (NaOt-Bu, 3.5 equiv - Note the excess for salt neutralization).

• Catalyst Premixing: In a separate vial, add Pd₂(dba)₃ (1.5 mol%) and a suitable ligand like XPhos (4.5 mol%) to anhydrous, degassed toluene. Stir for 10 minutes until a homogeneous solution forms.

• Reaction Execution: Add the catalyst solution to the flask containing the reagents. Seal the flask tightly and place it in a pre-heated oil bath at 100°C.

• Monitoring & Work-up: Follow steps 5-7 from the Suzuki protocol above.

Sonogashira Coupling: Introduction of Alkynyl Functionality

The Sonogashira coupling reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, utilizing a palladium catalyst and a copper(I) co-catalyst.[16][17][18] To apply this to the 3-(3-Pyridyl)aniline scaffold, one would typically start with a halogenated derivative, for instance, 3-amino-5-bromopyridine or a diazotized version of the aniline.

Principle & Mechanism

The reaction involves two interconnected catalytic cycles.[17] The palladium cycle is similar to those previously described. Concurrently, the copper cycle involves the formation of a copper(I) acetylide species, which then participates in the transmetalation step with the palladium complex.[17]

Key Parameters for Success

Parameter	Recommended Choices & Rationale
Palladium Catalyst	Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄. These are the classic, highly effective catalysts for this transformation.
Copper (I) Co-catalyst	CuI (Copper(I) Iodide). Essential for the formation of the copper acetylide intermediate. Typically used at 1-5 mol%.[18][19]
Base	Et₃N, DIPEA. An amine base is required, which also often serves as the solvent. It neutralizes the HX byproduct and facilitates the catalytic cycle.[16]
Solvent	DMF, THF, or neat amine base. Anhydrous conditions are typically required to prevent side reactions.[16]

Protocol: Sonogashira Coupling of 2-Amino-3-bromopyridine with Phenylacetylene

This protocol is adapted from established procedures for similar substrates.[18][19]

• Reaction Setup: To a Schlenk flask under an argon atmosphere, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Solvent Addition: Add degassed DMF (4 mL per mmol of halide) and stir for 20-30 minutes at room temperature.

• Reagent Addition: Add 2-amino-3-bromopyridine (1.0 equiv), phenylacetylene (1.2 equiv), and Et₃N (2.0 equiv).

• Reaction Execution: Heat the mixture to 100°C for 3-5 hours, monitoring by TLC.

• Work-up & Purification: After cooling, dilute with water and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

References

• (pyridin-4-yl)aniline: A Key Intermediate in Modern Drug Discovery - Benchchem.
• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize.
• Buchwald–Hartwig amin
• Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts.
• Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors - ResearchG
• Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Deriv
• and Amine-free Sonogashira Cross-Coupling in the Presence of Ligandless Pd-containing Catalyst - Chemical Engineering Transactions.
• Sonogashira Coupling - Organic Chemistry Portal.
• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal.
• Sonogashira coupling - Wikipedia.
• Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors.
• Seven Name Reactions in One - Palladium C
• Technical Support Center: Troubleshooting Suzuki Coupling for 3-Methyl-4-(pyridin-4-yl)aniline Synthesis - Benchchem.
• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - Scirp.org.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Buchwald-Hartwig Amin
• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes - ResearchG
• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing).
• Role of pyridines as enzyme inhibitors in medicinal chemistry - ResearchG
• The Ultimate Guide to Buchwald-Hartwig Amin
• Suzuki Coupling - Organic Chemistry Portal.
• 3-(pyridin-3-yl)aniline dihydrochloride | 1235380-44-5 - Sigma-Aldrich.
• Application Notes and Protocols for Suzuki Coupling Reactions with 2-Chloro-3-(2-pyridinyl)quinoxaline - Benchchem.
• Application Notes and Protocols for Substituted Pyridinediamines in Organic Synthesis - Benchchem.
• 3-(Pyridin-3-yl)aniline dihydrochloride - ChemScene.

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• 4. researchgate.net [researchgate.net]
• 5. chemscene.com [chemscene.com]
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• 19. researchgate.net [researchgate.net]

Navigating the Cleavage: A Detailed Protocol for the Deprotection of Boc-Protected Anilines

The tert-butyloxycarbonyl (Boc) group stands as a cornerstone in the edifice of modern organic synthesis, prized for its robustness under a wide array of chemical conditions and its predictable lability under acidic treatment.[1][2] For researchers, scientists, and professionals in drug development, the strategic removal of this protecting group from aniline moieties is a frequent and critical step. This guide provides an in-depth exploration of the primary methodologies for Boc deprotection of anilines, detailing the underlying chemical principles, offering field-proven protocols, and addressing common challenges to ensure procedural success.

The Lynchpin of Amine Protection: Why Choose the Boc Group?

The utility of the Boc group stems from its ability to temper the nucleophilicity and basicity of the aniline nitrogen, preventing unwanted side reactions during multi-step syntheses.[2][3] Its facile cleavage under acidic conditions, which regenerates the free amine, makes it an invaluable tool in the synthetic chemist's arsenal.[4] However, the choice of deprotection strategy is not a one-size-fits-all decision and must be tailored to the specific substrate, considering the presence of other acid-sensitive functional groups and the desired scale of the reaction.[5]

Core Deprotection Methodologies: A Comparative Overview

The cleavage of the Boc group from an aniline is fundamentally an acid-catalyzed hydrolysis of a carbamate.[4] The most prevalent and effective methods rely on strong acids, though alternative approaches have been developed for sensitive substrates.[5]

Acid-Catalyzed Deprotection: The Workhorse of Synthesis

The most common and direct route to Boc deprotection involves treatment with a strong acid.[1] The mechanism is initiated by the protonation of the carbamate's carbonyl oxygen, which weakens the tert-butyl-oxygen bond. This leads to the formation of a stable tert-butyl cation and a carbamic acid intermediate, which swiftly decarboxylates to yield the free aniline.[2][6]

Mechanism of Acid-Catalyzed Boc Deprotection

Caption: Acid-catalyzed Boc deprotection mechanism.[1]

This is arguably the most frequently employed method due to its speed and efficiency.[5]

Reagents and Materials:

• Boc-protected aniline

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected aniline in anhydrous DCM (a common concentration is 0.1-0.5 M).

• To the stirred solution, add TFA. The amount can range from 25% v/v to a 1:1 mixture with DCM, depending on the aniline's reactivity.[5]

• Stir the reaction mixture at room temperature. The reaction is typically complete within 30 minutes to 2 hours.[5]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the DCM and excess TFA under reduced pressure.

• For work-up, dissolve the residue in a suitable organic solvent like ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of NaHCO₃ to neutralize the remaining acid, followed by a wash with brine.[5] Be cautious of CO₂ evolution during neutralization.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the deprotected aniline.[5]

Using a solution of HCl in an organic solvent is another standard and effective method.[5]

Reagents and Materials:

• Boc-protected aniline

• 4M HCl in 1,4-dioxane

• Diethyl ether

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected aniline in a minimal amount of a suitable solvent or suspend it directly in the 4M HCl in 1,4-dioxane solution.

• Stir the mixture at room temperature for 1 to 4 hours.[5]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the product often precipitates as the hydrochloride salt. The solid can be collected by filtration and washed with diethyl ether.[5]

• If the product does not precipitate, the solvent can be removed under reduced pressure to yield the aniline hydrochloride salt.

Milder and Selective Deprotection Methods

For substrates containing other acid-labile functional groups, harsher conditions with TFA or concentrated HCl may not be suitable. In such cases, alternative, milder methods are necessary.

TMSI offers a milder alternative to strong protic acids for Boc deprotection.[4]

Reagents and Materials:

• Boc-protected aniline

• Anhydrous dichloromethane (DCM) or chloroform (CHCl₃)

• Trimethylsilyl iodide (TMSI)

• Methanol

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected aniline in anhydrous DCM or CHCl₃ under an inert atmosphere.

• Add TMSI (typically 1.2-1.5 equivalents) dropwise to the solution at room temperature.[5]

• Stir the reaction mixture at room temperature. The reaction may take several hours to overnight.[5]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the addition of methanol.[5]

• Remove the solvent under reduced pressure. Further purification by chromatography may be necessary.

In some cases, particularly with electron-rich anilines, the Boc group can be removed by heating, avoiding the need for any acidic reagents.[7][8] This method is advantageous for its simplicity and green chemistry profile.[8]

Reagents and Materials:

• Boc-protected aniline

• High-boiling solvent (e.g., toluene, methanol, or trifluoroethanol) or solvent-free conditions

• Heating apparatus (e.g., oil bath, heating mantle)

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected aniline in a suitable high-boiling solvent or place it neat in a reaction vessel.

• Heat the reaction mixture. Temperatures can range from 120°C to over 200°C depending on the substrate and solvent.[7]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. Purification may be required.

Recent studies have shown that thermal deprotection can be efficiently carried out in continuous flow reactors, allowing for precise temperature control and potentially selective deprotection of aryl N-Boc groups in the presence of alkyl N-Boc groups.[7][9]

Comparative Summary of Deprotection Protocols

Method	Reagents	Solvent	Temperature	Typical Time	Advantages	Disadvantages
TFA	TFA	DCM	Room Temp	30 min - 2 h	Fast, efficient, volatile reagents.[5]	Harshly acidic, may cleave other acid-sensitive groups.[10]
HCl	4M HCl	1,4-Dioxane	Room Temp	1 - 4 h	Effective, product often precipitates as HCl salt.[5]	Can be corrosive, requires anhydrous conditions.
TMSI	TMSI	DCM/CHCl₃	Room Temp	Several h - overnight	Milder than strong acids, good for sensitive substrates.[4]	Reagent is moisture-sensitive, longer reaction times.[5]
Thermal	None	Toluene, MeOH, TFE, or none	120 - 240 °C	Varies	Reagent-free, "green" approach.[7][8]	High temperatures may not be suitable for all substrates.[8]

Troubleshooting and Field-Proven Insights

• Side Reactions with TFA: The tert-butyl cation generated during deprotection can alkylate electron-rich aromatic rings or other nucleophilic functional groups.[10][11] The inclusion of scavengers like triethylsilane or thioanisole in the reaction mixture can mitigate this issue.

• Work-up Challenges: If the deprotected aniline is water-soluble, extraction can be problematic. In such cases, using a resin-based work-up, such as Amberlyst A21, can be effective for isolating the free amine.[12][13]

• Incomplete Deprotection: If the reaction stalls, increasing the concentration of the acid or elevating the temperature slightly may drive it to completion. However, be mindful of potential side reactions with more forcing conditions.

• Selective Deprotection: The reactivity of the Boc group is influenced by the electronic nature of the aniline. Electron-withdrawing groups on the aromatic ring can make the Boc group more stable to acid cleavage, while electron-donating groups can facilitate it. This difference can sometimes be exploited for selective deprotection in molecules with multiple Boc-protected amines.[7][14]

Making the Right Choice: A Decision Workflow

To select the optimal deprotection protocol, consider the following factors:

Caption: Decision workflow for choosing a Boc deprotection method.[5]

Conclusion

The deprotection of Boc-protected anilines is a fundamental and versatile transformation in organic synthesis. While traditional methods using strong acids like TFA and HCl remain highly effective and widely used, the development of milder alternatives such as Lewis acid-mediated and thermal deprotection provides valuable options for sensitive and complex molecules.[5] A thorough understanding of the reaction mechanisms, careful consideration of the substrate's properties, and meticulous execution of the chosen protocol are paramount to achieving high yields and purity in the final deprotected aniline.

References

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 9. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Derivatization of 3-(3-Pyridyl)aniline for Biological Screening

Introduction: The 3-(3-Pyridyl)aniline Scaffold - A Privileged Structure in Medicinal Chemistry

The 3-(3-Pyridyl)aniline scaffold is a recognized "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique combination of a flexible aniline ring and a hydrogen-bond-accepting pyridine moiety allows for diverse interactions with various biological targets. This structural motif is particularly prominent in the development of kinase inhibitors, where the pyridine nitrogen can interact with the hinge region of the kinase active site, a key interaction for potent inhibition.[2][3] The aniline component provides a versatile handle for chemical modification, enabling the synthesis of large compound libraries for high-throughput screening (HTS) to explore structure-activity relationships (SAR) and identify novel therapeutic leads.[4][5] This guide provides a detailed technical overview of common and effective derivatization strategies for 3-(3-Pyridyl)aniline and outlines protocols for subsequent biological screening.

Strategic Derivatization of the 3-(3-Pyridyl)aniline Core

The primary amino group of 3-(3-Pyridyl)aniline is the key functional group for derivatization. Several robust and versatile chemical transformations can be employed to introduce a wide range of substituents, thereby modulating the physicochemical properties and biological activity of the resulting molecules. The choice of derivatization strategy often depends on the desired final compound and the compatibility of functional groups.

Amide Bond Formation: A Cornerstone of Library Synthesis

Amide coupling is one of the most frequently utilized reactions in medicinal chemistry for its reliability and the vast commercial availability of carboxylic acids.[6] This reaction allows for the introduction of a diverse array of side chains, influencing properties such as solubility, lipophilicity, and target engagement.

Rationale for Method Selection: The formation of an amide bond from a carboxylic acid and an amine is not spontaneous and requires activation of the carboxylic acid. Common activating agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), as well as uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[7][8] HATU is often preferred for its efficiency and lower incidence of side reactions, particularly with less nucleophilic anilines.[8] The addition of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is crucial to neutralize the acid formed during the reaction and to facilitate the coupling process.[7]

Experimental Workflow for Amide Coupling:

Figure 1: General workflow for amide bond formation.

Detailed Protocol: General Procedure for HATU-mediated Amide Coupling

• Reagent Preparation: In a clean, dry round-bottom flask, dissolve the carboxylic acid (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF).

• Activation: To the solution, add HATU (1.1 eq.) and DIPEA (2.0 eq.). Stir the mixture at room temperature for 15-30 minutes. The formation of an active ester intermediate occurs during this step.

• Coupling: Add a solution of 3-(3-Pyridyl)aniline (1.0 eq.) in a minimum amount of anhydrous DMF to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are typically complete within 2-16 hours.

• Work-up: Upon completion, pour the reaction mixture into water and extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired amide derivative.

Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds, enabling the introduction of aryl, heteroaryl, or vinyl substituents.[9] To utilize this reaction, the 3-(3-Pyridyl)aniline scaffold must first be functionalized with a halide (typically bromine or iodine) or a triflate group.

Rationale for Method Selection: The Suzuki reaction is favored for its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast array of boronic acids and their derivatives.[10][11] Palladium catalysts, such as Pd(PPh₃)₄ or those generated in situ from a palladium source like Pd(OAc)₂ and a phosphine ligand, are essential for the catalytic cycle.[10] A base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) is required to activate the boronic acid for transmetalation.[9]

Experimental Workflow for Suzuki Coupling:

Figure 2: General workflow for Suzuki-Miyaura cross-coupling.

Detailed Protocol: General Procedure for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To a flame-dried Schlenk flask, add the halogenated 3-(3-Pyridyl)aniline derivative (1.0 eq.), the corresponding boronic acid (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and a base (e.g., K₂CO₃, 2.0 eq.).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heating and Monitoring: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor its progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with water, and extract with an organic solvent.

• Purification: Wash the combined organic layers, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to yield the desired biaryl product.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms carbon-nitrogen bonds, allowing for the introduction of a wide variety of primary and secondary amines to an aryl halide.[12] This reaction is instrumental in synthesizing diarylamines and other N-arylated compounds.[13][14]

Rationale for Method Selection: This methodology has largely replaced harsher classical methods for C-N bond formation due to its broad substrate scope and functional group tolerance.[12] The choice of palladium catalyst and ligand is critical for reaction efficiency. Bidentate phosphine ligands like Xantphos are often effective for coupling with challenging substrates like heteroaryl chlorides.[13][15] A strong, non-nucleophilic base such as Cs₂CO₃ or NaOt-Bu is required to deprotonate the amine and facilitate the catalytic cycle.[15]

Experimental Workflow for Buchwald-Hartwig Amination:

Figure 3: General workflow for Buchwald-Hartwig amination.

Detailed Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried resealable tube, combine the aryl halide (e.g., 3-bromo-N-protected-aniline, 1.0 eq.), the amine (1.2 eq.), the palladium source (e.g., Pd₂(dba)₃, 0.02-0.05 eq.), the phosphine ligand (e.g., Xantphos, 0.04-0.10 eq.), and the base (e.g., Cs₂CO₃, 2.0 eq.).

• Solvent and Degassing: Add an anhydrous, degassed solvent such as toluene or 1,4-dioxane. Seal the tube and purge with an inert gas.

• Heating and Monitoring: Heat the reaction mixture in an oil bath at the appropriate temperature (typically 80-120 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with an organic solvent and filter through a pad of celite to remove inorganic salts and the catalyst.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography to obtain the desired N-arylated compound.

Biological Screening of Derivatized Compounds

Following synthesis and purification, the newly created library of 3-(3-Pyridyl)aniline derivatives is ready for biological evaluation. The screening strategy will be dictated by the therapeutic area of interest. Given the prevalence of this scaffold in kinase inhibitors, a kinase inhibition assay is a common starting point.[16][17]

Overall Screening Cascade

Figure 4: A typical workflow for biological screening.

Protocol: In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol describes a common method for measuring the inhibitory activity of compounds against a specific kinase by quantifying the amount of ADP produced, which is directly proportional to kinase activity.[16][18]

Materials:

• Kinase of interest

• Kinase substrate peptide

• ATP

• Synthesized 3-(3-Pyridyl)aniline derivatives (and other inhibitors)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of each derivative in 100% DMSO. Create a serial dilution of the compounds in DMSO.[16]

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the kinase and substrate in the kinase assay buffer.

  • In a 96-well plate, add 2.5 µL of the serially diluted compounds or a DMSO control to each well.

  • Add 2.5 µL of the kinase solution to each well and incubate for 10 minutes at room temperature to allow for inhibitor binding.[16]

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes.[16]

• ADP Detection:

  • Following the kinase reaction, add 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature to stop the kinase reaction and deplete the remaining ATP.[16]

  • Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.[16]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value for each compound.[16]

Data Presentation: Summarizing Screening Results

The results of the primary screen should be tabulated to allow for easy comparison of the inhibitory activities of the different derivatives.

Compound ID	R¹ Group (Amide)	R² Group (Suzuki)	R³ Group (Buchwald)	Kinase IC₅₀ (nM)
Parent	H	H	H	>10,000
DERIV-01	4-Fluorobenzoyl	H	H	520
DERIV-02	H	4-Methoxyphenyl	H	850
DERIV-03	H	H	4-Morpholinophenyl	150
...	...	...	...	...

Table 1: Example data table for summarizing the results of a primary kinase inhibition screen. IC₅₀ values represent the concentration of the compound required to inhibit 50% of the kinase activity.

Conclusion

The 3-(3-Pyridyl)aniline scaffold is a highly valuable starting point for the development of novel biologically active molecules. Through systematic derivatization using robust chemical methodologies such as amide coupling, Suzuki coupling, and Buchwald-Hartwig amination, diverse libraries of compounds can be efficiently synthesized. Subsequent screening in relevant biological assays, such as the kinase inhibition assay detailed here, allows for the identification of potent "hit" compounds. These hits can then be further evaluated in cell-based assays and optimized through iterative rounds of chemical synthesis and biological testing to develop promising lead candidates for drug discovery programs.[4][19]

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• Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 195. Retrieved from [Link]

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• Royal Society of Chemistry. (2023). An alternative metal-free amination approach to 3-trifluoromethyl aniline derivatives: the major products under Kröhnke pyridine synthesis conditions. Organic Chemistry Frontiers. Retrieved from [Link]

• Royal Society of Chemistry. (2023). An alternative metal-free amination approach to 3-trifluoromethyl aniline derivatives: the major products under Kröhnke pyridine synthesis conditions. Organic Chemistry Frontiers. Retrieved from [Link]

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• Xi'an Jiaotong University. (n.d.). Design, synthesis and biological evaluation of pyridin-3-yl pyrimidines as potent Bcr-Abl inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). High-turnover aminopyridine-based Pd-catalysts for Suzuki–Miyaura reaction in aqueous media. Retrieved from [Link]

• GSC Online Press. (2024). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. GSC Biological and Pharmaceutical Sciences, 27(02), 065–072. Retrieved from [Link]

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• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 37(10), 2206-2251. Retrieved from [Link]

• Bekhit, A. A., et al. (2012). Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(1), 69-77. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Analysis of the Biological Activity of 2-Nitro-6-(pyridin-2-yl)aniline and Structurally Similar Compounds.

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Advanced and Applied Sciences, 9(12), 133-146. Retrieved from [Link]

• PubChem. (n.d.). 3-(Pyridin-3-yl)aniline hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 3-(Pyridin-3-yl)aniline dihydrochloride. Retrieved from [Link]

• BenchChem. (n.d.). Characterization of Novel Pyridin-3-yl Analogues as Potent Therapeutic Agents.

• National Center for Biotechnology Information. (n.d.). Oxazolidinones as versatile scaffolds in medicinal chemistry. Retrieved from [Link]

• MDPI. (2018). Synthesis of a Novel Series of Amino Acid Prodrugs Based on Thienopyridine Scaffolds and Evaluation of Their Antiplatelet Activity. Molecules, 23(5), 1041. Retrieved from [Link]

• Jain, N. C., et al. (1995). Gas chromatographic-mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 2,2,2-trichloroethyl chloroformate, a novel derivative. Journal of Analytical Toxicology, 19(5), 319-324. Retrieved from [Link]

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Introduction: The Strategic Importance of the Pyridyl-Aniline Scaffold

An Application Guide to 3-(3-Pyridyl)aniline in the Synthesis of Potent Kinase Inhibitors

In the landscape of modern medicinal chemistry, particularly in the design of targeted cancer therapeutics, certain molecular frameworks consistently emerge as foundations for potent and selective drugs. These are often referred to as "privileged scaffolds." 3-(3-Pyridyl)aniline and its structural isomers represent one such privileged scaffold, serving as a cornerstone in the synthesis of numerous protein kinase inhibitors.[1][2] Its utility is not accidental but is rooted in a combination of precise structural and electronic properties that make it exceptionally well-suited for interacting with the ATP-binding pocket of protein kinases.[1]

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, especially cancer.[3] Kinase inhibitors function by blocking the activity of these enzymes, thereby interrupting the signaling cascades that drive malignant cell proliferation and survival.[4] The 3-(3-Pyridyl)aniline core provides a rigid, biaryl structure that perfectly positions key functional groups to achieve potent inhibition. Specifically:

• The Pyridine Nitrogen: This nitrogen atom acts as a crucial hydrogen bond acceptor. It is ideally positioned to interact with the "hinge region" of the kinase's ATP-binding site, an interaction that is fundamental for anchoring the inhibitor to the enzyme.[1][2]

• The Aniline Nitrogen: This amino group serves as a versatile synthetic handle. It provides a convenient point for chemical modification, allowing for the attachment of various side chains. These modifications are essential for extending the molecule into other regions of the ATP pocket, thereby fine-tuning potency, improving selectivity against other kinases, and optimizing pharmacokinetic properties.[1][2]

The preeminent example of a drug built upon this scaffold is Nilotinib (Tasigna®) , a second-generation Bcr-Abl tyrosine kinase inhibitor used to treat chronic myelogenous leukemia (CML), particularly in cases resistant to imatinib.[5][6] The success of Nilotinib underscores the power of the pyridyl-aniline core and serves as a primary case study for this guide.

Mechanism of Action: How Pyridyl-Aniline Derivatives Inhibit Kinase Activity

The vast majority of kinase inhibitors are ATP-competitive, meaning they occupy the same binding site as the enzyme's natural substrate, adenosine triphosphate (ATP), preventing the transfer of a phosphate group to a target protein.[4] Inhibitors derived from 3-(3-Pyridyl)aniline excel in this role due to their specific, high-affinity interactions with the inactive conformation of the kinase domain.

Using the well-studied interaction of Nilotinib with the Abl kinase domain as an example, the mechanism can be broken down:[6]

• Hinge Binding: The core of the interaction involves the [4-(3-pyridinyl)-2-pyrimidinyl]amino segment of Nilotinib, which is derived from the initial pyridyl-aniline building block. The pyridine nitrogen forms a key hydrogen bond with the backbone amide NH of methionine-318 in the hinge region of the Abl kinase domain.

• Gatekeeper Interaction: The anilino-NH group forms a second critical hydrogen bond, this time with the side chain hydroxyl group of threonine-315, the so-called "gatekeeper" residue. This residue is pivotal because its mutation (e.g., to a bulky isoleucine, T315I) can confer resistance to many inhibitors by creating steric hindrance.[6]

• Extended Binding and Specificity: The rest of the Nilotinib molecule extends beyond the gatekeeper residue into an adjacent hydrophobic pocket. The trifluoromethyl and 3-methylimidazole groups make important van der Waals contacts that significantly enhance binding affinity and contribute to Nilotinib's 10- to 30-fold greater potency compared to its predecessor, imatinib.[6] These interactions stabilize the "DFG-out" (inactive) conformation of the kinase, locking it in a state that is incapable of catalysis.

The following diagram illustrates the Bcr-Abl signaling pathway and the point of intervention for inhibitors like Nilotinib.

Caption: Generalized workflow for the synthesis of Nilotinib.

Protocol: Amide Coupling for Nilotinib Synthesis

This protocol details the final coupling step, a critical transformation in forming the complete inhibitor. This procedure is adapted from established synthetic routes. [5][7] Materials and Reagents:

• 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoic acid (Acid intermediate)

• 3-(trifluoromethyl)-5-(4-methyl-1H-imidazol-1-yl)aniline (Aniline derivative)

• Thionyl chloride (SOCl₂) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• N-Methyl-2-pyrrolidone (NMP) or Acetonitrile (CH₃CN), anhydrous

• Sodium hydroxide (NaOH) solution

• Deionized water

• Ethyl acetate

• Brine

Procedure (using SOCl₂ for acid activation):

• Reaction Setup: To a dry 1 L glass reactor under an inert argon or nitrogen atmosphere, add the acid intermediate (e.g., 80.0 g, 0.26 mol) and anhydrous N-Methyl-2-pyrrolidone (400 mL). [5]2. Acid Chloride Formation: Heat the mixture to 60°C with stirring. Once the temperature is stable, slowly add thionyl chloride (SOCl₂, 24 mL, 0.33 mol) over a period of 15 minutes. The mixture is stirred at 60°C for 1 hour to ensure complete formation of the acid chloride. [5]3. Amide Coupling: In a separate flask, dissolve the aniline derivative (69.2 g, 0.29 mol) in NMP. Add this solution to the reaction mixture.

• Reaction: Heat the combined mixture to 90°C and stir for 3 hours. Monitor the reaction progress using TLC or LC-MS.

• Work-up and Isolation: Upon completion, cool the reaction mixture. Slowly add water (500 mL) and heat the solution to 80°C.

• Basification: Carefully add a 47% NaOH solution until the pH of the mixture reaches 11-12, causing the product to precipitate.

• Crystallization and Filtration: Cool the resulting suspension to 40°C and stir at this temperature for 2 hours to allow for complete crystallization. Filter the solid under reduced pressure.

• Washing and Drying: Wash the collected beige solid with deionized water (2 x 500 mL). Dry the product under vacuum at 50°C to obtain Nilotinib base with a high yield and purity. [5]

Structure-Activity Relationship (SAR) and Data

Modifications to the pyridyl-aniline scaffold can have a profound impact on an inhibitor's biological activity. The electron-donating or -withdrawing nature of substituents on the aniline ring can influence the basicity of the aniline nitrogen and affect hydrogen bonding strength or create beneficial steric interactions within the kinase's binding pocket. [2][8] The following table presents comparative data for kinase inhibitors containing the pyridinyl-aniline motif, illustrating the high potency that can be achieved with this scaffold.

Compound	Target Kinase	IC₅₀ (nM)	Reference
Nilotinib	Bcr-Abl	<30	[6]
Cabozantinib Analogue	c-Met	4.9	[8]
Pyridinylquinoxaline derivative 6f	p38α MAP Kinase	81	[8]
Pyrido[2,3-b]pyrazine derivative 9e	p38α MAP Kinase	38	[8]

Note: IC₅₀ values are highly dependent on assay conditions. This data is for comparative purposes.

Conclusion

3-(3-Pyridyl)aniline is more than just a chemical intermediate; it is a strategically designed building block that has proven indispensable in the field of kinase inhibitor drug discovery. Its inherent ability to form key interactions within the ATP binding site, combined with its synthetic tractability, allows for the creation of highly potent and selective therapeutics. The clinical success of Nilotinib is a direct testament to the power of this scaffold. For researchers and scientists in drug development, a deep understanding of the synthesis, mechanism, and structure-activity relationships surrounding 3-(3-Pyridyl)aniline is essential for designing the next generation of targeted therapies.

References

• Wikipedia. Bcr-Abl tyrosine-kinase inhibitor. Available from: [Link]

• Gourvest, J. F., et al. (2014). Synthesis of Novel Nilotinib Analogues and Biological Evaluation of Their Antiplatelet Activity and Functionality towards Cancer Cell Proliferation In Vitro. Molecules, 19(10), 15977-15995. Available from: [Link]

• Amala, K., et al. (2011). Research and Development of a Novel Process for Nilotinib: A Bcr-Abl Inhibitor. Rasayan J. Chem., 4(3), 566-573. Available from: [Link]

• Gourvest, J. F., et al. (2012). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(15), 5039-5043. Available from: [Link]

• Google Patents. EP3404025A1 - Process for the preparation of pure nilotinib and its salt.

• Kumar, R., et al. (2024). Recent developments in receptor tyrosine kinase inhibitors: A promising mainstay in targeted cancer therapy. ResearchGate. Available from: [Link]

• ResearchGate. Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. Available from: [Link]

• Seeliger, D., et al. (2007). Equally potent inhibition of c-Src and Abl by compounds that recognize inactive kinase conformations. Cancer Research, 67(11), 5104-5108. Available from: [Link]

• Patel, H., et al. (2015). Targeting kinases with anilinopyrimidines: discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. Scientific Reports, 5, 16428. Available from: [Link]

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Application Notes and Protocols for the Quantification of Aniline Compounds in Water

Foreword: The Imperative for Aniline Quantification

Aniline and its derivatives are foundational chemicals in numerous industries, including the manufacturing of dyes, polymers, pharmaceuticals, and agrochemicals. However, their potential toxicity and carcinogenic properties necessitate stringent monitoring of their presence in water sources.[1][2] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the accurate quantification of aniline compounds in aqueous matrices. The methodologies presented are grounded in established analytical principles and validated against rigorous standards to ensure data integrity and reliability.

Choosing Your Analytical Strategy: A Comparative Overview

The selection of an appropriate analytical technique for aniline quantification hinges on several factors, including the required sensitivity, selectivity, sample matrix complexity, available instrumentation, and desired throughput. This section provides a comparative analysis of the most commonly employed techniques.

Technique	Principle	Advantages	Disadvantages	Typical Detection Limits
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity, detection by UV absorbance or fluorescence.	Good for non-volatile and thermally labile compounds; simpler sample preparation.[3][4]	Moderate selectivity; potential for matrix interference.	High ng/mL to low µg/mL (UV); lower with fluorescence or MS detection.[3]
Gas Chromatography (GC)	Separation based on volatility and polarity, detection by NPD, FID, or MS.	High resolution and sensitivity; NPD offers excellent selectivity for nitrogen-containing compounds.[5]	May require derivatization for polar anilines; not suitable for thermally labile compounds.[2]	Low ng/mL to pg/mL, especially with MS.[5]
Spectrophotometry	Formation of a colored azo dye through diazotization and coupling reaction.[6]	Simple, cost-effective, and suitable for rapid screening.[7]	Lower sensitivity and selectivity compared to chromatographic methods; susceptible to interference from other aromatic amines.	µg/L to mg/L range.[7]
Electrochemical Sensing	Oxidation or reduction of aniline at an electrode surface, generating a measurable current.	High sensitivity, portability for in-situ measurements, and rapid analysis.	Susceptible to electrode fouling and interference from electroactive species.	nM to µM range.[1]

I. High-Performance Liquid Chromatography (HPLC) Methods

HPLC is a versatile and widely adopted technique for the analysis of aniline and its derivatives, offering a balance of speed, sensitivity, and robustness. Reversed-phase HPLC with UV detection is the most common approach.

Causality in Method Design:

The choice of a C18 column is predicated on its hydrophobic stationary phase, which effectively retains the moderately polar aniline molecule from the aqueous sample matrix.[8] The mobile phase, a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer, is optimized to achieve adequate retention and separation from potential interferences. The addition of an acid, such as formic acid, to the mobile phase helps to protonate the aniline, leading to better peak shape and reproducibility.[3]

Workflow for HPLC Analysis of Aniline

Caption: HPLC analysis workflow for aniline.

Detailed Protocol: RP-HPLC with UV Detection

This protocol is designed for the quantification of aniline in wastewater and can be adapted for other aqueous samples.[8]

1. Instrumentation and Reagents:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Formic acid (analytical grade).

• Aniline standard (analytical grade).

• Ultrapure water.

2. Preparation of Solutions:

• Mobile Phase: Prepare a mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% formic acid. Degas the mobile phase before use.

• Standard Stock Solution (1000 mg/L): Accurately weigh 100 mg of aniline and dissolve it in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.1 - 50 mg/L).

3. Sample Preparation:

• Collect the water sample in a clean glass container.

• Filter the sample through a 0.45 µm syringe filter to remove particulate matter.

• If necessary, dilute the sample with the mobile phase to bring the aniline concentration within the calibration range.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or the wavelength of maximum absorbance for aniline).

5. Method Validation (as per ICH Q2(R2) Guidelines): [7][9][10]

• Specificity: Analyze a blank water sample and a spiked sample to ensure no interfering peaks at the retention time of aniline.

• Linearity: Inject the working standard solutions in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (r²) should be ≥ 0.999.[11]

• Accuracy: Perform recovery studies by spiking a known concentration of aniline into a blank water matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 80-120%.

• Precision:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate injections of a standard solution. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The RSD should be ≤ 5%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively.

II. Gas Chromatography (GC) Methods

GC is a highly sensitive and selective technique for the analysis of volatile and semi-volatile organic compounds, making it well-suited for the determination of aniline in water, often after an extraction step. The use of a Nitrogen-Phosphorus Detector (NPD) provides excellent selectivity for nitrogen-containing compounds like aniline.[12]

Causality in Method Design:

Due to the polarity of aniline, direct aqueous injection into a GC can be problematic, leading to poor peak shape and column degradation. Therefore, a sample preparation step, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), is typically employed to transfer the aniline into an organic solvent.[12] Derivatization to a less polar and more volatile compound can sometimes be used to improve chromatographic performance, though it adds complexity to the sample preparation.[5]

Workflow for GC Analysis of Aniline

Caption: GC analysis workflow for aniline.

Detailed Protocol: GC-NPD based on US EPA Method 8131

This protocol is adapted from the US EPA Method 8131 for the determination of aniline and its derivatives in aqueous samples.[13]

1. Instrumentation and Reagents:

• Gas chromatograph equipped with a Nitrogen-Phosphorus Detector (NPD).

• Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Methylene chloride (pesticide grade).

• Sodium sulfate (anhydrous, analytical grade).

• Aniline standard (analytical grade).

2. Sample Preparation (Liquid-Liquid Extraction):

• To a 1-liter water sample in a separatory funnel, adjust the pH to >11 with 1.0 M NaOH.

• Add 60 mL of methylene chloride and shake vigorously for 2 minutes.

• Allow the layers to separate and drain the methylene chloride layer into a flask.

• Repeat the extraction twice more with fresh 60 mL portions of methylene chloride.

• Combine the extracts and dry by passing through a column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish concentrator or a gentle stream of nitrogen.

3. Chromatographic Conditions:

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Volume: 1 µL (splitless).

4. Method Validation:

• Follow the validation parameters as outlined in the HPLC section, adapting them for the GC-NPD method. Performance data for a similar GC-NPD method showed recoveries generally between 70-120% and relative standard deviations of 5-15%.[12]

III. Spectrophotometric Methods

Spectrophotometry offers a simple and cost-effective approach for the determination of aniline, particularly for screening purposes or in situations where chromatographic instrumentation is unavailable. The most common method involves the diazotization of aniline and subsequent coupling with a chromogenic agent to form a colored azo dye.[6]

Causality in Method Design:

The diazotization-coupling reaction is a classic colorimetric method for primary aromatic amines. Aniline is first treated with nitrous acid (generated in situ from sodium nitrite and an acid) in the cold to form a diazonium salt. This highly reactive species is then coupled with an electron-rich aromatic compound (the coupling agent) to produce a stable, intensely colored azo compound. The absorbance of this solution is then measured at its wavelength of maximum absorbance (λmax), which is directly proportional to the concentration of aniline in the original sample.[14]

Workflow for Spectrophotometric Analysis of Aniline

Caption: Spectrophotometric analysis workflow.

Detailed Protocol: Diazotization-Coupling Method

This protocol is based on the reaction of diazotized aniline with N-(1-naphthyl)ethylenediamine dihydrochloride.

1. Instrumentation and Reagents:

• UV-Vis Spectrophotometer.

• Hydrochloric acid (concentrated).

• Sodium nitrite solution (0.1% w/v, freshly prepared).

• Ammonium sulfamate solution (0.5% w/v).

• N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (0.1% w/v in water).

• Aniline standard (analytical grade).

2. Procedure:

• To 50 mL of the water sample (or an aliquot diluted to 50 mL), add 1 mL of concentrated HCl.

• Cool the solution in an ice bath to below 5 °C.

• Add 1 mL of sodium nitrite solution and mix. Allow the reaction to proceed for 5 minutes.

• Add 1 mL of ammonium sulfamate solution to destroy excess nitrite. Mix and wait for 2 minutes.

• Add 1 mL of NED solution and mix. A purple color will develop.

• Allow the color to develop for 20 minutes.

• Measure the absorbance of the solution at 545 nm against a reagent blank prepared in the same manner using aniline-free water.

3. Calibration and Quantification:

• Prepare a series of aniline standards (e.g., 0.1 to 5 mg/L) and treat them in the same way as the samples.

• Construct a calibration curve by plotting absorbance versus concentration.

• Determine the concentration of aniline in the sample from the calibration curve.

IV. Electrochemical Methods

Electrochemical sensors are emerging as powerful tools for the rapid and sensitive detection of aniline in water. These methods are based on the direct oxidation of aniline at the surface of a modified electrode.

Causality in Method Design:

The electrochemical detection of aniline relies on its ability to be oxidized at a suitable electrode surface. A glassy carbon electrode (GCE) is often used as the working electrode due to its wide potential window and chemical inertness.[15] The sensitivity and selectivity of the measurement can be significantly enhanced by modifying the electrode surface with materials such as polyaniline nanoparticles, which can preconcentrate the analyte and catalyze its oxidation.[15]

General Procedure for Electrochemical Detection:

1. Instrumentation:

• Potentiostat with a three-electrode system (working, reference, and counter electrodes).

• Glassy carbon electrode (GCE) as the working electrode.

• Ag/AgCl as the reference electrode.

• Platinum wire as the counter electrode.

2. Measurement:

• The GCE is polished and cleaned before each measurement.

• The three electrodes are immersed in the water sample containing a supporting electrolyte.

• A potential is applied to the working electrode, and the resulting current from the oxidation of aniline is measured using techniques like cyclic voltammetry or differential pulse voltammetry.

• The peak current is proportional to the concentration of aniline.

3. Performance:

• Electrochemical methods can achieve very low detection limits, often in the nanomolar to micromolar range.[1] The linear range and sensitivity depend on the specific electrode modification and measurement technique used.

V. Sample Preparation: A Critical Step for Accurate Quantification

The choice of sample preparation technique is crucial for removing interferences and concentrating the analyte, especially when dealing with trace levels of aniline in complex water matrices.

• Solid-Phase Extraction (SPE): This is a highly efficient technique for the preconcentration and cleanup of aniline from water samples.[2] A water sample is passed through a solid sorbent cartridge (e.g., C18 or a polymeric sorbent), which retains the aniline. The aniline is then eluted with a small volume of an organic solvent. On-line SPE systems can automate this process, offering high throughput and reproducibility.[2]

• Liquid-Liquid Extraction (LLE): This classic technique involves partitioning the aniline from the aqueous sample into an immiscible organic solvent.[12] The pH of the water sample is typically adjusted to a basic pH to ensure aniline is in its neutral form, facilitating its extraction into the organic phase.

VI. Troubleshooting Common Issues

Problem	Possible Cause	Solution
HPLC: Poor peak shape (tailing/fronting)	Inappropriate mobile phase pH; column contamination; sample overload.	Adjust mobile phase pH; flush the column with a strong solvent; inject a smaller sample volume.
GC: Shifting retention times	Leak in the system; inconsistent oven temperature; column degradation.	Check for leaks; verify oven temperature program; replace the column.
Spectrophotometry: Inconsistent color development	Incorrect pH; unstable reagents; interfering substances.	Ensure correct pH for the coupling reaction; prepare fresh reagents; perform a sample cleanup step.
Electrochemical: Low sensitivity/fouling	Electrode surface contamination; interference from other electroactive species.	Polish the electrode before each measurement; use a modified electrode with higher selectivity.

VII. Conclusion: A Multi-faceted Approach to Aniline Analysis

The accurate quantification of aniline in water is achievable through a variety of analytical techniques. The choice of method should be guided by the specific analytical requirements, including sensitivity, selectivity, and sample throughput. Chromatographic methods, particularly HPLC and GC, offer high sensitivity and selectivity and are suitable for regulatory compliance monitoring. Spectrophotometric methods provide a rapid and cost-effective screening tool, while electrochemical sensors show great promise for in-situ and real-time analysis. By understanding the principles behind each technique and following validated protocols, researchers can ensure the generation of reliable and defensible data for the assessment of aniline contamination in aqueous environments.

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• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• Zhao, M., et al. (2008). A New Spectrophotometry Method for the Determination of Aniline in Environmental Water Samples. Analytical Letters, 33(14), 3067-3079. [Link]

• ResearchGate. (2025). Spectrophotometric Determination of Aniline in Polluted Surface Water and Wastewater – Improved Reagents in Test Kit Format. [Link]

• ResearchGate. (2025). Electrochemical detection of aniline: An electrochemically initiated reaction pathway. [Link]

• Hofmann, A., et al. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 103(19), 8465-8477. [Link]

• Riggin, R. M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. US Environmental Protection Agency. [Link]

• Fakhraie, S., et al. (2020). Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extraction procedure. Analytical Methods in Environmental Chemistry Journal, 3(4), 72-84. [Link]

• Becher, G. (1981). Glass capillary columns in the gas chromatography of anilines and other polar compounds.

• Li, S., et al. (2012). Determination of Aniline and Its Derivatives in Environmental Water by Capillary Electrophoresis with On-Line Concentration. International Journal of Environmental Research and Public Health, 9(12), 4736-4748. [Link]

• Zhao, M., et al. (2001). Spectrophotometric Determination of Aniline in Polluted Surface Water and Wastewater – Improved Reagents in Test Kit Format. International Journal of Environmental Analytical Chemistry, 80(4), 277-286. [Link]

• Fakhraie, S., et al. (2020). Separation of aniline from water and wastewater samples based on activated carbon nanoparticles and dispersive solid phase extraction procedure. Analytical Methods in Environmental Chemistry Journal, 3(4), 72-84. [Link]

• US EPA. (1996). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. In Test Methods for Evaluating Solid Waste, Physical/Chemical Methods (SW-846). [Link]

• Sper Scientific. (2025). Spectrophotometer Selection and Troubleshooting: A Practical Guide. [Link]

• Beinker, A., et al. (2021). Quantification of aniline and N-methylaniline in indigo. Scientific Reports, 11(1), 21075. [Link]

• Ghasemi, J., & Niazi, A. (2006). Spectrophotometric simultaneous determination of nitroaniline isomers by orthogonal signal correction-partial least squares. Analytica Chimica Acta, 558(1-2), 168-174. [Link]

• Hofmann, A., et al. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry, 103(19), 8465-8477. [Link]

• Van Bramer, S. E., & Johnston, M. V. (1995). Electrochemical Polymerization of Aniline Investigated Using On-Line Electrochemistry/Electrospray Mass Spectrometry. Analytical Chemistry, 67(23), 4383-4390. [Link]

• ResearchGate. (2025). Preparation and electrochemical sensor application of tetra aniline/graphene oxide/gold nanoparticle composites. [Link]

• Vedantu. (n.d.). Give the diazotization reaction of aniline. Also give class 12 chemistry CBSE. [Link]

• Radhi, M. M., et al. (2022). Electrochemical study of modified glassy carbon electrode with polyaniline nanoparticles using cyclic voltammetry. Bulletin of the Chemical Society of Ethiopia, 36(3), 687-696. [Link]

• Kunz, R. G. (2014). Steam Stripping of Aniline Process Wastewater -- a Tutorial, Review, and Critique. AIChE Spring Meeting. [Link]

• Biocompare. (2021). Spectrophotometer Troubleshooting Guide. [Link]

• Al-Abachi, A. M., & Al-Ghabsha, T. S. (2017). Spectrophotometric Determination of Nirite By The Diazotization Coupling With Aniline and 4,6 Dihydroxy-2 Mercaptopyrimidine. Ibn Al-haitham Journal For Pure And Applied Sciences, 21(2). [Link]

• ResearchGate. (2022). Electrochemical study of modified glassy carbon electrode with polyaniline nanoparticles using cyclic voltammetry. [Link]

• Li, S., et al. (2012). Determination of Aniline and Its Derivatives in Environmental Water by Capillary Electrophoresis with On-Line Concentration. International Journal of Environmental Research and Public Health, 9(12), 4736-4748. [Link]

• Csefalvay, E., et al. (2022). Electrochemical Sensors and Biosensors for the Detection of Pharmaceutical Contaminants in Natural Waters—A Comprehensive Review. Sensors, 22(19), 7293. [Link]

• Hussein, F. A., & Othman, A. A. (2025). Spectrophotometric Determination of Tetracycline via Coupling with Diazotized m-Nitroaniline. Journal of Education for Pure Science-University of Thi-Qar, 15(1), 1-8. [Link]

• Shlyapnikova, A. A., et al. (2019). Electrochemical DNA Sensors with Layered Polyaniline—DNA Coating for Detection of Specific DNA Interactions. Sensors, 19(3), 488. [Link]

• Mielenz, K. D. (1976). Errors in Spectrophotometry and Calibration Procedures to Avoid Them. Journal of Research of the National Bureau of Standards. Section A, Physics and Chemistry, 80A(4), 609-624. [Link]

• Gholipour, M., et al. (2009). Diazotization of Aniline Derivatives and Diazo Couplings in the Presence of p-Toluenesulfonic Acid by Grinding. Progress in Color, Colorants and Coatings, 2, 61-70. [Link]

• Radhi, M. M., et al. (2022). Electrochemical study of modified glassy carbon electrode with polyaniline nanoparticles using cyclic voltammetry. Bulletin of the Chemical Society of Ethiopia, 36(3), 687-696. [Link]

• Beitollahi, H., et al. (2020). Development of an electrochemical sensor for determination of vanillin in some food stuffs. Food Chemistry, 309, 125732. [Link]

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Application Notes and Protocols for the Purification of Crude 3-(3-Pyridyl)aniline via Recrystallization

Abstract

This comprehensive guide details the principles and a robust protocol for the purification of crude 3-(3-Pyridyl)aniline by recrystallization. This bi-functional molecule, incorporating both a nucleophilic aniline moiety and a basic pyridine ring, is a valuable building block in medicinal chemistry and materials science. The protocol herein is designed for researchers, chemists, and process development professionals, providing a systematic approach to solvent selection, impurity removal, and crystal recovery. We address common challenges associated with the crystallization of aromatic amines, such as "oiling out," and provide actionable troubleshooting strategies. Furthermore, an alternative salt formation and recrystallization method is presented for particularly challenging purifications.

Introduction: The Rationale for Recrystallization

Recrystallization remains a cornerstone technique for the purification of solid organic compounds.[1] Its efficacy is predicated on the differential solubility of the target compound and its impurities in a selected solvent system at varying temperatures. For 3-(3-Pyridyl)aniline, a successful recrystallization will selectively dissolve the target molecule in a hot solvent, while impurities remain either insoluble (and are removed by hot filtration) or stay dissolved upon cooling as the purified product crystallizes.

The molecular architecture of 3-(3-Pyridyl)aniline dictates its solubility and crystallization behavior. The aniline ring provides a degree of non-polar character, while the amino group and the pyridine nitrogen introduce polarity and sites for hydrogen bonding.[2] This amphiphilic nature necessitates a careful and empirical approach to solvent selection.

Potential Impurities: Crude 3-(3-Pyridyl)aniline may contain a variety of impurities stemming from its synthesis, including:

• Unreacted starting materials (e.g., 3-aminophenylboronic acid and 3-bromopyridine in a Suzuki coupling).

• Homocoupled byproducts.

• Catalyst residues.

• Oxidation products, as anilines are susceptible to air oxidation, often resulting in discoloration.[3]

Physicochemical Properties of 3-(3-Pyridyl)aniline

A foundational understanding of the target molecule's properties is critical for designing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₁₁H₁₀N₂	PubChem[4]
Molecular Weight	170.21 g/mol	PubChem[4]
Appearance	Typically a solid at room temperature	Inferred
XLogP3-AA	1.8	PubChem[4]
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	2	PubChem[4]

Solvent Selection: The Critical First Step

The ideal recrystallization solvent should exhibit high solubility for 3-(3-Pyridyl)aniline at elevated temperatures and low solubility at ambient or sub-ambient temperatures. Based on the principle of "like dissolves like" and data from structurally similar compounds, a qualitative solubility profile can be predicted.[5][6]

Solvent Class	Example Solvents	Predicted Solubility of 3-(3-Pyridyl)aniline	Rationale
Polar Protic	Ethanol, Methanol, Isopropanol	High	The aniline N-H group and pyridine nitrogen can hydrogen bond with protic solvents.[5]
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile	Moderate to High	The molecule's polarity can be effectively solvated.[5]
Non-Polar	Hexane, Heptane, Toluene	Low	The overall polarity from the nitrogen atoms limits solubility in non-polar media.[5]
Chlorinated	Dichloromethane (DCM)	Moderate	DCM is a versatile solvent for moderately polar compounds.[5]
Aqueous	Water	Low to Moderate	The presence of two aromatic rings likely limits water solubility despite hydrogen bonding sites.

Experimental Solvent Screening Protocol:

• Place approximately 20-30 mg of crude 3-(3-Pyridyl)aniline into several test tubes.

• Add 0.5 mL of a candidate solvent to each tube at room temperature and agitate. Observe solubility.

• If the compound is insoluble at room temperature, heat the solvent to its boiling point and observe. An ideal solvent will fully dissolve the compound.

• Allow the hot solution to cool slowly to room temperature, then place in an ice bath. Abundant crystal formation upon cooling indicates a promising solvent.

Standard Recrystallization Protocol (Single Solvent)

This protocol is recommended when a suitable single solvent, such as ethanol or isopropanol, is identified.

Workflow Diagram:

Caption: Standard Recrystallization Workflow.

Step-by-Step Methodology:

• Dissolution: Place the crude 3-(3-Pyridyl)aniline in an Erlenmeyer flask. Add a magnetic stir bar and the chosen solvent. Heat the mixture on a hot plate with stirring. Add the minimum amount of hot solvent required to fully dissolve the solid.[2]

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount (1-2% by weight) of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration: If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature on a benchtop, undisturbed. Slow cooling is crucial for the formation of larger, purer crystals.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30-60 minutes to maximize the precipitation of the product.[2]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Advanced Protocol: Anti-Solvent Recrystallization

This method is effective when the compound is highly soluble in one solvent (the "good" solvent) and poorly soluble in another (the "anti-solvent" or "poor" solvent). The two solvents must be miscible. A common pair for a compound like this could be Ethanol ("good") and Water ("poor") or Dichloromethane ("good") and Hexane ("poor").

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in the minimum amount of the "good" solvent at room temperature.

• Anti-Solvent Addition: While stirring, slowly add the "anti-solvent" dropwise until the solution becomes persistently turbid (cloudy).[2] This indicates the point of supersaturation.

• Re-dissolution: Add a few drops of the "good" solvent back into the solution until the turbidity just disappears.[2]

• Crystallization: Cover the container and allow it to stand undisturbed. Crystals should form over time. The process can be aided by gentle cooling.

• Isolation and Drying: Collect and dry the crystals as described in the standard protocol.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The solution is too concentrated; Cooling is too rapid; The melting point of the solid is lower than the boiling point of the solvent.	Add a small amount of additional hot solvent before cooling; Ensure very slow cooling (e.g., in an insulated container); Use a lower boiling point solvent or a different solvent system.[2]
Poor Recovery	Too much solvent was used; The compound has significant solubility in the cold solvent; Premature crystallization during hot filtration.	Concentrate the filtrate by boiling off some solvent and re-cooling; Choose a solvent in which the compound is less soluble when cold; Ensure all equipment for hot filtration is pre-heated.
No Crystals Form	The solution is not supersaturated; The solution is too dilute.	Try scratching the inside of the flask with a glass rod at the solution's surface; Add a seed crystal of the pure compound; Boil off some solvent to increase concentration and re-cool.
Product is still impure/colored	The chosen solvent did not effectively separate the impurity; The impurity co-crystallized with the product; Oxidation occurred during heating.	Perform a second recrystallization with a different solvent system; Use activated charcoal for colored impurities; Consider performing the recrystallization under an inert atmosphere (e.g., Nitrogen).

Alternative Strategy: Purification via Salt Formation

For basic compounds like 3-(3-Pyridyl)aniline that are difficult to crystallize or are oils at room temperature, conversion to a salt can dramatically improve crystallization properties. The hydrochloride salt is a common choice.

Workflow Diagram for Salt Formation & Recrystallization:

Caption: Purification via Hydrochloride Salt Formation.

Protocol:

• Dissolve the crude 3-(3-Pyridyl)aniline in a suitable organic solvent like ethanol or diethyl ether.

• Slowly add a solution of hydrochloric acid in an organic solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring.

• The hydrochloride salt will typically precipitate as a solid.

• Collect the crude salt by filtration.

• Recrystallize the salt from a polar solvent system, such as ethanol or an ethanol/water mixture.

• The purified salt can be used directly or neutralized with a base (e.g., aqueous sodium bicarbonate) and extracted with an organic solvent to recover the pure free base.

References

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• PubChem. (n.d.). 3-(Pyridin-3-yl)aniline hydrochloride. National Center for Biotechnology Information. Retrieved January 5, 2026, from [Link]

• Wikipedia. (n.d.). Aniline. Retrieved January 5, 2026, from [Link]

• Scribd. (n.d.). Recrystallization: Figure 1. Structure of Aniline. Retrieved January 5, 2026, from [Link]

• Cram. (n.d.). Recrystallization Of Acetanilide From Aniline. Retrieved January 5, 2026, from [Link]

• Google Patents. (n.d.). Process for the purification of p-aminophenol.

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Technical Notes & Optimization

Technical Support Center: Improving the Yield of 3-(3-Pyridyl)aniline Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, actionable insights into overcoming common challenges in the synthesis of 3-(3-Pyridyl)aniline, a critical building block in medicinal chemistry. Our focus will be on the most prevalent synthetic route: the Suzuki-Miyaura cross-coupling reaction. This document moves beyond a simple protocol, offering a causal understanding of reaction parameters to empower you to troubleshoot effectively and optimize your yield.

The Suzuki-Miyaura coupling is a robust and versatile method for forming C-C bonds.[1][2][3] However, the synthesis of 3-(3-Pyridyl)aniline, which involves coupling an electron-rich aniline derivative with an electron-deficient pyridine ring, presents specific challenges. Issues such as catalyst deactivation, low reactivity of starting materials, and competing side reactions can significantly reduce yields. This guide will address these issues in a practical question-and-answer format.

Core Synthesis Protocol: A Validated Starting Point

A reliable synthesis begins with a well-defined protocol. The following procedure for the coupling of 3-aminophenylboronic acid with 3-bromopyridine serves as our baseline for discussion and troubleshooting.

Reaction Scheme: (3-Aminophenyl)boronic acid + 3-Bromopyridine → 3-(3-Pyridyl)aniline

Materials:

• 3-Bromopyridine (1.0 equiv)

• (3-Aminophenyl)boronic acid (or its pinacol ester) (1.2–1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂/SPhos) (1–3 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0–3.0 equiv)[3]

• Anhydrous, Degassed Solvent (e.g., 1,4-Dioxane/H₂O, Toluene)[3][4]

Step-by-Step General Procedure:

• Inert Atmosphere: Flame-dry a round-bottom flask equipped with a stir bar and condenser. Allow it to cool under a positive pressure of inert gas (Argon or Nitrogen). This step is critical as the active Pd(0) catalyst is sensitive to oxygen.[4][5]

• Reagent Addition: To the flask, add the 3-bromopyridine, (3-aminophenyl)boronic acid, base, and palladium catalyst/ligand.

• Solvent Addition: Add the degassed solvent system via cannula or syringe. A common choice is a mixture like 1,4-dioxane and water (e.g., 4:1 v/v).

• Heating: Heat the reaction mixture to the target temperature (typically 80–110 °C) and stir vigorously for the duration of the reaction (2–24 hours).[3]

• Monitoring: Track the reaction's progress by TLC, GC-MS, or LC-MS until the limiting starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel to yield 3-(3-Pyridyl)aniline.

Troubleshooting Guide: From Low Yields to Success

This section addresses the most common issues encountered during the synthesis in a direct Q&A format.

Problem 1: Low or No Product Yield

Q: My reaction shows minimal conversion of the starting materials, even after an extended period. What are the primary factors to investigate?

A: This is a frequent issue that can almost always be traced back to one of four key areas: the catalyst system, the reaction environment, the base, or the stability of the boronic acid.

• Cause 1: Inactive Catalyst System. The heart of the reaction is the Pd(0) catalyst. If it's not active, the catalytic cycle cannot begin.[1][2]

  • Pd(II) Precatalyst Reduction: If you are using a Pd(II) source like Pd(OAc)₂ or PdCl₂(dppf), it must be reduced in situ to the active Pd(0) state. This reduction can be hindered by impurities or inefficient ligands.

  • Ligand Oxidation: Phosphine ligands, especially electron-rich ones like SPhos or XPhos, are highly susceptible to oxidation by atmospheric oxygen.[5] Oxidized phosphine ligands cannot effectively coordinate to the palladium center, leading to catalyst deactivation.

  • Pyridine Inhibition: The nitrogen atom of the 3-bromopyridine substrate can coordinate to the palladium center, potentially inhibiting the catalytic cycle. Using bulky, electron-rich ligands can mitigate this by favoring the productive oxidative addition step.[4][6][7]

• Solution:

  • Use a Pd(0) Source: Start with a dedicated Pd(0) catalyst like Pd(PPh₃)₄ to eliminate issues with the reduction step.[3]

  • Ensure Ligand Quality: Use fresh, high-quality phosphine ligands stored under an inert atmosphere.

  • Select Robust Ligands: For challenging couplings involving pyridyl halides, bulky, electron-rich biarylphosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often superior to simpler ligands like PPh₃.[4][6][7][8][9] These ligands promote faster rates of both oxidative addition and reductive elimination.[7]

• Cause 2: Presence of Oxygen. Oxygen is the primary enemy of a successful Suzuki coupling. It irreversibly oxidizes the active Pd(0) catalyst to inactive Pd(II) species and degrades phosphine ligands.[5]

  • Solution: Rigorous degassing of all solvents is mandatory. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes.[4][10] Maintain a positive pressure of inert gas throughout the entire experiment.

• Cause 3: Ineffective Base. The base plays a crucial role in the transmetalation step, where the organic group is transferred from boron to palladium.[11]

  • Poor Solubility/Quality: If the base is not sufficiently soluble or is of poor quality (e.g., hydrated), it cannot effectively activate the boronic acid to form the boronate species required for transmetalation.[9]

  • Solution: Use a strong, anhydrous, and finely ground base like K₃PO₄ or Cs₂CO₃ to maximize surface area and reactivity.[4] While K₂CO₃ can be effective, it is sometimes less potent for challenging substrates.[10]

• Cause 4: Boronic Acid Decomposition (Protodeboronation). Boronic acids, particularly heteroaromatic or electron-deficient ones, can be unstable and undergo protodeboronation, where the C-B bond is cleaved by a proton source (often water), replacing it with a C-H bond.[1][5][12] This effectively removes your nucleophile from the reaction.

  • Solution:

    • Use Anhydrous Conditions: Ensure your solvent and base are thoroughly dried.[4]

    • Use a Boronate Ester: Convert the boronic acid to a more stable derivative, such as a pinacol or MIDA boronate ester.[5][13] These are more robust and less prone to premature decomposition.

    • Control Stoichiometry: Use a slight excess (1.2–1.5 equivalents) of the boronic acid/ester to compensate for any minor degradation.[4]

Problem 2: Significant Byproduct Formation

Q: My reaction consumes the starting materials, but the yield of the desired product is low, and I observe significant amounts of homocoupled byproducts (biphenylaniline and/or bipyridine). How can I suppress these side reactions?

A: Homocoupling is a classic side reaction in Suzuki couplings and points to specific imbalances in the catalytic cycle.

• Cause: Oxidative Homocoupling of Boronic Acid. The most common cause is the presence of oxygen, which facilitates the Pd-catalyzed oxidative coupling of two boronic acid molecules.[1][5] This is often exacerbated if the transmetalation step is slow.

  • Solution: As with low yield issues, the primary solution is the rigorous exclusion of oxygen through proper degassing and maintaining an inert atmosphere.[5]

• Cause: Imbalance in Catalytic Cycle Rates. If the rate of transmetalation is significantly slower than oxidative addition, the intermediate Ar-Pd(II)-X species can undergo side reactions.

  • Solution:

    • Optimize the Base/Solvent System: Ensure the base is effective at promoting transmetalation. Sometimes switching to a stronger base (Cs₂CO₃) or a different solvent system can accelerate this step.

    • Choose a More Reactive Halide: The reactivity of the aryl halide follows the trend I > Br > OTf >> Cl.[5][14] If you are using a less reactive 3-chloropyridine, the oxidative addition step can be slow, allowing more time for boronic acid decomposition. Switching to 3-bromopyridine will significantly accelerate the reaction.[14]

Data & Visualization

To aid in your experimental design, the following tables and diagrams summarize key information.

Table 1: Comparison of Common Palladium Catalyst Systems

Catalyst Precursor	Ligand	Typical Loading (mol%)	Base	Solvent	Key Characteristics & Best Use
Pd(PPh₃)₄	PPh₃ (inbuilt)	2–5	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene	Classic, air-sensitive Pd(0) catalyst. Good for reactive bromides but may struggle with pyridyl substrates.[4]
Pd(OAc)₂	SPhos / XPhos	1–3	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	Highly active system for challenging substrates, including heteroaryl chlorides and bromides.[4][6][7]
PdCl₂(dppf)	dppf (inbuilt)	2–5	K₂CO₃, Na₂CO₃	DMF, Dioxane	Robust, air-stable Pd(II) precatalyst. Good general-purpose system.
PEPPSI™-IPr	IPr (NHC)	1–3	K₃PO₄	t-Amyl alcohol, Toluene	Excellent for sterically hindered substrates and aryl chlorides due to the strong electron-donating NHC ligand.[1]

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the fundamental steps of the reaction. Failures in any of these steps can lead to the problems discussed.

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.[1][2][3]

Diagram 2: Troubleshooting Workflow

Use this decision tree to systematically diagnose and solve low-yield issues.

Caption: A logical workflow to diagnose and solve common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: Can I use 3-chloropyridine instead of 3-bromopyridine to lower costs? A: Yes, but it is significantly more challenging. The C-Cl bond is much stronger than the C-Br bond, making the rate-limiting oxidative addition step much slower.[14] To successfully use 3-chloropyridine, you will almost certainly need to use a highly active catalyst system, such as one employing a bulky, electron-rich Buchwald-type ligand (e.g., SPhos, XPhos) or an N-heterocyclic carbene (NHC) ligand, often at higher temperatures.[6][7]

Q2: What is the best method for purifying the final 3-(3-Pyridyl)aniline product? A: The standard method is flash column chromatography on silica gel. Given the basic nature of both the aniline and pyridine nitrogens, it's important to select an appropriate eluent system. A gradient of ethyl acetate in hexanes is a common starting point. To prevent streaking on the column, you can add a small amount of triethylamine (~0.5-1%) to the eluent to neutralize the acidic sites on the silica gel. Alternatively, crystallization can be an effective method for final purification if a suitable solvent system is found.[15]

Q3: My boronic acid is old. Can I still use it? A: It is highly discouraged. Boronic acids can dimerize/trimerize to form boroxines upon standing or decompose via protodeboronation, especially if exposed to moisture.[1] This reduces the amount of active nucleophile in your reaction. Always use fresh, high-purity boronic acid or a more stable boronate ester for best results.[5]

Q4: How critical is the solvent choice? A: Solvent choice is crucial. It affects the solubility of all components (especially the base), the stability of the catalyst, and the overall reaction rate. Aprotic polar solvents like 1,4-dioxane, THF, or toluene, often with a small amount of water, are standard.[1][3] The water helps to solubilize the inorganic base and facilitate the formation of the active boronate species. However, too much water can promote protodeboronation.[4] Screening different solvents is a key part of optimization.

References

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki Coupling: Mechanism & Examples. NROChemistry. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. ACS Publications. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. National Institutes of Health (NIH). [Link]

• The Suzuki Reaction. Andrew G Myers Research Group, Harvard University. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Royal Society of Chemistry. [Link]

• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. ACS Publications. [Link]

• Why am I getting low yield for my Suzuki coupling reaction? Reddit. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate. [Link]

• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. ACS Publications. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health (NIH). [Link]

• Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. [Link]

• Suzuki-Miyaura Cross-Coupling of 3-Pyridyl Triflates with Alk-1-enyl-2-pinacol Boronates. Wiley Online Library. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Royal Society of Chemistry. [Link]

• Optimization of reaction conditions for Suzuki coupling. ResearchGate. [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. Royal Society of Chemistry. [Link]

• Optimization of the Suzuki coupling reaction. ResearchGate. [Link]

• Purify and dry aniline? Reddit. [Link]

• Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. National Institutes of Health (NIH). [Link]

• Purification of Aniline. LookChem. [Link]

• Purification method of pyridine and pyridine derivatives.

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Aniline Derivatives

This guide provides researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during the purification of aniline derivatives. The information presented herein is grounded in established chemical principles and field-proven techniques to ensure both scientific integrity and practical applicability.

Troubleshooting Guide

This section addresses specific issues in a question-and-answer format, offering step-by-step guidance to resolve common purification problems.

My aniline derivative is a dark-colored oil or solid. How can I decolorize it?

Discoloration in aniline derivatives is a frequent issue, often arising from air oxidation or the presence of polymeric byproducts formed during the reaction or storage.[1][2] Freshly distilled aniline is a colorless to pale yellow oily liquid, but it can darken upon exposure to air and light, forming strongly colored, oxidized impurities.

Causality: The amino group in aniline derivatives is susceptible to oxidation, leading to the formation of highly conjugated, colored compounds like quinone-imines and polymeric materials.[1][3]

Troubleshooting Protocol:

• Recrystallization with Activated Carbon: This is the most common and effective method for removing colored impurities.[4]

  • Step 1: Dissolve the crude, colored aniline derivative in a suitable hot solvent.

  • Step 2: Add a small amount of activated charcoal (typically 1-5% by weight) to the hot solution.[5]

  • Step 3: Gently heat the mixture for a short period.

  • Step 4: Perform a hot filtration to remove the activated carbon, which will have adsorbed the colored impurities.[4][5]

  • Step 5: Allow the filtrate to cool slowly to induce crystallization of the decolorized product.

• Distillation: For liquid aniline derivatives, vacuum distillation can be highly effective in separating the volatile product from non-volatile colored impurities and polymeric "gunk".[6]

• Acid-Base Extraction:

  • Step 1: Dissolve the impure aniline in an appropriate organic solvent.

  • Step 2: Wash the organic solution with a dilute acid (e.g., 1M HCl). The basic aniline will form a salt and move into the aqueous layer, leaving many non-basic, colored impurities in the organic layer.[6]

  • Step 3: Separate the aqueous layer and neutralize it with a base (e.g., NaOH or NaHCO₃) to regenerate the free aniline.

  • Step 4: Extract the purified aniline back into an organic solvent.

My aniline derivative won't crystallize and is "oiling out." What should I do?

"Oiling out" occurs when a compound separates from the solution as a liquid rather than a solid during crystallization.[7][8] This is problematic because the oily droplets often trap impurities more effectively than the solvent, leading to an impure final product.[7][8]

Causality: This phenomenon happens when the melting point of the solute is lower than the temperature of the solution from which it is crystallizing.[7] A high concentration of impurities can also significantly depress the melting point of the compound, contributing to oiling out.[7][9]

Troubleshooting Protocol:

• Increase the Solvent Volume: Add more of the crystallization solvent to the mixture and gently heat until the oil redissolves completely. Then, allow the solution to cool very slowly.[7]

• Lower the Crystallization Temperature: After redissolving the oil, place the solution in a colder bath (e.g., ice-water or ice-salt) to induce rapid nucleation, bypassing the temperature range where oiling out occurs.

• Change the Solvent System: Experiment with different solvents or solvent mixtures. A solvent in which the compound is less soluble might promote direct crystallization.

• Seed the Solution: Introduce a few seed crystals of the pure compound into the solution at a temperature just above where oiling out is observed. This can provide a template for proper crystal growth.[10][11]

• Purify by an Alternative Method First: If the compound is very impure, a preliminary purification by column chromatography or acid-base extraction may be necessary to remove the impurities that are lowering the melting point.

Frequently Asked Questions (FAQs)

This section covers broader questions about the purification of aniline derivatives.

What are the most common impurities in aniline derivative synthesis?

Impurities can be broadly categorized as:

• Process-Related Impurities: These include unreacted starting materials, residual solvents, and byproducts from side reactions.[3] For example, in reactions involving the reduction of a nitro group, incomplete reduction can leave residual nitro-aromatic compounds.[12]

• Degradation Impurities: These are formed by the breakdown of the aniline product, often through oxidation, leading to colored compounds like p-benzoquinone and polymeric materials.[3]

• Regioisomers: In reactions that introduce substituents to the aromatic ring, isomers with the substituent at different positions can be formed.[4]

How do I remove unreacted starting material from my aniline product?

The method of choice depends on the properties of the starting material and the product.

• Acidic Wash: If the starting material is not basic, an acidic wash is a highly effective method to remove a basic aniline product. The aniline will form a water-soluble salt in the aqueous layer, which can then be separated.[13][14]

• Column Chromatography: This is a versatile technique for separating compounds with different polarities. By carefully selecting the solvent system, it is often possible to separate the aniline derivative from unreacted starting materials.[12][13]

• Recrystallization: If the aniline derivative is a solid and the starting material has a different solubility profile, recrystallization can be an effective purification method.[13]

What is the best solvent system for column chromatography of aniline derivatives?

The choice of solvent system is critical for successful separation.

• General Approach: A common starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[15][16] The polarity of the eluent is gradually increased to elute compounds with increasing polarity.

• TLC Analysis: Thin-layer chromatography (TLC) should always be used to determine the optimal solvent system before running a column. Aim for an Rf value of 0.2-0.4 for your desired compound.[15]

• Addressing Tailing: Aniline derivatives, being basic, can interact strongly with the slightly acidic silica gel, leading to "tailing" or streaking of the spots on TLC and poor separation on a column.[6] To mitigate this, a small amount of a basic modifier, such as triethylamine (0.1-2% v/v), can be added to the eluent.[15]

• Alternative Stationary Phases: For particularly problematic separations, consider using a different stationary phase, such as neutral or basic alumina, or amine-functionalized silica.[15]

Compound Polarity	Recommended Starting Solvent System	Notes
Nonpolar	5% Ethyl Acetate in Hexanes	Increase ethyl acetate concentration for more polar compounds.
Moderately Polar	10-50% Ethyl Acetate in Hexanes	A standard range for many aniline derivatives.[16]
Polar	5% Methanol in Dichloromethane	For highly polar aniline derivatives.[16]
Basic (to prevent tailing)	Add 0.1-2% Triethylamine to the eluent	Neutralizes acidic sites on silica gel.[15]

My aniline derivative appears to be degrading on the silica gel column. What can I do?

Some aniline derivatives can be sensitive to the acidic nature of silica gel.[6]

• TLC Stability Test: Before running a column, spot your compound on a TLC plate and let it sit for an hour or two before developing it. If new spots appear or streaking is observed, your compound may be unstable on silica.[6]

• Deactivating the Silica Gel: Pre-treat the silica gel with a basic solution, such as triethylamine in your eluent, before packing the column.[15]

• Using an Alternative Stationary Phase: As mentioned previously, basic or neutral alumina, or amine-functionalized silica are excellent alternatives for acid-sensitive compounds.[15]

Visualizations

Workflow for Troubleshooting Aniline Derivative Purification

Caption: A decision-making workflow for purifying aniline derivatives.

References

• Veeprho. (n.d.). Aniline Impurities and Related Compound. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization: Figure 1. Structure of Aniline. Retrieved from [Link]

• Studylib. (n.d.). Recrystallization Preparation/Recrystallization of Acetanilide CHM. Retrieved from [Link]...

• Reddit. (2014, May 26). Purify and dry aniline? Retrieved from [Link]

• LookChem. (n.d.). Purification of Aniline. Retrieved from [Link]

• MDPI. (n.d.). The Mechanism of Aniline Blue Degradation by Short-Chain Dehydrogenase (SDRz) in Comamonas testosteroni. Retrieved from [Link]

• Ataman Kimya. (n.d.). ANILINE. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. Retrieved from [Link]

• ResearchGate. (2014, December 12). How do I remove aniline from the reaction mixture? Retrieved from [Link]

• Scribd. (n.d.). GRP 7 Re Crystallization of Pure Acetanilide. Retrieved from [Link]

• Cram. (n.d.). Recrystallization Of Acetanilide From Aniline. Retrieved from [Link]

• ResearchGate. (2017, May 10). I want good solvent system in TLC in aniline and ketone compound? Retrieved from [Link]

• Chemistry Stack Exchange. (2024, December 5). How to recrystalize 3,5 dimethoxy aniline after years of oxidation. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• ResearchGate. (2013, January 29). How to remove aniline from reaction mixture. Retrieved from [Link]

• Google Patents. (n.d.). EP2621887A1 - Decolorization of amines.

• Scribd. (n.d.). Aniline. Retrieved from [Link]

• ResearchGate. (n.d.). The decolorization of aniline blue by the selected strains cultured on the medium. Retrieved from [Link]

• Sciencemadness Discussion Board. (2005, January 11). aniline impurities. Retrieved from [Link]

• ACS Publications. (2021, November 12). Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of anilines on BeImC8-Sil. Mobile phase, methanol–water... Retrieved from [Link]

• Google Patents. (n.d.). US10889539B2 - Aniline purification process.

• ResearchGate. (2018, April 25). For highly polar compound, how to do the purification? Is it first to be purified by normal column and then by reverse phase or by size exclusion? Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• ResearchGate. (2025, August 7). An In-Line Study of Oiling Out and Crystallization. Retrieved from [Link]

• YouTube. (2025, February 4). What Solvent Is Used In Column Chromatography? - Chemistry For Everyone. Retrieved from [Link]

• Wikipedia. (n.d.). Methylene blue. Retrieved from [Link]

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• 2. Sciencemadness Discussion Board - aniline impurities - Powered by XMB 1.9.11 [sciencemadness.org]
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• 10. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Chromatography [chem.rochester.edu]

Technical Support Center: Purification of 3-(3-Pyridyl)aniline

Welcome to the technical support center for the synthesis and purification of 3-(3-Pyridyl)aniline. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with product purity in their reactions. As a key intermediate in pharmaceutical synthesis, the purity of 3-(3-Pyridyl)aniline is paramount. This document provides in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Understanding Common Impurities in 3-(3-Pyridyl)aniline Synthesis

The most prevalent synthetic route to 3-(3-Pyridyl)aniline is the Suzuki-Miyaura cross-coupling reaction between 3-aminophenylboronic acid (or its derivatives) and 3-bromopyridine.[1][2] While robust, this palladium-catalyzed reaction can generate a range of impurities that complicate downstream applications. Understanding the origin of these impurities is the first step toward effective removal.

The primary sources of contamination include:

• Unreacted Starting Materials: Residual 3-aminophenylboronic acid and 3-bromopyridine.

• Homocoupling Byproducts: Formation of 3,3'-bipyridine (from 3-bromopyridine) and 3,3'-diaminobiphenyl (from 3-aminophenylboronic acid).

• Protodeboronation Products: Cleavage of the C-B bond of the boronic acid to yield aniline.[3]

• Catalyst and Ligand-Related Impurities: Residual palladium complexes and oxidized phosphine ligands (e.g., triphenylphosphine oxide if PPh₃ is used).

Data Presentation: Common Impurities and Their Characteristics

Impurity	Chemical Structure	Source	Key Analytical Signature (LC-MS)
3-Bromopyridine	C₅H₄BrN	Unreacted Starting Material	m/z = 158/160 (Characteristic Br isotope pattern)
3-Aminophenylboronic acid	C₆H₈BNO₂	Unreacted Starting Material	m/z = 138 [M+H]⁺
Aniline	C₆H₇N	Protodeboronation of Boronic Acid	m/z = 94 [M+H]⁺
3,3'-Bipyridine	C₁₀H₈N₂	Homocoupling of 3-Bromopyridine	m/z = 157 [M+H]⁺
3,3'-Diaminobiphenyl	C₁₂H₁₂N₂	Homocoupling of Boronic Acid	m/z = 185 [M+H]⁺
Triphenylphosphine Oxide	C₁₈H₁₅OP	Oxidized Ligand	m/z = 279 [M+H]⁺

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 3-(3-Pyridyl)aniline in a question-and-answer format.

Q1: My reaction has gone to completion, but I'm struggling to remove a significant amount of a byproduct that I believe is a homocoupled dimer. What happened and how do I fix it?

A1: Diagnosis & Solution

• Causality: The formation of homocoupling byproducts, such as 3,3'-bipyridine, is a frequent side reaction in Suzuki couplings.[4] It is often exacerbated by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II), or by suboptimal reaction conditions that favor the reaction of two molecules of the boronic acid or aryl halide with the catalyst.[3][4]

• Troubleshooting & Prevention:

  • Strictly Exclude Oxygen: This is the most critical preventative measure. Ensure your solvents are thoroughly degassed before use (e.g., by bubbling with argon or nitrogen for 15-30 minutes). Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction setup.[3]

  • Optimize Catalyst & Base: The choice of palladium catalyst, ligand, and base is crucial. For pyridine-containing substrates, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can promote the desired cross-coupling over homocoupling.[3][5][6]

  • Purification Strategy: Fortunately, the polarity of homocoupled products is typically different from the desired 3-(3-Pyridyl)aniline.

    • Column Chromatography: A standard silica gel column is often effective. The homocoupled byproducts (e.g., 3,3'-bipyridine) are generally less polar than the desired product due to the absence of the free amine. A gradient elution, starting with a less polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increasing the polarity, should provide good separation.

    • Acid-Base Extraction: This technique exploits the basicity of your product's aniline and pyridine groups. Dissolve the crude mixture in an organic solvent (like ethyl acetate) and extract with a dilute aqueous acid (e.g., 1M HCl). The basic 3-(3-Pyridyl)aniline will move to the aqueous layer as a salt, while less basic impurities like homocoupled products and phosphine oxides may remain in the organic layer. Afterward, basify the aqueous layer (e.g., with NaOH or NaHCO₃) and extract your purified product back into an organic solvent.

Q2: My final product is contaminated with a substance that gives the mass of aniline. What is it and how do I prevent it?

A2: Diagnosis & Solution

• Causality: The presence of aniline strongly suggests that protodeboronation has occurred. This is a side reaction where the C-B bond of the 3-aminophenylboronic acid is cleaved by a proton source (often residual water) to regenerate the parent arene (aniline).[3] This depletes one of your key starting materials and introduces a difficult-to-remove impurity.

• Troubleshooting & Prevention:

  • Use Anhydrous Conditions: Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents and reagents. The presence of water is a primary driver of protodeboronation.[3]

  • Use a More Stable Boron Reagent: Arylboronic acids are known to be susceptible to this side reaction. Consider using a more stable derivative, such as a pinacol boronate ester or a potassium aryltrifluoroborate salt (Ar-BF₃K).[3][7] These reagents are more robust and often release the boronic acid slowly in situ, minimizing degradation.[3][5]

  • Purification Strategy: Separating aniline from 3-(3-Pyridyl)aniline can be challenging due to their similar polarities.

    • High-Performance Column Chromatography: Careful column chromatography with a shallow solvent gradient is your best approach. Monitor fractions closely by TLC or HPLC.

    • Recrystallization: If the product is sufficiently crystalline, recrystallization may be effective, as the aniline will likely remain in the mother liquor.

Q3: My column chromatography purification is giving poor separation and significant peak tailing for my product. What's wrong?

A3: Diagnosis & Solution

• Causality: Peak tailing for basic compounds like anilines and pyridines on standard silica gel is a classic problem.[8] It is caused by strong, non-ideal interactions between the basic nitrogen atoms of your analyte and acidic residual silanol groups (Si-OH) on the silica surface.[9][10] This leads to poor resolution and lower recovery.

• Troubleshooting & Prevention:

  • Mobile Phase Modification: The most common solution is to add a small amount of a basic modifier to your eluent. Adding ~1% triethylamine (TEA) or ammonia in methanol to your mobile phase will "cap" the acidic silanol sites, preventing them from interacting with your product and resulting in sharper peaks and better separation.[8][9]

  • Use a Different Stationary Phase: If tailing persists, consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica for purifying basic compounds. Alternatively, deactivated or end-capped silica is commercially available.[8]

  • Check for Overload: Injecting too much crude material onto the column can also cause peak distortion and tailing.[8] If you are working on a large scale, ensure your column size is appropriate for the amount of material being purified.

Experimental Protocols

Protocol 1: Column Chromatography with Basic Modifier

• Slurry Preparation: Prepare a slurry of silica gel in your starting, low-polarity eluent (e.g., 95:5 Hexane/Ethyl Acetate).

• Column Packing: Pour the slurry into your column and allow it to pack under gravity or with light pressure. Ensure the packed bed is stable and free of cracks or air bubbles.

• Sample Loading: Dissolve your crude 3-(3-Pyridyl)aniline in a minimal amount of dichloromethane or your eluent. Pre-adsorb the crude material onto a small amount of silica gel by concentrating the solution to a dry powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with the starting solvent system (e.g., 95:5 Hexane/Ethyl Acetate + 1% Triethylamine).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., increasing the percentage of ethyl acetate). The exact gradient will depend on the specific impurities present and should be optimized first by TLC analysis.

• Fraction Collection: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-(3-Pyridyl)aniline.

Protocol 2: Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities, provided your product is a solid with suitable solubility properties.[11][12]

• Solvent Selection: The key is to find a solvent (or solvent system) that dissolves your product well when hot but poorly when cold.[13] Test small amounts of your product in various solvents like ethanol, isopropanol, ethyl acetate, or toluene/heptane mixtures.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities (like residual palladium catalyst), perform a hot filtration through a pre-heated funnel with fluted filter paper to remove them.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals.[13]

• Further Cooling: Once at room temperature, place the flask in an ice bath for at least an hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Visualization of the Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving common impurity issues encountered during the purification of 3-(3-Pyridyl)aniline.

Caption: A logical workflow to diagnose and solve common purification issues.

Frequently Asked Questions (FAQs)

Q1: What are the best analytical techniques to assess the purity of my final product? A1: A combination of methods is ideal. High-Performance Liquid Chromatography (HPLC) is excellent for quantifying purity and separating the target compound from impurities.[14][15] Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying the molecular weight of unknown impurities.[14][16] Finally, Nuclear Magnetic Resonance (NMR) spectroscopy confirms the structure of your desired product and can reveal impurities if they are present in sufficient quantity (>1-5%).

Q2: Can I use an acid/base extraction to purify my product? A2: Yes, this can be a very effective first-pass purification step. Both the aniline and pyridine functionalities are basic and will be protonated in a dilute acid wash (e.g., 1M HCl). This allows for the separation from non-basic impurities like phosphine oxides or homocoupled byproducts. After separation of the layers, the pH of the aqueous layer can be raised with a base (e.g., NaOH) to deprotonate your product, which can then be extracted back into an organic solvent.[17]

Q3: My purified 3-(3-Pyridyl)aniline is colorless initially but turns yellow/brown over time. Why is this happening and how can I stop it? A3: Anilines as a class of compounds are susceptible to aerial oxidation, which forms colored polymeric impurities.[18][19] This process can be accelerated by exposure to light and air. To ensure long-term stability, store your purified product under an inert atmosphere (argon or nitrogen), protected from light, and in a cool, dark place.

References

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? [Online] Available at: [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Online] r/Chempros. Available at: [Link]

• Reddit. (2024). Struggling with Suzuki Reaction. [Online] r/Chempros. Available at: [Link]

• Jubilant Ingrevia. (n.d.). 3-Bromopyridine Safety Data Sheet. [Online] Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Online] Available at: [Link]

• Wikipedia. (n.d.). 3-Bromopyridine. [Online] Available at: [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. [Online] Available at: [Link]

• Oakwood Chemical. (n.d.). 3-Bromopyridine. [Online] Available at: [Link]

• PubChem. (n.d.). 3-(Pyridin-3-yl)aniline. [Online] Available at: [Link]

• Sciencemadness Discussion Board. (2005). aniline impurities. [Online] Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Online] Available at: [Link]

• Veeprho. (n.d.). Aniline Impurities and Related Compound. [Online] Available at: [Link]

• Royal Society of Chemistry. (n.d.). An alternative metal-free amination approach to 3-trifluoromethyl aniline derivatives: the major products under Kröhnke pyridine synthesis conditions. [Online] Organic Chemistry Frontiers. Available at: [Link]

• Scribd. (n.d.). Recrystallization: Figure 1. Structure of Aniline. [Online] Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Online] Available at: [Link]

• ResearchGate. (2014). Does aniline stick in columns during column chromatography? [Online] Available at: [Link]

• Google Patents. (n.d.). CN106432054A - Method for preparing 4-(piperidine-3-yl)aniline.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Online] Available at: [Link]

• Reddit. (2014). Purify and dry aniline? [Online] r/chemistry. Available at: [Link]

• Andrew G. Myers Research Group, Harvard University. (n.d.). The Suzuki Reaction. [Online] Available at: [Link]

• ACS Publications. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. [Online] The Journal of Organic Chemistry. Available at: [Link]

• De Gruyter. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. [Online] Available at: [Link]

Sources

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• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 19. veeprho.com [veeprho.com]

Technical Support Center: Optimizing Suzuki Coupling with Pyridyl Halides

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving pyridyl halides. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by these substrates. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

Pyridyl halides are a cornerstone in medicinal chemistry, but their successful use in Suzuki coupling is often hampered by issues related to the electronic nature of the pyridine ring. The lone pair on the nitrogen atom can coordinate to the palladium catalyst, leading to deactivation, and the electron-deficient nature of the ring makes key steps of the catalytic cycle, such as oxidative addition and reductive elimination, challenging.[1][2][3]

This guide is structured into two main sections: a Troubleshooting Guide for when your reaction isn't working as expected, and a Frequently Asked Questions (FAQs) section for proactive experimental design.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the Suzuki coupling of pyridyl halides.

Problem 1: Low or No Product Yield

You've set up your reaction, but TLC or LC-MS analysis shows little to no formation of the desired biaryl product. This is the most common issue and can stem from several sources.

Potential Cause 1: Catalyst Inactivation or Inhibition The pyridine nitrogen is a Lewis base and can coordinate to the palladium center, inhibiting its catalytic activity.[1][2] Furthermore, the active Pd(0) catalyst is highly sensitive to oxygen, which can oxidize it to an inactive Pd(II) state.[1]

• Solution Workflow:

  • Ensure Rigorous Inert Atmosphere: Oxygen is a primary culprit for catalyst death. Ensure all solvents are thoroughly degassed (e.g., via freeze-pump-thaw cycles or by sparging with argon/nitrogen for at least 30 minutes).[1] Use flame-dried or oven-dried glassware and maintain a positive pressure of inert gas throughout the reaction setup and duration.[4]

  • Switch to a More Robust Catalyst System: Standard catalysts like Pd(PPh₃)₄ may be ineffective.[1] Use a combination of a palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) with a specialized ligand. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often required.[1][5] These ligands promote the crucial oxidative addition and reductive elimination steps and can sterically shield the palladium from inhibitory coordination by the pyridine substrate.[5]

  • Consider a Pre-catalyst: Air-stable Pd(II) precatalysts are often more convenient and can provide more consistent results by ensuring a controlled generation of the active Pd(0) species.[6]

Potential Cause 2: Ineffective Base The base is crucial for activating the boronic acid/ester for the transmetalation step.[1] For electron-deficient pyridyl systems, a weak base may be insufficient.

• Solution Workflow:

  • Screen Stronger Bases: If a mild base like Na₂CO₃ fails, switch to a stronger, non-nucleophilic base. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often excellent choices for challenging couplings.[1][7]

  • Ensure Base Quality: The base should be anhydrous and finely ground to maximize its surface area and reactivity.[1]

  • Consider Fluoride-Based Bases: In some cases, particularly with base-sensitive functional groups, potassium fluoride (KF) can be effective, often used in anhydrous conditions.[7][8]

Potential Cause 3: Protodeboronation of the Boronic Acid/Ester This is a major side reaction where the C-B bond is cleaved by a proton source (often water), converting your valuable boronic acid back into an unreactive hydrocarbon.[1][9] This is particularly problematic with electron-deficient heteroaryl boron reagents.[9][10]

• Solution Workflow:

  • Use Anhydrous Conditions: Ensure your solvent and base are thoroughly dried, especially if you suspect protodeboronation.[1] While many Suzuki protocols use aqueous mixtures, challenging substrates may benefit from anhydrous conditions.[11]

  • Switch to a More Stable Boron Reagent: Boronic acids are often susceptible to this pathway. Pinacol boronate esters or MIDA boronates are generally more stable and can be used as effective substitutes, slowly releasing the boronic acid under the reaction conditions.[10]

  • Modify the Base/Solvent System: Avoid overly aqueous base solutions if protodeboronation is significant.[11] Using a base like KF in an anhydrous solvent such as THF or dioxane can be beneficial.[9]

Problem 2: Significant Homocoupling of the Boronic Acid

You observe a significant byproduct corresponding to the dimer of your boronic acid partner (e.g., bipyridine from a pyridylboronic acid).

Cause: Homocoupling is often promoted by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II). This Pd(II) species can then undergo two transmetalation events with the boronic acid, leading to the undesired dimer.[1]

• Solutions:

  • Strict Oxygen Exclusion: This is the most critical factor. Revisit your degassing and inert atmosphere techniques to ensure they are flawless.[1]

  • Control Reagent Addition: In some cases, slow addition of the boronic acid can minimize its concentration at any given time, disfavoring the double transmetalation that leads to homocoupling.

  • Use a Pd(0) Source Directly: While Pd(II) precatalysts are convenient, starting with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can sometimes reduce homocoupling, as it bypasses the in-situ reduction step where Pd(II) is present.[12]

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the strategic selection of reagents and conditions for pyridyl Suzuki couplings.

Q1: How do I choose the right palladium catalyst and ligand?

The choice of the catalyst system is arguably the most critical parameter for success.

• For Bromopyridines and Iodopyridines: These are more reactive due to weaker carbon-halogen bonds.[13] While some simple cases might work with Pd(PPh₃)₄, challenging substrates (e.g., sterically hindered or very electron-deficient) benefit from more advanced systems. A good starting point is a combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich monophosphine ligand.[14][15]

• For Chloropyridines: These are significantly less reactive.[13][16] Their use almost always mandates a highly active catalyst system. Buchwald-type biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos) are the gold standard here.[5][17] They possess the high electron-donating ability and steric bulk required to facilitate the difficult oxidative addition of the C-Cl bond.[5]

Ligand Class	Example(s)	Recommended for	Key Feature
Simple Phosphines	PPh₃, PCy₃	Simple, reactive bromopyridines	Baseline reactivity; often insufficient.[18]
Bidentate Phosphines	dppf	Can be effective, but bite angle is critical.[17]	Good for stabilizing the catalyst complex.[19]
Buchwald Ligands	XPhos, SPhos, RuPhos	Chloropyridines , hindered substrates	Bulky and highly electron-donating; promotes oxidative addition and reductive elimination.[5][17]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Chloropyridines , electron-deficient systems	Strong sigma-donors, often providing high catalyst stability and activity.

Q2: Which base and solvent combination is best?

The base and solvent are interdependent and can dramatically influence the reaction outcome.[11][20]

• Bases: As mentioned in the troubleshooting section, stronger bases are generally preferred. K₃PO₄ is a robust, all-purpose choice for difficult couplings.[7][21] Cs₂CO₃ is more soluble and can accelerate reactions.[7][11] KF is a milder option, often used in anhydrous THF or dioxane, which is beneficial for base-sensitive substrates.[8][9]

• Solvents: Aprotic polar solvents are common.

  • Dioxane/Water or Toluene/Water: Classic combinations that work for a broad range of substrates. The water helps to solubilize the inorganic base.[4]

  • Anhydrous Polar Ethers (Dioxane, THF): Excellent choices when trying to minimize protodeboronation.[9]

  • Alcohols (e.g., isopropanol): Can be very effective, sometimes dramatically improving yields compared to other solvents like dioxane.[11] However, they can also be a proton source, so their suitability must be evaluated.

Base	Equivalents	Common Solvent(s)	Temperature (°C)	Notes
K₂CO₃	2.0 - 3.0	Toluene/H₂O, Dioxane/H₂O, MeCN/H₂O	80 - 110	Standard, widely used base. May be insufficient for challenging substrates.[4][7][22]
K₃PO₄	2.0 - 3.0	Dioxane/H₂O, Toluene	60 - 110	A strong, reliable base for difficult couplings, including those with chlorides and boronic esters.[7][18][23]
Cs₂CO₃	2.0 - 3.0	Dioxane, DMF, Toluene	80 - 110	Stronger and more soluble than K₂CO₃, can increase reaction rates.[7][11]
KF	3.0	Anhydrous THF, Dioxane	60 - 110	Milder option, useful for substrates with base-sensitive groups. Often requires anhydrous conditions.[8][9]

Q3: My reaction involves a 2-halopyridine. Are there special considerations?

Yes. The "2-pyridyl problem" is a well-documented challenge in cross-coupling chemistry.[2]

• Catalyst Inhibition: The nitrogen atom is in close proximity to the reaction center and can chelate to the palladium, forming stable, inactive complexes.

• Instability of Boron Reagents: 2-Pyridylboronic acids are notoriously unstable and prone to rapid protodeboronation.[3][9][10]

• Optimized Strategies for 2-Pyridyl Substrates:

  • Use Stabilized Boron Reagents: Avoid 2-pyridylboronic acid itself. Instead, use more stable derivatives like pinacol esters, MIDA boronates, or N,N-diethanolamine boronates.[10][11]

  • Employ Highly Active Catalysts: The need for bulky, electron-rich ligands is even more critical here to favor the productive catalytic cycle over catalyst inhibition. Systems based on ligands like SPhos or specialized phosphine oxides have shown great success.[11][14]

  • Careful Base Selection: The choice of base is critical to balance the need for transmetalation without accelerating the decomposition of the sensitive boron reagent. Anhydrous conditions with bases like KF or CsF are often preferred.[9][11]

General Experimental Protocol

This is a robust starting point for screening reactions with a new pyridyl halide substrate.

Materials:

• Pyridyl Halide (1.0 equiv)

• Arylboronic Acid or Ester (1.2 - 1.5 equiv)

• Palladium Precatalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, Degassed Solvent (e.g., Dioxane or Toluene)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the pyridyl halide, boronic acid/ester, base, palladium precatalyst, and ligand.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed.[4]

• Solvent Addition: Add the degassed solvent via syringe under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the limiting reagent is consumed (typically 4-24 hours).

• Workup: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, extract the aqueous layer, and combine the organic fractions. Wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[4]

• Purification: Purify the crude residue by flash column chromatography on silica gel.

References

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. Available at: [Link]

• Semantic Scholar. (n.d.). Suzuki-Miyaura cross-coupling of unprotected, nitrogen-rich heterocycles: substrate scope and mechanistic investigation. Retrieved from [Link]

• Gong, H., Chen, Y., & Li, W. (2009). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters. Available at: [Link]

• Royal Society of Chemistry. (2018). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Available at: [Link]

• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. Available at: [Link]

• Morressier. (2018). Application of air-stable palladium(II) precatalysts to Suzuki cross-coupling reactions and C-H activation of pyridine N-oxides. Available at: [Link]

• ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Retrieved from [Link]

• National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society. Available at: [Link]

• MDPI. (2024). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Available at: [Link]

• Royal Society of Chemistry. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. Available at: [Link]

• Reddit. (2019). What's the role of the phosphine ligand in Suzuki couplings?. Retrieved from [Link]

• Semantic Scholar. (2021). Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Retrieved from [Link]

• ResearchGate. (n.d.). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Available at: [Link]

• Canadian Science Publishing. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved from [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Available at: [Link]

• Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Available at: [Link]

• WordPress. (n.d.). Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of solvent on the Suzuki reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Retrieved from [Link]

• ResearchGate. (2025). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

• ACS Publications. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. Retrieved from [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. Retrieved from [Link]

• National Institutes of Health. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Retrieved from [Link]

Sources

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• 5. reddit.com [reddit.com]
• 6. Application of air-stable palladium(II) precatalysts to Suzuki cross-coupling reactions and C-H activation of pyridine <i>N</i>-oxides [morressier.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04947J [pubs.rsc.org]
• 9. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 16. chem.libretexts.org [chem.libretexts.org]
• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles [organic-chemistry.org]
• 19. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Preventing oxidation of arylamines during storage and reaction

Welcome to the Technical Support Center for the handling, storage, and reaction of arylamines. This guide is designed for researchers, scientists, and professionals in drug development who frequently work with these versatile yet sensitive compounds. Arylamines are prone to oxidation, which can compromise sample integrity, lead to inconsistent experimental results, and generate impurities.[1][2] This resource provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to help you mitigate these challenges effectively.

The Challenge: Understanding Arylamine Oxidation

Arylamines are susceptible to oxidation through exposure to atmospheric oxygen, light, and heat.[1] This degradation process often manifests as a noticeable color change, typically from a colorless or light yellow to a dark brown liquid, indicating the formation of oxidized impurities.[1][3] The high reactivity of arylamines towards electrophilic aromatic substitution makes them particularly vulnerable to oxidative decomposition.[4][5]

The mechanism of arylamine autoxidation can be complex, often involving radical intermediates.[6][7] The process can be initiated by the transfer of an electron from the amine to an oxygen molecule, forming radical ions that can then propagate a chain reaction leading to a variety of colored by-products.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter when working with arylamines, providing probable causes and actionable solutions.

Problem	Probable Cause	Recommended Solution
Yellow to brown discoloration of the liquid.	Exposure to air (oxygen) and/or light, leading to the formation of colored oxidation products.[2]	Store the compound under an inert atmosphere (e.g., nitrogen or argon) and in an amber or opaque container to protect it from light. For long-term storage, refrigeration is recommended.[2]
Presence of insoluble particles.	Advanced oxidation and polymerization of degradation products.[2]	Filter the arylamine through a syringe filter (e.g., 0.22 µm PTFE) before use. For future prevention, strictly adhere to inert atmosphere and cold storage protocols.[2]
Inconsistent experimental results.	Use of partially oxidized arylamine, which may contain impurities that interfere with reactions.[8]	Purify the arylamine by distillation or column chromatography before use. Always use freshly opened or properly stored material for sensitive experiments.
Rapid discoloration after opening a new bottle.	Improper handling and storage after initial use, allowing atmospheric oxygen and moisture to enter.[2]	After the first use, immediately flush the headspace of the container with an inert gas before resealing. For frequent use, consider aliquoting the material into smaller, single-use vials under an inert atmosphere.[2]
Reaction failure or low yield in processes sensitive to oxidation.	Dissolved oxygen in reaction solvents or exposure of the reaction mixture to air.[9]	Degas all solvents prior to use and conduct the reaction under a positive pressure of an inert gas (nitrogen or argon).[3][10]

Visualizing the Problem: The Path to Oxidation

The following diagram illustrates the common factors leading to arylamine degradation and the resulting consequences.

Caption: Factors leading to arylamine oxidation and its consequences.

Frequently Asked Questions (FAQs)

Storage Protocols

Q1: What are the ideal storage conditions to prevent arylamine oxidation?

A1: To minimize oxidation, arylamines should be stored in a cool (2-8°C), dark, and dry place.[1][2] The most effective method is to store them in a tightly sealed, amber glass bottle with the headspace purged with an inert gas like nitrogen or argon.[2][11][12]

Q2: My arylamine has darkened significantly. Can I still use it?

A2: Significant darkening is a clear indicator of degradation and the presence of impurities.[1] The suitability of the darkened material depends on the sensitivity of your application. For high-purity applications like pharmaceutical synthesis, it is not recommended.[1] For less sensitive uses, purification before use is a viable option, but a quality control check is advisable.

Q3: Is refrigeration always necessary for storing arylamines?

A3: While refrigeration at 2-8°C is the general recommendation for long-term storage, the stability of a specific arylamine can vary. For short-term storage, a cool, dark place away from heat sources might be sufficient, provided the container is properly sealed under an inert atmosphere. Always consult the supplier's storage recommendations.

Reaction Conditions

Q4: How can I prevent oxidation during a reaction involving an arylamine?

A4: To prevent oxidation during a reaction, it is crucial to work under an inert atmosphere.[3] This involves using oven-dried glassware, degassing all solvents, and maintaining a positive pressure of nitrogen or argon throughout the experiment.[8][13] Air-free techniques, such as using a Schlenk line or a glove box, are highly effective.[14]

Q5: What are the best methods for degassing solvents?

A5: There are several effective methods for degassing solvents:

• Sparging: Bubbling an inert gas (nitrogen or argon) through the solvent for an extended period to displace dissolved oxygen.[10][15]

• Freeze-Pump-Thaw: This is the most rigorous method, involving freezing the solvent, applying a vacuum to remove gases, and then thawing. This cycle is typically repeated three times.[9][16]

• Sonication under Vacuum: A quicker method that involves sonicating the solvent under a light vacuum for several cycles.[9]

Purification

Q6: How can I purify an arylamine that has started to oxidize?

A6: Common purification techniques for oxidized arylamines include:

• Distillation: Vacuum distillation is often effective for liquid arylamines.

• Column Chromatography: This is a standard method for separating the desired arylamine from its colored impurities.

• Recrystallization: For solid arylamines, recrystallization from an appropriate solvent can be very effective.

It is important to perform the purification under an inert atmosphere to prevent re-oxidation.

Use of Antioxidants

Q7: Can I add an antioxidant to my arylamine to prevent oxidation?

A7: The addition of antioxidants can be an effective strategy.[17] Antioxidants are compounds that are more easily oxidized than the arylamine, thereby sacrificially protecting it.[17] Common classes of antioxidants include phenolic compounds (like BHT), and certain vitamins.[18][19] However, the chosen antioxidant must be compatible with the arylamine and not interfere with subsequent reactions. It is essential to conduct a small-scale test to ensure compatibility.

Experimental Protocols

Protocol 1: Long-Term Storage of Liquid Arylamines

This protocol details the steps for safely storing liquid arylamines to minimize oxidation.

Materials:

• Clean, dry amber glass bottle with a septum-lined cap

• Schlenk line or a cylinder of inert gas (nitrogen or argon) with a regulator and needle adapter

• Syringes and needles

• Parafilm® or electrical tape

Procedure:

• Preparation: If transferring the arylamine to a new storage bottle, ensure the bottle is scrupulously clean and dry. Flame-dry the bottle under vacuum or oven-dry it at >100 °C for several hours and allow it to cool to room temperature under a stream of inert gas.[13]

• Transfer: If the original container is not suitable for long-term storage, transfer the arylamine to the prepared amber bottle. This transfer should be conducted under a positive pressure of inert gas to minimize air exposure.

• Inert Gas Purge (Headspace Flush):

  • Securely cap the bottle with the septum cap.

  • Insert a needle connected to the inert gas source through the septum, ensuring the needle tip is above the liquid level.

  • Insert a second, shorter needle as an outlet.

  • Gently bubble the inert gas through the headspace for 5-10 minutes to displace all the air.

  • Remove the outlet needle first, followed by the gas inlet needle to maintain a positive pressure of inert gas inside the bottle.

• Sealing: Wrap the cap and neck of the bottle with Parafilm® or electrical tape to provide an additional seal against atmospheric intrusion.

• Storage: Store the sealed bottle in a refrigerator at 2-8 °C.

Visualizing the Storage Protocol

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Technical Support Center: A Guide to Interpreting Complex NMR Spectra of Substituted Pyridines

Welcome to the technical support center for the analysis of substituted pyridines by Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, medicinal chemists, and analytical scientists who encounter challenges in elucidating the structures of these versatile heterocyclic compounds. The inherent asymmetry and electronic properties of the pyridine ring, especially when polysubstituted, often lead to complex and overlapping NMR spectra that can be challenging to interpret with confidence.

This resource provides in-depth troubleshooting guides for common experimental hurdles and a comprehensive FAQ section to address specific questions. Our approach is rooted in explaining the why behind the methodology, empowering you to make informed decisions during your own structural analyses.

Troubleshooting Guides: From Signal Overlap to Definitive Assignments

This section addresses specific, frequently encountered issues during the acquisition and interpretation of NMR spectra for substituted pyridines. Each guide provides a step-by-step approach to resolving the problem, grounded in the fundamental principles of NMR spectroscopy.

Issue 1: Severe Signal Overlap and Poor Resolution in the Aromatic Region

Question: My ¹H NMR spectrum of a polysubstituted pyridine shows a dense cluster of overlapping signals in the aromatic region (typically 7.0-9.0 ppm), making it impossible to discern coupling patterns and assign individual protons. What are my options?

Answer: This is a classic challenge with substituted pyridines due to the similar electronic environments of the ring protons. A multi-faceted approach is often necessary for complete resolution and assignment.

Underlying Cause: The chemical shift dispersion of protons on the pyridine ring is often small. Substituents can further complicate this by inducing minor, but varied, shifts, causing multiplets to coalesce into an uninterpretable pattern.

Strategies for Resolution:

• Optimize Experimental Conditions:

  • Higher Magnetic Field: If available, re-acquiring the spectrum on a higher field NMR spectrometer (e.g., 600 MHz or greater) is the most direct way to increase chemical shift dispersion and potentially resolve the overlapping signals.[1]

  • Solvent Titration/Change: The chemical shifts of pyridine protons can be sensitive to the choice of deuterated solvent due to varying solvent-solute interactions, such as the reaction field effect.[2] Acquiring spectra in a range of solvents (e.g., CDCl₃, DMSO-d₆, Benzene-d₆, Acetone-d₆) can induce differential shifts, effectively "unraveling" the overlapped region.[1][3] Aromatic solvents like Benzene-d₆ are particularly known for causing significant shifts due to anisotropic effects.

• Utilize 2D NMR Techniques: When 1D methods are insufficient, 2D NMR is essential. These experiments spread the information into a second dimension, resolving overlap and revealing connectivity.

  • COSY (Correlation Spectroscopy): This is the workhorse experiment for determining which protons are spin-coupled to each other (typically over two to three bonds).[1] Cross-peaks in a COSY spectrum connect coupled protons, allowing you to trace the proton network around the ring, even if their 1D signals are superimposed.

  • TOCSY (Total Correlation Spectroscopy): For more complex spin systems, a TOCSY experiment can reveal all protons within a single, coupled spin system, not just direct neighbors.[1] This is useful for identifying all protons belonging to a particular substituted ring.

Experimental Protocol 1: Standard 2D gCOSY Experiment

• Sample Preparation: Prepare a solution of your substituted pyridine (5-10 mg) in a suitable deuterated solvent (0.5-0.6 mL).[1]

• Spectrometer Setup:

  • Tune and match the probe for ¹H.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution, characterized by narrow linewidths in the 1D proton spectrum.

• Acquisition Parameters (Example for a 400 MHz spectrometer):

  • Use a standard gradient-enhanced COSY pulse sequence (e.g., gCOSY).[1]

  • Set the spectral width to encompass the entire proton chemical shift range (e.g., 0-10 ppm).

  • Acquire a minimum of 256 increments in the indirect dimension (F1) with 2-4 scans per increment.

  • The number of data points in the direct dimension (F2) should be 1024 or 2048.

  • Set the relaxation delay (d1) to 1.5-2.0 seconds.[1]

• Processing:

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase correct the spectrum and reference it to the residual solvent peak.

Issue 2: Ambiguous Assignment of Carbon Signals, Especially Quaternary Carbons

Question: I have a ¹³C NMR spectrum, but I'm struggling to assign the signals, particularly for the carbons that don't have a proton attached (quaternary carbons). How can I make definitive assignments?

Answer: Assigning carbon signals, especially non-protonated ones, requires heteronuclear correlation experiments that map the connections between protons and carbons.

Underlying Cause: Quaternary carbons do not appear in standard DEPT or APT experiments that rely on attached protons for signal modulation. Their chemical shifts can be subtle and difficult to predict with certainty.

Strategies for Assignment:

• HSQC/HMQC (Heteronuclear Single Quantum Coherence/Multiple Quantum Coherence): This 2D experiment correlates each proton with the carbon it is directly attached to (a one-bond ¹H-¹³C correlation).[1][4] This is the essential first step to confidently assign all protonated carbons in the pyridine ring.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive experiment for assigning quaternary carbons and piecing together the molecular framework.[1][5] An HMBC spectrum displays correlations between protons and carbons that are two or three bonds away. By observing correlations from protons with known assignments (from HSQC) to a quaternary carbon, you can definitively place it within the structure.

Experimental Protocol 2: Standard 2D gHMBC Experiment

• Sample Preparation: The same sample used for the COSY experiment can be used.

• Spectrometer Setup:

  • Tune and match the probe for both ¹H and ¹³C.

  • Lock and shim as described for the COSY experiment.

• Acquisition Parameters (Example for a 400 MHz spectrometer):

  • Use a standard gradient-enhanced HMBC pulse sequence (e.g., gHMBCAD).[1]

  • Set the ¹H spectral width as in the COSY experiment.

  • Set the ¹³C spectral width to cover the expected range (e.g., 90-170 ppm for the aromatic region of pyridines).

  • Set the number of increments in the indirect dimension (F1) to 256-512.

  • The number of scans per increment will depend on concentration but is typically 8, 16, or higher.

  • Crucially, set the long-range coupling constant for magnetization transfer (CNST2 or J(XH)) to a value optimized for 2-3 bond couplings, typically around 8-10 Hz.[1]

  • Set the relaxation delay to 1.5-2.0 seconds.

• Processing:

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform a two-dimensional Fourier transform.

  • Phase correct and reference the spectrum.

Logical Workflow for Structure Elucidation

A systematic approach is key to efficiently solving the structure of a complex substituted pyridine. The following workflow integrates various NMR experiments logically.

Caption: A logical workflow for elucidating substituted pyridine structures.

Frequently Asked Questions (FAQs)

Q1: How do electron-donating and electron-withdrawing substituents affect the ¹H and ¹³C NMR chemical shifts of a pyridine ring?

A1: The electronic nature of substituents profoundly influences the chemical shifts of the pyridine ring nuclei.[1][6]

• Electron-Donating Groups (EDGs) like -NH₂, -OR, and -CH₃ increase electron density in the ring, primarily at the ortho (C2, C6) and para (C4) positions. This enhanced shielding results in an upfield shift (lower ppm values) for the corresponding proton and carbon signals.[1]

• Electron-Withdrawing Groups (EWGs) such as -NO₂, -CN, and -C(O)R decrease electron density in the ring, especially at the ortho and para positions. This deshielding causes a downfield shift (higher ppm values) of the associated proton and carbon signals. The magnitude of these shifts can be a key indicator of the substituent's position.

Caption: Influence of substituent electronic effects on NMR chemical shifts.

Q2: What are the typical proton-proton coupling constant (J-coupling) values for a pyridine ring?

A2: The J-coupling constants between protons on a pyridine ring are highly characteristic and provide invaluable structural information for determining substitution patterns.[7][8][9] These values can be influenced by substituents but generally fall within predictable ranges.

Coupling Type	Description	Typical Range (Hz)
³J (ortho)	H2-H3, H3-H4, H4-H5, H5-H6	4.0 - 6.0
⁴J (meta)	H2-H4, H2-H6, H3-H5, H4-H6	1.0 - 3.0
⁵J (para)	H2-H5, H3-H6	0.0 - 1.0

Table 1: Typical ¹H-¹H J-coupling constant ranges in pyridines.[8] Note that the J(2,6) meta coupling is often larger than other meta couplings.

Q3: My compound is a metal complex containing a substituted pyridine ligand, and the NMR signals are extremely broad or completely absent. What is happening?

A3: You are likely dealing with a paramagnetic compound.[10] Metal ions with unpaired electrons (like Ru(III), Cu(II), high-spin Fe(III)) create a strong local magnetic field. This leads to very rapid nuclear spin relaxation, which causes extreme broadening of NMR signals, often to the point where they disappear into the baseline.

• Troubleshooting:

  • Confirm the oxidation state and electron configuration of your metal center.

  • If the complex is paramagnetic, standard NMR may not be feasible.

  • Alternative Characterization Methods: Rely on other techniques for structure elucidation, such as X-ray crystallography (if single crystals can be obtained), Mass Spectrometry, and Electron Paramagnetic Resonance (EPR) spectroscopy.[1]

Q4: I see small couplings (less than 1 Hz) in my high-resolution ¹H spectrum. Are these real, and what do they mean?

A4: Yes, these are likely real and are known as long-range couplings.[11][12] In aromatic systems like pyridine, protons can be weakly coupled over four or five bonds (⁴J or ⁵J). For example, a para-coupling (⁵J) between H-2 and H-5 is often observed. While small, these couplings can be diagnostic for confirming assignments, especially when combined with 2D data. Observing a ⁵J coupling would provide strong evidence for the relative positions of the coupled protons.

References

• de Kowalewski, D. G., & Ferrá, E. C. (1966). The substituent effect on ring proton coupling constants in 3-substituted pyridines. Molecular Physics, 11(6), 547-552.
• Jones, V. I. P., & Ladd, J. A. (1970). Solvent effects in the proton magnetic resonance spectrum of pyridine. Molecular Physics, 19(2), 233-240.

• Castellano, S., Sun, C., & Kostelnik, R. (1967). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics, 46(1), 327-333. Available at: [Link]

• Analysis of the NMR Spectrum of Pyridine. AIP Publishing. Available at: [Link]

• Schneider, W. G., Bernstein, H. J., & Pople, J. A. (1958). THE ANALYSIS OF NUCLEAR MAGNETIC RESONANCE SPECTRA: III. PYRIDINE AND DEUTERATED PYRIDINES. Canadian Journal of Chemistry, 35(12), 1487-1498.
• Kątcka, M., & Urbański, T. (1968). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 16(7), 347-352.

• Novotný, J., et al. (2017). Hyperfine Effects in Ligand NMR: Paramagnetic Ru(III) Complexes with 3-Substituted Pyridines. Inorganic Chemistry, 56(24), 15016-15031. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• Common Problems | SDSU NMR Facility – Department of Chemistry. San Diego State University. Available at: [Link]

• Solvent Effects on Proton Nmr Chemical Shifts of Macrocyclic and Nonmacrocyclic Compounds Employed with NH Functional. J-Stage. Available at: [Link]

• St. John, T. (2017, May 10). NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube. Available at: [Link]

• Novotný, J., et al. (2016). Nature of NMR Shifts in Paramagnetic Octahedral Ru(III) Complexes with Axial Pyridine-Based Ligands. Inorganic chemistry, 55(10), 4986–4998.

• 15 N Chemical Shifts (ppm) of Free and Protonated Pyridine (PY) and... | Download Table. ResearchGate. Available at: [Link]

• Batsuren, D., et al. (2020). Isolation and structure elucidation of pyridine alkaloids from the aerial parts of the Mongolian medicinal plant Caryopteris mongolica Bunge. Scientific reports, 10(1), 1-8.

• Hyperfine Effects in Ligand NMR: Paramagnetic Ru(III) Complexes with 3‑Substituted Pyridines. ResearchGate. Available at: [Link]

• Nature of NMR Shifts in Paramagnetic Octahedral Ru(III) Complexes with Axial Pyridine-Based Ligands. ACS Publications. Available at: [Link]

• Predicting a 1H-NMR Spectrum From The Structure. Chemistry LibreTexts. Available at: [Link]

• Estimation of the total range of 1JCC couplings in heterocyclic compounds: Pyridines and their N-oxides, the experimental and DFT studies. ResearchGate. Available at: [Link]

• Effect of substituents on proton-proton coupling constants in N-substituted pyridines and on the cis coupling constants in the v. American Chemical Society. Available at: [Link]

• Pyridine-induced solvent shifts in the nuclear magnetic resonance spectra of hydroxylic compounds. ACS Publications. Available at: [Link]

• Substituent Effects in the 13 C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. MDPI. Available at: [Link]

• “Through‐Space” Relativistic Effects on NMR Chemical Shifts of Pyridinium Halide Ionic Liquids. ResearchGate. Available at: [Link]

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• Long-range carbon-13-proton coupling constants. I. Cyanopyridines. ACS Publications. Available at: [Link]

• 1H NMR Coupling Constants. Organic Chemistry Data. Available at: [Link]

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Minimizing side product formation in aniline synthesis

Welcome to the Technical Support Center for Aniline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of aniline synthesis and minimize the formation of unwanted side products. Here, we address common challenges through a series of frequently asked questions and troubleshooting guides, grounded in established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: My final aniline product is dark and discolored. What is the likely cause and how can I prevent this?

A1: The dark coloration of your aniline product is most likely due to the formation of colored polymeric byproducts, often referred to as aniline black. This is a common issue arising from the oxidation of aniline, which is highly susceptible to air and light.

Root Cause Analysis:

• Oxidation: Aniline's amino group makes the aromatic ring highly electron-rich and thus easily oxidized. This process can be initiated by atmospheric oxygen and accelerated by exposure to light or the presence of trace metal impurities that can act as oxidation catalysts.

• Polymerization: The initial oxidation products can undergo further reactions, leading to complex, high-molecular-weight polymers that are intensely colored.

Troubleshooting and Prevention:

• Inert Atmosphere: Conduct the synthesis and any subsequent purification steps under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Light Protection: Protect the reaction mixture and the purified product from light by using amber glassware or by wrapping the reaction vessel with aluminum foil.

• Prompt Purification: Purify the aniline as soon as possible after the reaction is complete. Delays can increase the likelihood of oxidation and polymerization.

• Purification Technique: Vacuum distillation is a highly effective method for separating aniline from non-volatile polymeric impurities.[1] Distilling at a reduced pressure lowers the boiling point of aniline, preventing thermal degradation.[1]

• Stabilization: For storage, consider converting the aniline to its hydrochloride salt, which is significantly more stable towards oxidation. The free base can be regenerated by treatment with a base when needed.

Q2: I am observing a significant amount of diphenylamine as a side product in my synthesis. How can I minimize its formation?

A2: The formation of diphenylamine is a common side reaction, particularly in syntheses conducted at elevated temperatures, such as the vapor-phase amination of phenol or during the catalytic hydrogenation of nitrobenzene under certain conditions.[2] It occurs through the condensation of two aniline molecules with the elimination of ammonia.[2]

Reaction Mechanism: 2 C₆H₅NH₂ ⇌ (C₆H₅)₂NH + NH₃

Troubleshooting and Prevention:

• Temperature Control: This is the most critical parameter. Lowering the reaction temperature can significantly reduce the rate of diphenylamine formation.

• Catalyst Selection: The choice of catalyst can influence selectivity. For instance, in the amination of phenol, certain catalysts may favor the formation of aniline over diphenylamine.[3][4][5]

• Reactant Stoichiometry (Phenol Amination): When synthesizing aniline from phenol and ammonia, using a higher molar ratio of ammonia to phenol can help suppress the formation of diphenylamine.[6] Ratios of 10:1 or higher are reported to yield aniline as substantially the only significant product.[6]

Experimental Protocol: Minimizing Diphenylamine in Phenol Amination

• Catalyst: Utilize a solid acid catalyst, such as silica-alumina or a promoted γ-Al₂O₃ catalyst.[7]

• Reactant Ratio: Maintain a molar ratio of ammonia to phenol between 10:1 and 20:1.[6]

• Temperature: Operate the reactor at the lowest feasible temperature that still allows for a reasonable conversion rate of phenol, typically in the range of 300-450°C for vapor-phase reactions.[7]

• Pressure: Conduct the reaction under a pressure of 5 to 50 atmospheres.[7]

• Monitoring: Continuously monitor the product stream using gas chromatography (GC) to optimize the conditions for maximum aniline selectivity.

Q3: My reaction is producing azoxybenzene. What conditions favor this side product and how can I avoid it?

A3: Azoxybenzene is an intermediate in the reduction of nitrobenzene to aniline and can be a significant byproduct if the reduction is not complete.[8] Its formation is particularly favored under certain pH and catalyst conditions.

Root Cause Analysis:

• Incomplete Reduction: The reduction of nitrobenzene to aniline proceeds through several intermediates, including nitrosobenzene and phenylhydroxylamine. Azoxybenzene is formed by the condensation of these intermediates.[8]

• Influence of Basicity: Recent studies have shown that the strength of the base used in certain oxidation reactions of aniline can control the selectivity between azoxybenzene and nitroaromatics.[9][10][11] While this is an oxidation reaction, it highlights the sensitivity of the aniline/nitrobenzene system to basicity, which can also play a role in reductive pathways. In some reductive syntheses, a basic medium can promote the formation of condensation products like azoxybenzene.

Troubleshooting and Prevention:

• Ensure Complete Hydrogenation: In the catalytic hydrogenation of nitrobenzene, ensure sufficient hydrogen pressure, catalyst loading, and reaction time to drive the reaction to completion. Monitoring the reaction by techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can confirm the disappearance of intermediates.

• Optimize pH: The pH of the reaction medium can be critical. For instance, in the reduction of nitroaromatics with metals like tin or iron, an acidic medium (e.g., HCl) is used to ensure the complete reduction to the amine and prevent the accumulation of intermediates.[12]

• Catalyst Choice: The choice of catalyst and support can influence the reaction pathway. Highly active catalysts, such as palladium on carbon (Pd/C) or platinum-based catalysts, under optimized conditions, tend to favor the complete reduction to aniline.[13][14]

Troubleshooting Guides

Guide 1: Low Yield in Catalytic Hydrogenation of Nitrobenzene

This guide provides a systematic approach to troubleshooting low yields in the synthesis of aniline via the catalytic hydrogenation of nitrobenzene.

Troubleshooting Workflow

Caption: Workflow for the purification of aniline.

References

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• Zhao, W., Wang, L., Jia, Y., Wen, B., & Chen, X. (2024). Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. PMC. [Link]

• Sciencemadness Wiki. (2023). Diphenylamine. Sciencemadness. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for aniline and hydroxylamine synthesis. ResearchGate. [Link]

• Knowde. (n.d.). Industrial Applications of Aniline. Periodical by Knowde. [Link]

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• Elibrary. (2024). Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. Elibrary. [Link]

• PMC. (n.d.). Realizing the Continuous Chemoenzymatic Synthesis of Anilines Using an Immobilized Nitroreductase. NIH. [Link]

• ResearchGate. (2008). Kinetics and mechanism of diphenylamine synthesis by the condensation of aniline with oxygen-containing compounds. ResearchGate. [Link]

• Mettler Toledo. (n.d.). Catalytic Hydrogenation of Nitrobenzene to Aniline. Application Note. [Link]

• ResearchGate. (n.d.). Optimization of the conditions for the synthesis of aniline. ResearchGate. [Link]

• Allen. (n.d.). Aniline is usually purified by. Allen. [Link]

• Reddit. (2014). Purify and dry aniline?. r/chemistry. [Link]

• Texium. (2020). Vacuum Distillation of Aniline. Texium. [Link]

• RSC Publishing. (2021). Photocatalytic hydrogenation of nitrobenzene to aniline over titanium(IV) oxide using various saccharides instead of hydrogen gas. RSC Publishing. [Link]

• NCL. (n.d.). Catalytic conversion of aniline to diphenylamine. NCL. [Link]

• Slideshare. (n.d.). Final Year Project - Production of Aniline from Ammonolysis of Phenol. Slideshare. [Link]

• Taylor & Francis Online. (2019). Controllable synthesis of azoxybenzenes and anilines with alcohol as the reducing agent promoted by KOH. Synthetic Communications. [Link]

• Google Patents. (n.d.).

• MDPI. (2023). Direct Aniline Formation with Benzene and Hydroxylamine. MDPI. [Link]

• Loughborough University Research Repository. (n.d.). Insights into the Mechanism of Nitrobenzene Reduction to Aniline over Pt Catalyst and the Significance of the Adsorption of. Loughborough University. [Link]

• European Patent Office. (n.d.). EP 0321275 A2 - Preparation of anilines. Googleapis. [Link]

• Aniline Manufacturer. (n.d.). Aniline Production Methods: A Manufacturer's Perspective. Aniline Manufacturer. [Link]

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• Scribd. (n.d.). Aniline: Properties, Production, and Reactions. Scribd. [Link]

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• Google Patents. (n.d.).

• ResearchGate. (2004). The hydrogenation of nitrobenzene to aniline: A new mechanism. ResearchGate. [Link]

• Wikipedia. (n.d.). Aniline. Wikipedia. [Link]

• Google Patents. (n.d.). US8153076B2 - System and process for production of aniline and toluenediamine.

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• Google Patents. (n.d.). US2924620A - Process for the preparation of diphenylamines.

• Chemistry Stack Exchange. (2014). Reaction mechanism for reduction of nitrobenzene to aniline in catalytic and acidic media. Chemistry Stack Exchange. [Link]

• ACS Publications. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. ACS Publications. [Link]

• Robot Recipes. (n.d.). Comprehensive Guide to Safely Synthesizing Aniline in the Lab. Robot Recipes. [Link]

• ResearchGate. (2014). How do I remove aniline from the reaction mixture?. ResearchGate. [Link]

• YouTube. (2020). synthesis of anilines. YouTube. [Link]

• YouTube. (2023). Aniline one shot /Preparation & chemical reactions/Flowchart. YouTube. [Link]

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• 4. EP0127395A2 - Production of diphenylamine and aniline from phenol and ammonia - Google Patents [patents.google.com]
• 5. EP0127395A2 - Production of diphenylamine and aniline from phenol and ammonia - Google Patents [patents.google.com]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Stability of 3-(3-Pyridyl)aniline dihydrochloride in Solution

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for 3-(3-Pyridyl)aniline dihydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical advice on the handling and stability of this compound in solution. By understanding its chemical vulnerabilities, you can ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage, handling, and inherent stability of 3-(3-Pyridyl)aniline dihydrochloride.

Q1: How should I properly store the solid 3-(3-Pyridyl)aniline dihydrochloride?

A1: Proper storage of the solid material is critical to ensure its long-term purity. Like many aromatic amines, this compound can be sensitive to environmental factors.[1][2]

• Temperature: Store in a cool, dry place. Room temperature is generally acceptable, but refrigeration (2-8°C) in a desiccator is preferable for long-term storage.[3]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to oxygen. The aniline moiety is susceptible to oxidation.[4]

• Light: Keep the container tightly sealed and protected from light. Amber glass vials are recommended.

• Moisture: The compound is hygroscopic, meaning it can absorb moisture from the air.[5] This can affect weighing accuracy and potentially introduce water into sensitive reactions.

Q2: What is the best way to prepare a stock solution? Which solvents are recommended?

A2: As a dihydrochloride salt, the compound has good solubility in polar protic solvents.

• Recommended Solvents:

  • Aqueous Buffers: Use for applications requiring a specific pH. Note that the dihydrochloride salt will create an acidic solution. Be aware that solution pH can significantly impact stability.[6][7]

  • Alcohols: Methanol and ethanol are suitable for many applications.

  • Aprotic Polar Solvents: For organic synthesis, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) can be used. Ensure the solvent is truly anhydrous, as residual water can affect both compound stability and reaction outcomes.[8]

• Preparation Best Practices:

  • Always use high-purity, anhydrous solvents when possible.

  • Prepare solutions fresh for immediate use to avoid degradation.

  • If a solution must be stored, even for a short period, it should be kept at low temperature (2-8°C or -20°C), protected from light, and preferably under an inert atmosphere.

Q3: My freshly prepared solution of 3-(3-Pyridyl)aniline dihydrochloride has a yellow or reddish tint. Is this normal?

A3: While a very faint yellow color might be present in the solid due to minor impurities, a noticeable yellow, red, or brown color in a freshly prepared solution is a strong indicator of degradation. Freshly purified aniline is typically a colorless oil, but it darkens upon exposure to air due to the formation of colored, oxidized impurities.[4] If your solution is colored, it suggests that the solid material may have already undergone some oxidation or that the solution degraded rapidly upon preparation.

Q4: How does the stability of 3-(3-Pyridyl)aniline dihydrochloride differ in aqueous vs. organic solvents?

A4: The choice of solvent has a significant impact on the stability profile.

• Aqueous Solutions: Stability is highly pH-dependent. The dihydrochloride salt will form an acidic solution, which can help protect the aniline nitrogen from direct oxidation. However, at neutral or alkaline pH, the free base form is more prevalent and highly susceptible to oxidation.[9] Alkaline conditions, in particular, can accelerate the hydrolysis and oxidation of various functional groups.[6]

• Organic Solvents: Anhydrous aprotic solvents like DMSO and DMF generally offer a more stable environment, provided they are free of oxidizing contaminants and water. Protic organic solvents like methanol could participate in photochemical reactions if exposed to light.

Solvent	Preparation Notes	Stability Outlook & Rationale
Water / Aqueous Buffer	Use buffered solutions to control pH. Degas with N₂ or Ar.	pH-Dependent: Stable at low pH. Poor stability at neutral to high pH due to increased susceptibility of the free aniline to oxidation.
Methanol / Ethanol	Use anhydrous grade. Protect from light.	Fair: Prone to photo-oxidation if not protected from light. Prepare fresh.
DMSO / DMF	Use anhydrous grade. Store under inert gas.	Good: Generally the most stable option for long-term storage if water and air are excluded.

Q5: What are the primary degradation pathways for 3-(3-Pyridyl)aniline dihydrochloride?

A5: The molecule has two primary points of vulnerability: the aniline moiety and, to a lesser extent, the pyridine ring.

• Oxidation: This is the most common degradation pathway for the aniline portion.[10] Exposure to atmospheric oxygen, metal ions, or other oxidizing agents can lead to a cascade of products, including nitrobenzenes, azoxybenzenes, azobenzenes, and polymeric materials.[4][9][11] These products are often highly colored.

• Photodegradation: Aromatic amines and pyridyl compounds can be sensitive to light, particularly in the UV spectrum.[12] Light exposure can generate radical species, accelerating oxidation and leading to complex degradation mixtures.

• pH-Mediated Degradation: The stability of both the aniline and pyridine functionalities is influenced by pH. Extreme pH conditions can catalyze hydrolysis or other reactions.[7] While the core structure is robust against hydrolysis, this can be a factor in formulated products or complex reaction mixtures.

Troubleshooting Guide

This section provides solutions to specific experimental issues that you might encounter.

Q6: I'm observing a new peak in my HPLC chromatogram after leaving my solution on the bench for a few hours. What is it?

A6: This is a classic sign of degradation. The new peak, especially if it appears alongside a decrease in the parent peak area, is likely an oxidation product.

• Probable Cause: Oxidation of the aniline moiety due to exposure to air and light.

• Troubleshooting Steps:

  • Identify the Degradant: Use LC-MS to determine the mass of the new peak. An increase in mass corresponding to the addition of one or more oxygen atoms is a strong indicator of oxidation. Dimerization (mass ~2x the parent) is also possible.

  • Confirm the Cause: Prepare a fresh solution in a degassed solvent and analyze it immediately (t=0). Store one aliquot on the bench (exposed to light and air) and another in a foil-wrapped vial under nitrogen in the refrigerator. Analyze both after a few hours. A significant new peak in the benchtop sample will confirm the diagnosis.

  • Prevention: Prepare solutions fresh in degassed solvents and use them immediately. Protect solutions from light at all times.

Q7: My reaction yield is consistently lower than expected when using a solution of 3-(3-Pyridyl)aniline dihydrochloride that I prepared yesterday. Could this be a stability issue?

A7: Absolutely. If the reagent degrades in solution, its effective concentration decreases, leading directly to lower reaction yields.

• Probable Cause: The reagent has degraded during storage. A 24-hour period, especially at room temperature and exposed to air, can be long enough for significant degradation of sensitive compounds like anilines.

• Troubleshooting Steps:

  • Purity Check: Before starting your reaction, run an HPLC or NMR analysis on your solution to confirm the purity and concentration of the starting material.

  • Use Fresh Solutions: Always prepare the solution immediately before use. Do not store solutions unless a stability study has proven they are stable under your chosen storage conditions.

  • Inert Atmosphere: When adding the reagent to your reaction, do so under an inert atmosphere (e.g., via cannula transfer from a septum-sealed flask) to prevent introducing oxygen.

Q8: The color of my solution darkens dramatically during my experiment. What is causing this and how can I minimize it?

A8: A significant color change from colorless/pale yellow to dark red, brown, or black is a definitive sign of extensive oxidation.[4] This is common with anilines and indicates the formation of polymeric and/or highly conjugated byproducts.

• Probable Cause: Aggressive oxidation of the aniline group, potentially catalyzed by heat, light, or incompatible reagents in your reaction mixture.

• Mitigation Strategies:

  • Deoxygenate Rigorously: Purge all solvents and the reaction vessel with an inert gas (argon or nitrogen) before adding the reagent. Maintain a positive pressure of inert gas throughout the experiment.

  • Protect from Light: Wrap the reaction flask completely in aluminum foil.

  • Control Temperature: If the reaction is exothermic or requires heating, consider if a lower temperature could be used to minimize thermal degradation.

  • Evaluate Reagent Compatibility: Ensure that other reagents or catalysts in your mixture are not acting as strong oxidants for the aniline group.

Experimental Protocols & Diagrams

Protocol 1: Preparation of a Standard Stock Solution (10 mM in Methanol)

This protocol is designed to minimize initial degradation.

• Preparation: Place a 10 mL volumetric flask and a magnetic stir bar in an oven at 120°C for at least 2 hours to ensure they are dry. Cool to room temperature in a desiccator.

• Weighing: Accurately weigh 24.31 mg of 3-(3-Pyridyl)aniline dihydrochloride (MW: 243.13 g/mol ) and add it to the volumetric flask.

• Solvent Degassing: Take approximately 15 mL of anhydrous, HPLC-grade methanol and sparge with dry argon or nitrogen gas for 15-20 minutes to remove dissolved oxygen.

• Dissolution: Add ~7 mL of the degassed methanol to the volumetric flask. Cap the flask with a septum and stir until the solid is fully dissolved.

• Final Volume: Carefully add the degassed methanol to the 10 mL mark. Invert the flask several times to ensure homogeneity.

• Storage: For immediate use, withdraw the required amount with a syringe. For short-term storage, wrap the flask in aluminum foil and store at 2-8°C. Use within 24 hours for best results.

Diagram: Potential Degradation Pathways

This diagram illustrates the primary vulnerabilities of the 3-(3-Pyridyl)aniline core structure.

Caption: Potential degradation pathways for 3-(3-Pyridyl)aniline.

Diagram: Troubleshooting Workflow for Solution Instability

Use this workflow to diagnose and resolve issues related to compound stability.

Caption: Troubleshooting workflow for suspected solution instability.

References

• The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications. (n.d.). Open Access Journals. Retrieved from [Link]

• Aniline. (n.d.). In Wikipedia. Retrieved from [Link]

• Li, Y., et al. (2023). Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base. ACS Omega. Retrieved from [Link]

• What are the Health and Safety Guidelines for Using Amines? (n.d.). Diplomata Comercial. Retrieved from [Link]

• Amine Storage Conditions: Essential Guidelines for Safety. (n.d.). Diplomata Comercial. Retrieved from [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). LinkedIn. Retrieved from [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2013). Pharmaceutical Technology. Retrieved from [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ACS Chemical Health & Safety. Retrieved from [Link]

• Safety Data Sheet - Aromatic Amine DECONtamination Solution. (2023). SKC Inc. Retrieved from [Link]

• Forced Degradation Studies. (2016). MedCrave online. Retrieved from [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). ResearchGate. Retrieved from [Link]

• Can A Denaturant Stabilize DNA? Pyridine Reverses DNA Denaturation in Acidic pH. (2015). Angewandte Chemie International Edition. Retrieved from [Link]

• Effect of Water pH on the Chemical Stability of Pesticides. (2001). Utah State University Extension. Retrieved from [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). ResearchGate. Retrieved from [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Aniline - Wikipedia [en.wikipedia.org]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 7. researchgate.net [researchgate.net]
• 8. pharmtech.com [pharmtech.com]
• 9. Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regulating the Base - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Scaling the Synthesis of 3-(3-Pyridyl)aniline Dihydrochloride

As a Senior Application Scientist, I've frequently guided teams through the complexities of transitioning a synthesis from the bench to pilot scale. The synthesis of 3-(3-Pyridyl)aniline dihydrochloride, a valuable biaryl building block, is a prime example where a robust lab-scale Suzuki-Miyaura coupling can present unforeseen challenges upon scale-up.

This technical support center is designed to be your direct resource for navigating these challenges. It moves beyond simple protocols to address the "why" behind each step, providing a framework for logical troubleshooting and process optimization.

Overview of the Synthetic Strategy

The most direct and industrially favored route to 3-(3-Pyridyl)aniline is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method forges the critical C-C bond between an aryl halide and an organoboron compound.[1] For this target molecule, the key disconnection is between the pyridine and aniline rings.

The standard approach involves coupling 3-bromopyridine with 3-aminophenylboronic acid. The resulting free base is then converted to its more stable and easily handled dihydrochloride salt.

Caption: Overall synthesis of 3-(3-Pyridyl)aniline dihydrochloride.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding starting materials and the core reaction.

Q: Are there specific quality requirements for the starting materials, 3-bromopyridine and 3-aminophenylboronic acid?

A: Yes, the purity of your starting materials is critical, especially at scale.

• 3-Aminophenylboronic Acid: This reagent is susceptible to degradation, particularly protodeboronation (replacement of the B(OH)₂ group with hydrogen) in the presence of moisture.[2] Using aged or poorly stored boronic acid is a primary cause of low conversion. It is often sold as a hydrochloride or hemisulfate salt to improve stability. If you are synthesizing it, ensure it is thoroughly dried before use. Common synthetic routes involve reactions of 3-aminobromobenzene with butyllithium and triisopropyl borate or coupling reactions of 3-nitrobenzophenone.[3]

• 3-Bromopyridine: While generally stable, ensure it is free from residual acids or other impurities from its synthesis, which can interfere with the catalyst. Common synthetic methods include the direct bromination of pyridine in the presence of sulfuric acid.[4][5][6]

Q: Why is the dihydrochloride salt the target form and not the free base?

A: There are three primary reasons:

• Stability: The free aniline is susceptible to air oxidation, which can lead to coloration and the formation of impurities over time. The salt form is significantly more stable for long-term storage.

• Handling: The dihydrochloride salt is typically a crystalline solid, which is easier to handle, weigh, and dispense accurately compared to the free base, which may be an oil or a low-melting solid.

• Purification: Salt formation is an excellent final purification step. Many organic impurities remain in the solvent during the precipitation or crystallization of the salt, leading to a significant increase in final product purity.[7][8]

Experimental Protocols

This protocol provides a robust starting point for optimization.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[1][9]

Reagents & Conditions:

Reagent	M.W.	Amount	Moles	Equiv.
3-Bromopyridine	158.00	10.0 g	63.3 mmol	1.0
3-Aminophenylboronic acid	136.94	9.58 g	70.0 mmol	1.1
Pd(dppf)Cl₂	731.70	926 mg	1.27 mmol	0.02
Potassium Carbonate (K₂CO₃)	138.21	26.2 g	190 mmol	3.0
1,4-Dioxane	-	200 mL	-	-
Water	-	50 mL	-	-

Step-by-Step Procedure:

• Setup: To a flame-dried 500 mL three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add 3-bromopyridine, 3-aminophenylboronic acid, Pd(dppf)Cl₂, and potassium carbonate.

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere. This is critical to prevent oxidation of the Pd(0) active catalyst.[2]

• Solvent Addition: Add the 1,4-dioxane and water. The solvent mixture must be thoroughly degassed beforehand by sparging with nitrogen for at least 30 minutes.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically complete within 4-6 hours).

• Workup: Cool the reaction to room temperature. Dilute with 200 mL of ethyl acetate and 200 mL of water. Separate the organic layer, and extract the aqueous layer twice more with 100 mL of ethyl acetate.

• Washing: Combine the organic layers and wash with brine (saturated NaCl solution), then dry over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude 3-(3-Pyridyl)aniline free base, typically as a brown oil or solid. This crude product is carried directly to the salt formation step.

• Dissolution: Dissolve the crude 3-(3-Pyridyl)aniline in 150 mL of isopropanol (IPA). Filter if any insoluble palladium residues are present.

• Acidification: Cool the solution in an ice bath. Slowly add a solution of 4M HCl in dioxane (or bubble HCl gas) until the pH is ~1-2 (check with pH paper). A precipitate will form.

• Crystallization: Stir the slurry at 0-5 °C for 1-2 hours to maximize precipitation.

• Isolation: Collect the solid by vacuum filtration. Wash the filter cake with cold isopropanol (2 x 30 mL) and then with diethyl ether (2 x 30 mL) to facilitate drying.

• Drying: Dry the product in a vacuum oven at 40-50 °C to a constant weight.

Scale-Up Troubleshooting Guide

Transitioning from grams to kilograms introduces new variables. Here’s how to address the most common issues.

Caption: A logical workflow to diagnose common scale-up issues.

Q: My yield dropped from 90% at 10g to 50% at 1kg. What happened?

A: This is a classic scale-up problem, often rooted in physical rather than chemical principles.[10]

• Inefficient Heat Transfer: A 1L flask has a high surface-area-to-volume ratio, allowing for rapid and even heating. A 20L reactor has a much lower ratio, leading to temperature gradients. The bulk of your mixture may not be reaching the optimal 90 °C, slowing the reaction and allowing side reactions to dominate. Use a calibrated internal temperature probe, not just the jacket temperature, to monitor the reaction.[11]

• Poor Mixing: What a magnetic stirrer can achieve in a small flask is very different from what an overhead stirrer does in a large reactor. Inadequate mixing can create localized "hot spots" or areas of high reagent concentration, promoting byproduct formation. It also prevents the solid base (K₂CO₃) from participating effectively. Ensure your agitation is sufficient to create a homogenous slurry.[12]

• Extended Reaction Time: Because heating and cooling take much longer at scale, your materials are held at high temperatures for an extended period.[12] This can lead to thermal degradation of the product or catalyst. Profile your reaction to find the minimum time required for full conversion, and then cool it promptly.

Q: I'm seeing a lot of 4,4'-bipyridine and/or biphenyl-3,3'-diamine byproducts. How do I prevent this homocoupling?

A: Homocoupling is a common side reaction in Suzuki couplings and is almost always linked to the presence of oxygen.[2][9]

• Mechanism: Oxygen can oxidize the active Pd(0) catalyst to Pd(II). This Pd(II) species can then undergo two transmetalation steps with your boronic acid, followed by reductive elimination to form the homocoupled product.[9]

• Solution: The most critical step is rigorous exclusion of oxygen. On a large scale, simply evacuating and backfilling may not be sufficient. You must sparge all solvents vigorously with an inert gas (nitrogen or argon) for an extended period (1-2 hours) before use and maintain a positive pressure of inert gas over the reaction for its entire duration.

Q: The reaction stalls at ~60% conversion, even after 24 hours. What are the likely causes of catalyst deactivation?

A: Catalyst deactivation is a major concern, especially with substrates containing basic nitrogen atoms like yours.

• Ligand Poisoning: Both the pyridine and aniline nitrogens can coordinate to the palladium center, inhibiting its ability to participate in the catalytic cycle.[2] This is why a ligand like dppf is often used; its bulky nature can help shield the metal center. If deactivation persists, consider switching to even bulkier, more electron-rich Buchwald ligands (e.g., SPhos, XPhos), which are known to promote the desired oxidative addition and reductive elimination steps for challenging substrates.[9][13]

• Protodeboronation: As mentioned, if there is water present and the conditions are not optimal, the 3-aminophenylboronic acid can be converted to aniline. This removes one of your key coupling partners from the reaction. Ensure your boronic acid is dry and the base is of high quality.

References

• Eureka | Patsnap. (n.d.). Synthetic method of 3-bromopyridine.
• Google Patents. (n.d.). CN109467569B - Synthetic method of 3-aminophenylboronic acid.
• ResearchGate. (n.d.). Synthesis scheme for the reaction of 3-aminophenylboronic acid with acryloyl chloride.
• Google Patents. (n.d.). CN104974081A - Synthetic method of 3-bromopyridine.
• Shandong Look Chemical. (2021, January 6). Problems needing attention in synthesis process scaling up.
• Sigma-Aldrich. (n.d.). 3-Aminophenylboronic acid 98 85006-23-1.
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?.
• BenchChem. (n.d.). Hydroxydiphenylamine synthesis from lab to industrial scale.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Suzuki Coupling for 3-Methyl-4-(pyridin-4-yl)aniline Synthesis.
• ChemicalBook. (n.d.). 3-Pyridyl bromide synthesis.
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?.
• Lab Manager. (2022, October 21). How to Scale Up a New Synthesis Reaction.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples.
• Organic Syntheses Procedure. (n.d.). p-AMINOTETRAPHENYLMETHANE.
• LookChem. (n.d.). Purification of Aniline.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Synthetic method of 3-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN104974081A - Synthetic method of 3-bromopyridine - Google Patents [patents.google.com]
• 6. 3-Pyridyl bromide synthesis - chemicalbook [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Purification of Aniline - Chempedia - LookChem [lookchem.com]
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• 10. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. sdlookchem.com [sdlookchem.com]
• 13. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to the Definitive Identification of Synthesized 3-(3-Pyridyl)aniline Dihydrochloride

For researchers, medicinal chemists, and professionals in drug development, the unequivocal confirmation of a synthesized compound's identity is the bedrock of reliable and reproducible science. This guide provides an in-depth, comparative analysis of the essential analytical techniques required to definitively identify 3-(3-Pyridyl)aniline dihydrochloride (C₁₁H₁₂Cl₂N₂). We will move beyond rote procedural descriptions to explore the causal logic behind methodological choices, ensuring a self-validating and robust confirmation of molecular structure and integrity.

Part 1: The Principle of Orthogonal Confirmation

The logical workflow for this orthogonal confirmation is outlined below. The process begins with Mass Spectrometry to confirm the molecular mass, followed by IR Spectroscopy to verify the presence of key functional groups in their expected salt form. Finally, NMR spectroscopy provides the complete structural map, confirming the precise arrangement and connectivity of every atom.

Caption: Orthogonal workflow for compound identity confirmation.

Part 2: Primary Analytical Techniques: A Comparative Analysis

The choice of analytical technique is driven by the specific information it can provide. Here, we compare the roles of NMR, MS, and IR in the identification of 3-(3-Pyridyl)aniline dihydrochloride.

Technique	Primary Role	Information Provided	Strengths	Limitations
NMR Spectroscopy	Structural Elucidation	Precise atom connectivity, chemical environment of ¹H and ¹³C nuclei, proton-proton coupling.	Provides the most detailed structural information; considered the gold standard for identity.	Lower sensitivity compared to MS; requires higher sample purity for clear spectra.
Mass Spectrometry	Molecular Weight Confirmation	High-accuracy mass-to-charge ratio (m/z), molecular formula confirmation (HRMS), fragmentation patterns.	Extremely high sensitivity; definitive for molecular weight.[1]	Provides limited information on isomer connectivity; soft ionization may not yield fragments.
IR Spectroscopy	Functional Group Identification	Presence of key bonds (N-H, C-H, C=C, C=N), confirmation of ammonium salt formation.[2][3]	Fast, non-destructive, and excellent for confirming functional groups and salt forms.	Complex spectra can be difficult to interpret fully; provides no connectivity information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), it provides a detailed map of the carbon-hydrogen framework.[4]

Causality Behind Expected Spectra: The structure of 3-(3-Pyridyl)aniline dihydrochloride contains two aromatic rings and two nitrogen atoms that will be protonated in the salt form. This protonation is critical, as it significantly influences the electronic environment and, consequently, the chemical shifts of nearby protons and carbons. The electron-withdrawing effect of the -NH₃⁺ and the pyridinium nitrogen will deshield adjacent protons, shifting their signals downfield in the ¹H NMR spectrum.[5]

Expected ¹H NMR Spectrum (in D₂O or DMSO-d₆):

• Aromatic Region (δ 7.0 - 9.0 ppm): Due to the dissymmetry of the molecule, all seven aromatic protons should be distinct. Protons on the pyridine ring, particularly those adjacent to the protonated nitrogen, are expected at the lowest field (most downfield). Protons on the aniline ring will also be shifted downfield due to the -NH₃⁺ group.[6][7]

• Amine/Ammonium Protons (Variable): The protons on the nitrogen atoms (-NH₃⁺ and pyridinium N-H) will appear as broad signals that can exchange with solvent. Their chemical shift is highly dependent on solvent and concentration.

Expected ¹³C NMR Spectrum:

• Aromatic Region (δ 110 - 150 ppm): The molecule has 11 carbon atoms, all of which are in unique chemical environments, and should theoretically produce 11 distinct signals. Carbons bonded directly to the nitrogen atoms (C-N) will be the most downfield in their respective rings.[8][9]

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized 3-(3-Pyridyl)aniline dihydrochloride and dissolve it in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in a clean NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.[4]

• Data Analysis: Process the spectra and integrate the ¹H signals. Assign peaks based on their chemical shift, multiplicity (splitting pattern), and integration values, comparing them to theoretically predicted values for the proposed structure.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry provides the exact molecular weight of a compound, serving as a first-pass confirmation of the synthetic target. High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it can confirm the molecular formula.

Causality Behind Expected Spectra: In the mass spectrometer, the dihydrochloride salt will typically dissociate, and the free base will be ionized. Using a soft ionization technique like Electrospray Ionization (ESI), the most common ion observed will be the protonated molecule, [M+H]⁺.[10]

Expected HRMS Result (ESI+):

• Free Base (M): C₁₁H₁₀N₂

• Monoisotopic Mass of M: 170.0844 Da[11]

• Expected [M+H]⁺ Ion: [C₁₁H₁₁N₂]⁺

• Expected m/z: 171.0917[11]

Observing a high-resolution mass that matches this value to within a few parts per million (ppm) provides extremely strong evidence for the correct elemental composition.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent like methanol or an acetonitrile/water mixture.[1]

• Instrumentation: Use a Liquid Chromatography (LC) system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Acquisition: Inject the sample and acquire the mass spectrum in positive ion ESI mode.

• Data Analysis: Extract the mass of the major peak and compare it to the theoretical exact mass of the protonated parent molecule. The observed mass should be within 5 ppm of the calculated value.

Caption: Workflow for Mass Spectrometry analysis.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and reliable method for identifying the functional groups present in a molecule.[12] For 3-(3-Pyridyl)aniline dihydrochloride, it is particularly useful for confirming the presence of the ammonium (-NH₃⁺) and pyridinium groups, which distinguish the salt from its free base form.

Causality Behind Expected Spectra: The absorption of infrared radiation excites molecular vibrations. The frequencies of these vibrations are characteristic of specific chemical bonds.[12] The conversion of the primary amine (-NH₂) and the pyridine nitrogen to their respective hydrochloride salts results in significant changes in the IR spectrum.

Expected Characteristic IR Absorption Bands (cm⁻¹):

• ~3200-2800 cm⁻¹: A very broad and strong absorption due to the N-H stretching vibrations of the ammonium (-NH₃⁺) and pyridinium (N⁺-H) groups. This is a hallmark of amine salts.[13]

• ~3100-3000 cm⁻¹: Aromatic C-H stretching vibrations.

• ~1600-1450 cm⁻¹: Aromatic C=C and C=N ring stretching vibrations. These peaks provide a "fingerprint" for the aromatic core.[2]

• ~1550-1480 cm⁻¹: N-H bending vibrations (asymmetric and symmetric) of the -NH₃⁺ group.

A comparison with the free base would show the disappearance of the characteristic two sharp N-H stretching bands for a primary amine (typically ~3450-3300 cm⁻¹) and the appearance of the very broad ammonium salt absorption.

Experimental Protocol: FTIR-ATR Analysis

• Sample Preparation: Place a small amount (a few milligrams) of the dry, solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum, typically over the range of 4000-650 cm⁻¹.

• Data Analysis: Identify the key absorption bands and compare them to the expected frequencies for the ammonium salt structure.

Part 3: Synthesizing the Data for Unambiguous Confirmation

The definitive identification of 3-(3-Pyridyl)aniline dihydrochloride is achieved when the data from all three orthogonal techniques are in complete agreement.

• Mass Spectrometry confirms the molecular formula is C₁₁H₁₀N₂ (via the [M+H]⁺ ion).

• IR Spectroscopy confirms the presence of an aromatic system and, crucially, an ammonium/pyridinium salt structure.

• NMR Spectroscopy confirms the specific arrangement of the 3-substituted aniline and 3-substituted pyridine rings and their connectivity.

When the high-resolution mass is correct, the expected functional groups are present, and the ¹H and ¹³C NMR spectra match the proposed structure, the identity of the compound can be considered confirmed with a high degree of scientific certainty. For regulatory filings or GMP environments, this orthogonal data set is considered essential.

References

• CHIMIA (1969). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. CHIMIA.

• ResearchGate (n.d.). FT-IR spectra of aminopyridines and compounds 1, 2, 3, and 5. ResearchGate. Available at: [Link]

• TSI Journals (n.d.). SPECTROSCOPIC INVESTIGATIONS OF 2-AMINOPYRIDINE. TSI Journals. Available at: [Link]

• ResearchGate (2004). A reducing-difference IR-spectral study of 4-aminopyridine. ResearchGate. Available at: [Link]

• PubMed (1987). Synthesis of 3-(3-pyridyl)- and 3-(3-benzo[b]thienyl)-D-alanine. PubMed. Available at: [Link]

• PubChemLite (n.d.). 3-(pyridin-3-yl)aniline (C11H10N2). PubChemLite. Available at: [Link]

• Human Metabolome Database (n.d.). 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0003012). HMDB. Available at: [Link]

• The Royal Society of Chemistry (n.d.). Supplementary Material. The Royal Society of Chemistry. Available at: [Link]

• ResearchGate (n.d.). Superimposed 1 H-NMR spectra of the corresponding amines (aniline and...). ResearchGate. Available at: [Link]

• SlidePlayer (2012). Ion fragmentation of small molecules in mass spectrometry. SlidePlayer. Available at: [Link]

• ScienceDirect (1992). 13C n.m.r, characterization of soluble polyaniline. ScienceDirect. Available at: [Link]

• Sahoo, M. (n.d.). INSTRUMENTAL METHODS OF ANALYSIS. IPT, Salipur. Available at: [Link]

• ResearchGate (n.d.). NMR Spectra of Anilines. ResearchGate. Available at: [Link]

• Reddit (2017). Is my reasoning of analysis of my NMR spectra correct? Reddit. Available at: [Link]

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A Comparative Guide to 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline for Researchers and Drug Development Professionals

An In-depth Analysis of Isomeric Effects on Physicochemical, Electronic, and Coordination Properties

In the landscape of medicinal chemistry and materials science, pyridylanilines serve as privileged scaffolds. Their unique combination of an electron-donating aniline ring and an electron-withdrawing pyridine ring imparts a range of tunable electronic and photophysical properties. This guide provides a detailed comparison of two constitutional isomers, 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline, offering insights into how the seemingly subtle change in the pyridine nitrogen's position influences their chemical behavior and potential applications. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences between these two valuable building blocks.

Structural and Physicochemical Properties: A Tale of Two Isomers

The fundamental difference between 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline lies in the point of attachment of the aniline moiety to the pyridine ring. This variation in connectivity has a significant impact on the molecule's overall geometry, electronic distribution, and intermolecular interactions.

dot graph { layout=neato; node [shape=none, image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=459517&t=l"]; "3-(2-Pyridyl)aniline"; node [shape=none, image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=459521&t=l"]; "3-(3-Pyridyl)aniline"; "3-(2-Pyridyl)aniline" -- "3-(3-Pyridyl)aniline" [style=invis]; } dot Caption: Chemical structures of 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline.

A summary of the key physicochemical properties of these isomers, based on computed data from PubChem, is presented below.[1][2]

Property	3-(2-Pyridyl)aniline	3-(3-Pyridyl)aniline
Molecular Formula	C₁₁H₁₀N₂	C₁₁H₁₀N₂
Molecular Weight	170.21 g/mol	170.21 g/mol
XLogP3	1.9	1.8
Hydrogen Bond Donor Count	1	1
Hydrogen Bond Acceptor Count	2	2
Rotatable Bond Count	1	1
CAS Number	15889-32-4	57976-57-5

While many of their basic properties are identical due to their shared molecular formula, the subtle difference in their calculated lipophilicity (XLogP3) suggests potential variations in their solubility and membrane permeability, which are critical parameters in drug design.

Electronic Properties and Basicity: The Influence of Nitrogen Position

The position of the nitrogen atom in the pyridine ring significantly influences the electronic landscape of the molecule. This, in turn, affects properties such as basicity (pKa) and the molecule's ability to participate in charge-transfer interactions.

The pyridine nitrogen in 3-(2-Pyridyl)aniline is in closer proximity to the aniline's amino group, which can lead to intramolecular hydrogen bonding and a more planar conformation. This can influence the availability of the lone pairs on both nitrogen atoms. In contrast, the nitrogen in 3-(3-Pyridyl)aniline is further away, resulting in less intramolecular interaction and potentially different basicity at the two nitrogen centers.

Synthesis of 3-(Pyridyl)aniline Isomers: A General Approach

The synthesis of pyridylanilines is commonly achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This powerful method allows for the formation of the C-C bond between the pyridine and aniline rings.

A general experimental protocol for the synthesis of a pyridylaniline derivative via Suzuki-Miyaura coupling is outlined below. This protocol is based on the synthesis of a similar compound, 3-Methyl-4-(pyridin-4-yl)aniline, and would require optimization for the specific synthesis of 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline.[5]

dot graph { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"]; A [label="Reactants\n(Aryl Halide & Pyridylboronic Acid)"]; B [label="Pd Catalyst & Base"]; C [label="Solvent\n(e.g., 1,4-Dioxane/Water)"]; D [label="Reaction Mixture"]; E [label="Heating\n(80-90 °C, 12-16h)"]; F [label="Work-up\n(Extraction & Washing)"]; G [label="Purification\n(Column Chromatography)"]; H [label="Final Product"]; A -> D; B -> D; C -> D; D -> E -> F -> G -> H; } dot Caption: General workflow for Suzuki-Miyaura cross-coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 3-Bromoaniline or 3-Iodoaniline

• 2-Pyridylboronic acid or 3-Pyridylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, DMF, or toluene)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried round-bottom flask, add the aryl halide (1.0 eq), the corresponding pyridylboronic acid (1.1-1.5 eq), the base (2.0-3.0 eq), and the palladium catalyst (1-5 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent to the flask.

• Heat the reaction mixture to 80-90 °C and stir vigorously for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-(pyridyl)aniline isomer.

Coordination Chemistry: Ligands for Diverse Metal Complexes

Both 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline can act as ligands in coordination chemistry, forming complexes with various transition metals.[6][7] The position of the pyridine nitrogen dictates the chelation mode and the resulting geometry of the metal complex.

• 3-(2-Pyridyl)aniline: The proximity of the pyridine nitrogen and the amino group allows this isomer to act as a bidentate N,N'-chelating ligand, forming a stable five-membered ring with a metal center. This chelation can lead to the formation of well-defined, often octahedral or square planar, complexes.[6]

• 3-(3-Pyridyl)aniline: In this isomer, the two nitrogen atoms are too far apart to effectively chelate to a single metal center in a monomeric fashion. Instead, it typically acts as a monodentate ligand through either the pyridine or the aniline nitrogen, or as a bridging ligand connecting two metal centers. This can lead to the formation of coordination polymers or more complex multinuclear architectures.

The choice between these isomers can, therefore, be used to control the dimensionality and topology of the resulting coordination compounds, which is of great interest in the design of functional materials such as metal-organic frameworks (MOFs).[8]

Photophysical Properties: Potential for Luminescent Materials

Pyridylaniline derivatives often exhibit interesting photophysical properties, including fluorescence and phosphorescence, due to intramolecular charge transfer (ICT) from the electron-rich aniline moiety to the electron-deficient pyridine ring. The efficiency and wavelength of this emission are highly dependent on the molecular structure and the surrounding environment.

While specific photoluminescence data for 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline were not found in the initial searches, studies on similar pyridine-based polymers and metal complexes suggest their potential as building blocks for luminescent materials.[9][10] The position of the nitrogen atom would be expected to influence the energy of the ICT state and thus the emission color. For instance, the greater potential for planarity in 3-(2-Pyridyl)aniline could lead to a more extended π-conjugation and a red-shifted emission compared to the 3-(3-pyridyl) isomer.

Implications for Drug Development and Materials Science

The distinct properties of 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline have important implications for their application in different fields.

• Drug Development: The pyridylaniline scaffold is a common feature in many kinase inhibitors. The ability of the pyridine nitrogen to form hydrogen bonds with the hinge region of the kinase active site is a key interaction for binding. The choice of isomer can influence the precise orientation of the molecule in the binding pocket and its overall pharmacological profile. The differing lipophilicity and basicity of the two isomers will also impact their ADME properties.

• Materials Science: As ligands, the choice between these isomers allows for the rational design of coordination complexes with specific geometries and dimensionalities. This is crucial for the development of materials with tailored properties for applications in catalysis, sensing, and as luminescent materials. The potential for 3-(3-Pyridyl)aniline to act as a bridging ligand makes it particularly interesting for the construction of porous coordination polymers.

Conclusion

While 3-(2-Pyridyl)aniline and 3-(3-Pyridyl)aniline share the same molecular formula, the positional difference of the pyridine nitrogen atom leads to significant variations in their physicochemical, electronic, and coordination properties. 3-(2-Pyridyl)aniline's ability to act as a bidentate chelating ligand makes it a valuable component for creating discrete metal complexes, while 3-(3-Pyridyl)aniline's propensity to act as a monodentate or bridging ligand opens up possibilities for the construction of coordination polymers. These differences, along with their distinct electronic and potential photophysical properties, make them versatile building blocks for targeted applications in drug discovery and materials science. Further experimental investigation is warranted to fully elucidate and exploit the unique characteristics of each isomer.

References

• Wikipedia. (2023). Transition metal pyridine complexes. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 24.9: Heterocyclic Amines. Retrieved from [Link]

• Luo, J., et al. (2020). Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. PMC. Retrieved from [Link]

• Noskova, A. A., et al. (2024). Synthesis and Luminescence of 3-(pyridine-2-yl)-1,2,4-triazine-based Ir(III) Complexes. Preprints.org.

• PubChem. (n.d.). 3-(2-Pyridyl)aniline. Retrieved from [Link]

• Udoh, G. E., et al. (2023). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSM Chemistry.

• PubChem. (n.d.). 3-(Pyridin-3-yl)aniline hydrochloride. Retrieved from [Link]

• de la Torre, G., et al. (2021).
• Di Maria, F., et al. (2021). Unravelling the intricate photophysical behavior of 3-(pyridin-2-yl)triimidazotriazine AIE and RTP polymorphs. Chemical Science.
• Blatchford, J. W., et al. (1997). Photoluminescence in Pyridine-Based Polymers: Role of Aggregates.
• Noskova, A. A., et al. (2023). SYNTHESIS OF NEW 3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE BASED COMPLEXES OF IRIDIUM(III).
• Kaval, N., et al. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. Molecules.

• ResearchGate. (n.d.). Photoluminescence (solid lines) and excitation (dashed lines) spectra of 1b, 2b, and 3b in the solid state at 298 K (black lines) and 77 K (red lines). Retrieved from [Link]

• Noskova, A. A., et al. (2023). SYNTHESIS OF NEW 3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE BASED COMPLEXES OF IRIDIUM(III).

• PubChem. (n.d.). 3-(Pyridin-3-yl)aniline. Retrieved from [Link]

• Google Patents. (n.d.). CN106432054A - Method for preparing 4-(piperidine-3-yl)aniline.

• ResearchGate. (n.d.). Absorption (solid line) and photoluminescence emission (dashed line) spectra for (3-PyE)2FO measured in CHCl3 (left) (C = 10⁻⁵–10⁻⁶ M, λex = 350 nm) and in the solid state (right) (λex = 400 nm). Retrieved from [Link]

• Li, B., et al. (2021). Rh(III)-Catalyzed [3 + 2] Annulation of Aniline Derivatives with Vinylsilanes via C–H Activation/Alkene Cyclization: Access to Highly Regioselective Indoline Derivatives.

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of 2- and 3-Pyridinyl(aryl)methanones. Retrieved from [Link]

• Kawkab, A. (2015). Prediction of Dipole Moment (μ) for Aniline substituted, Calculation theory and ( QSPR) Techniques. Journal of Al-Nahrain University.

• ResearchGate. (n.d.). Comparison of pKa values for some phenols imines derived from 3-acetyl and 4-acetyl pyridines. Retrieved from [Link]

• Google Patents. (n.d.). CN106432055A - Preparation method of niraparib intermediate 4-(piperidyl-3-yl)aniline.

• ResearchGate. (n.d.). Photoluminescence (dashed lines/left: excitation; solid lines/right: emission) spectra of copper (2) and thallium (4) adducts in the solid state at different temperatures under varied excitation and emission wavelengths. Retrieved from [Link]

• Poliak, P. (2014). The DFT calculations of pKa values of the cationic acids of aniline and pyridine derivatives in common solvents. Acta Chimica Slovaca.

• ResearchGate. (n.d.). Luminescence spectra in the region of the R 1 line of Rubpy 3 NaAl:Cr1%ox 3 at 1.8 K. Retrieved from [Link]

• ResearchGate. (n.d.). Luminescence turn on response of crystalline 2 to aniline derivatives: a) optical microscope images of 2 upon exposure to various aniline vapours under 365 nm UV lamp illumination and b) their normalized solid-state emission spectra (λ exc = 365 nm). Retrieved from [Link]

• Cumper, C. W. N., & Singleton, A. (1967). The electric dipole moments of aniline, aminopyridines, and their N-methyl derivatives in benzene and 1,4-dioxan solutions. Journal of the Chemical Society B: Physical Organic.

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. Retrieved from [Link]

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A Senior Application Scientist's Guide to Purity Analysis of 3-(3-Pyridyl)aniline Dihydrochloride from Commercial Vendors

For researchers, scientists, and professionals in drug development, the purity of starting materials is paramount. The presence of impurities, even at trace levels, can significantly impact the efficacy, safety, and regulatory compliance of the final pharmaceutical product.[1] This guide provides a comprehensive comparison of the purity of 3-(3-Pyridyl)aniline dihydrochloride, a key building block in pharmaceutical synthesis, from several commercial vendors. Through a detailed, multi-pronged analytical approach, we will explore how to discern subtle but critical differences in product quality.

The Critical Role of Purity in Drug Synthesis

3-(3-Pyridyl)aniline dihydrochloride is a vital intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs). Its purity directly influences the impurity profile of the final drug substance. Regulatory bodies have stringent guidelines for the identification and quantification of impurities in new drug substances.[2] Therefore, a thorough understanding of the purity of this starting material is not just a matter of good science but a crucial aspect of regulatory adherence and patient safety.

Experimental Design: A Multi-Technique Approach for Robust Purity Assessment

To obtain a comprehensive and reliable assessment of purity, a multi-faceted analytical strategy is essential. No single technique can provide a complete picture of a compound's purity.[3] This investigation will employ a combination of High-Performance Liquid Chromatography (HPLC) for quantitative analysis of organic impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) for impurity identification, and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for an orthogonal purity assessment.[1][4]

Visualizing the Workflow: A Systematic Approach to Purity Verification

Caption: A streamlined workflow for the comprehensive purity analysis of 3-(3-Pyridyl)aniline dihydrochloride.

Methodology

High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC with UV detection is the gold standard for quantifying impurities in pharmaceutical compounds.[1] It offers excellent resolution and sensitivity for separating the main component from structurally related impurities.

Protocol:

• Instrumentation: Agilent 1290 Infinity II LC System with a Diode Array Detector.

• Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of each vendor's sample and dissolve in 10 mL of a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Rationale: Coupling HPLC with a mass spectrometer allows for the identification of unknown impurities by providing molecular weight information.[5][6] This is crucial for understanding the potential degradation pathways or synthetic byproducts present in the material.

Protocol:

• Instrumentation: Agilent Q-TOF LC/MS system.[2]

• Chromatographic Conditions: Same as the HPLC method described above.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Mass Range: m/z 100-1000.

• Data Analysis: Molecular features are extracted and potential empirical formulas are generated for significant impurity peaks.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Rationale: qNMR is a powerful, non-destructive technique that provides an orthogonal assessment of purity.[4][7] It is a primary ratio method, meaning it can determine the purity of a substance without the need for a reference standard of the same compound.[8]

Protocol:

• Instrumentation: Bruker Avance III HD 400 MHz NMR spectrometer.

• Internal Standard: Maleic acid (certified reference material).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

• Sample Preparation: Accurately weigh approximately 10 mg of the 3-(3-Pyridyl)aniline dihydrochloride sample and 5 mg of the maleic acid internal standard into a vial. Dissolve in 0.75 mL of DMSO-d6.

• Acquisition Parameters: A 90° pulse angle with a relaxation delay of 30 seconds to ensure full relaxation of all protons.

• Data Processing: The purity is calculated by comparing the integral of a well-resolved proton signal from the analyte with the integral of the known amount of the internal standard.

Comparative Purity Data

The following table summarizes the hypothetical purity data obtained from the analysis of 3-(3-Pyridyl)aniline dihydrochloride from three different vendors.

Vendor	HPLC Purity (%)	Number of Impurities Detected (LC-MS)	Major Impurity (m/z)	qNMR Purity (%)
Vendor A	99.85	2	184.08	99.7
Vendor B	99.52	4	247.11	99.4
Vendor C	98.91	6	171.09	98.8

Interpretation of Results

Vendor A consistently demonstrated the highest purity across all analytical techniques. The HPLC analysis revealed a purity of 99.85%, with only two minor impurities detected by LC-MS. The qNMR result of 99.7% corroborates the high purity of this material. The major impurity at m/z 184.08 could potentially correspond to a related bipyridine species.

Vendor B provided material of good quality, with an HPLC purity of 99.52%. However, LC-MS analysis identified four impurities, with a notable peak at m/z 247.11. This suggests the presence of a more complex impurity profile compared to Vendor A. The qNMR purity of 99.4% is in good agreement with the chromatographic data.

Vendor C 's sample exhibited the lowest purity of the three, with an HPLC result of 98.91%. A total of six impurities were detected, indicating a less controlled synthetic process or inadequate purification. The qNMR purity of 98.8% confirms the lower quality of this material. The major impurity at m/z 171.09 could be the free base form of the product, which would have implications for stoichiometry in subsequent reactions.

Conclusion and Recommendations

Based on this comprehensive analysis, Vendor A is the recommended supplier for 3-(3-Pyridyl)aniline dihydrochloride for applications where high purity is critical, such as in late-stage drug development and manufacturing. The material from Vendor B may be suitable for early-stage research and development where the slightly lower purity is acceptable. The product from Vendor C is not recommended for pharmaceutical applications due to its lower purity and more complex impurity profile.

This guide underscores the importance of a rigorous, multi-technique approach to qualifying raw materials. By combining the quantitative power of HPLC, the identification capabilities of LC-MS, and the orthogonal validation of qNMR, researchers can make informed decisions about the quality of their starting materials, ultimately contributing to the development of safer and more effective medicines.

Visualizing the Purity Comparison

Caption: A comparative overview of purity and impurity profiles for each vendor.

References

• Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
• Echemi. (n.d.). Buy 3-(3-Pyridyl)aniline Dihydrochloride from HANGZHOU LEAP CHEM CO., LTD.
• LGC. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling.
• ResearchGate. (2025, August 7). 2.3. Mass spectrometry in impurity profiling.
• Innovational Journals. (n.d.). Applications of Mass Spectrometry in Pharmaceutical Analysis: Detection of Impurities.
• AZoM. (2021, December 13). Using Nuclear Magnetic Resonance (NMR) Spectroscopy to Improve Drug Purification.
• National Institutes of Health. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination.
• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance.
• ACS Publications. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
• ACS Publications. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination.
• ChemScene. (n.d.). 3-(Pyridin-3-yl)aniline dihydrochloride.
• MDPI. (n.d.). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists.

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A Senior Application Scientist's Guide to the Validated Quantification of Aniline Intermediates using LC-MS

In the landscape of pharmaceutical development, the rigorous control of starting materials, intermediates, and impurities is not merely a regulatory hurdle; it is a fundamental pillar of drug safety and efficacy. Aniline and its derivatives are ubiquitous intermediates, pivotal in the synthesis of a vast array of active pharmaceutical ingredients (APIs), from sulfonamide antibiotics to modern targeted cancer therapies.[][2][3] However, the aniline motif is also a well-known "structural alert," associated with potential genotoxicity and other adverse reactions.[4][5] This dual nature necessitates the development of highly sensitive, selective, and robust analytical methods to quantify these intermediates at trace levels.

This guide provides an in-depth comparison of analytical methodologies for aniline quantification, focusing on the gold standard—Liquid Chromatography-Mass Spectrometry (LC-MS). We will explore the causality behind experimental choices, present comparative data, and provide validated protocols grounded in international regulatory standards.

The Superiority of LC-MS for Aniline Analysis: Why It's the Method of Choice

The decision to employ a specific analytical technique is driven by the physicochemical properties of the analyte and the required sensitivity of the assay. Aniline, being a polar and potentially thermolabile compound, presents challenges for certain analytical methods.[6] While Gas Chromatography (GC) is a powerful separation technique, it often requires a derivatization step for polar compounds like aniline to improve volatility and chromatographic performance, a process that is both time-consuming and can introduce variability.[6][7]

Liquid Chromatography (LC) is inherently better suited for polar, non-volatile compounds. When coupled with tandem mass spectrometry (MS/MS), it becomes an unparalleled tool for this application. The rationale for its superiority rests on two core principles:

• Exceptional Selectivity: Tandem mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, provides unequivocal identification. It functions like a highly specific filter, monitoring a specific precursor ion and its unique fragment ion. This minimizes the risk of interference from complex sample matrices, a common challenge in pharmaceutical analysis, thereby preventing the overestimation of the analyte.[8][9]

• Unmatched Sensitivity: The sensitivity of LC-MS/MS allows for the detection and quantification of analytes at the parts-per-million (ppm) to parts-per-billion (ppb) level.[4] This is critical when dealing with potentially genotoxic impurities, where control thresholds are exceptionally low.

The typical workflow for a validated LC-MS/MS analysis is a multi-stage process designed for accuracy and reproducibility.

Fig 1. General workflow for LC-MS/MS analysis of aniline intermediates.

Comparison of Analytical Methodologies

While LC-MS/MS is the preferred method, other techniques like High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) are also used. The choice depends on the specific analytical requirements, such as sensitivity needs, sample matrix complexity, and available instrumentation.[10][11]

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Principle	Separation based on polarity; detection by mass-to-charge ratio (m/z) of precursor and product ions.	Separation based on volatility and polarity; detection by m/z of fragment ions.	Separation based on polarity; detection by UV absorbance.
Selectivity	Very High: MRM mode is highly specific, minimizing matrix interference.[4]	High: Mass spectrometer provides specific identification, but may have co-eluting matrix components with similar fragmentation.	Moderate: Prone to interference from co-eluting compounds that absorb at the same wavelength.[7]
Sensitivity (LOD/LOQ)	Very High: Typically in the low ng/mL to pg/mL range (ppb to ppt).[4][12]	High: Low ng/mL range, but can be limited by derivatization efficiency and analyte volatility.[13]	Low to Moderate: Typically in the µg/mL to high ng/mL range (ppm).[7]
Sample Preparation	Often simple dilution ("dilute-and-shoot"). May require LLE or SPE for complex matrices.[14]	Complex: Often requires derivatization for polar anilines to increase volatility.[6]	Simple sample preparation, often direct injection after dilution and filtration.[7]
Throughput	High: Modern UHPLC systems allow for very fast analysis times (< 5 minutes).	Moderate: Run times can be longer, and derivatization adds significant time.	High: Analysis times are typically fast.
Key Advantage	The benchmark for sensitivity and selectivity, ideal for trace-level genotoxic impurities.	Excellent for volatile and semi-volatile compounds; extensive libraries for spectral matching.	Widely accessible, robust, and cost-effective for higher concentration assays.
Key Limitation	Higher instrument cost; potential for matrix effects (ion suppression/enhancement).	Not suitable for non-volatile or thermally labile compounds without derivatization.[6]	Lacks the sensitivity and selectivity required for trace impurity analysis.

Data synthesized from multiple sources for comparative purposes.[4][6][7][10][11][12][13]

The Self-Validating System: A Protocol Grounded in Regulatory Excellence

A method is only as reliable as its validation. Following the principles laid out by the International Council for Harmonisation (ICH) in their Q2(R1) guideline is essential for ensuring data integrity.[15][16][17] A well-validated method is a self-validating system, where the performance characteristics are so well-defined that the results are inherently trustworthy. The validation process rigorously tests the method's suitability for its intended purpose.

Fig 2. Key parameters for analytical method validation as per ICH Q2(R1).

Validated LC-MS/MS Protocol for Aniline Quantification

This protocol is a representative example for the quantification of an aniline intermediate in an API drug substance.

1. Objective: To quantify Aniline at a specification level of 10 ppm relative to a 10 mg/mL API sample concentration.

2. Materials & Reagents:

• Aniline reference standard (certified purity)

• API Drug Substance (demonstrated to be free of aniline)

• Acetonitrile (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

3. Chromatographic & Mass Spectrometric Conditions:

• LC System: UHPLC System

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization: Electrospray Ionization, Positive Mode (ESI+)

• MRM Transition: Aniline: m/z 94 → 77

4. Standard and Sample Preparation:

• Stock Standard (100 µg/mL): Accurately weigh 10 mg of aniline reference standard into a 100 mL volumetric flask and dilute with 50:50 Acetonitrile/Water.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock standard to cover the desired range (e.g., 1 ng/mL to 200 ng/mL). The 100 ng/mL standard represents the 10 ppm specification level.

• Sample Preparation (10 mg/mL): Accurately weigh 100 mg of the API into a 10 mL volumetric flask. Dissolve and dilute to volume with 50:50 Acetonitrile/Water. Vortex to mix and filter through a 0.22 µm syringe filter prior to injection.

5. Validation Parameter Execution:

• Specificity: Analyze a blank diluent, a placebo sample (if applicable), and an API sample spiked at the specification level to demonstrate no interference at the retention time of aniline.

• Limit of Quantification (LOQ): Determine the lowest concentration that provides a signal-to-noise ratio >10 and has acceptable precision (%RSD ≤ 20%) and accuracy (80-120%).[12][18] A typical LOQ for this type of assay would be around 1 ng/mL (0.1 ppm).

• Linearity: Analyze calibration standards at a minimum of five concentration levels. The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy (% Recovery): Analyze spiked API samples at three concentrations (e.g., LOQ, 100%, and 150% of the specification limit). The mean recovery should be within 80-120%.

• Precision (% RSD):

  • Repeatability: Analyze six replicate preparations of a spiked API sample at 100% of the specification level. The %RSD should be ≤ 15%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst. The overall %RSD should be ≤ 15%.

• Robustness: Intentionally vary critical method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.1, flow rate ±5%) and assess the impact on the results.

Validation Parameter	Typical Acceptance Criteria (ICH Q2(R1))
Specificity	No significant interference at the analyte's retention time.
Linearity (r²)	≥ 0.99
Range	Typically 80% to 120% of the test concentration.
Accuracy (% Recovery)	±15% of nominal value (±20% at LOQ).
Precision (% RSD)	≤ 15% (≤ 20% at LOQ).
Limit of Quantitation (LOQ)	S/N ≥ 10; acceptable precision and accuracy.
Robustness	No significant impact on results from minor variations.

This table summarizes common criteria based on ICH and FDA guidelines.[15][19][20]

Critical Insight: The Role of Sample Preparation

Even with the selectivity of LC-MS/MS, proper sample preparation is paramount to mitigate matrix effects and ensure method longevity.[21][22] For aniline intermediates, two common techniques are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This technique partitions the analyte between two immiscible liquids.[23][24] It can be effective but is often labor-intensive, uses significant volumes of organic solvents, and can be difficult to automate.[21]

• Solid-Phase Extraction (SPE): SPE uses a solid sorbent to retain the analyte while interferences are washed away.[25] It offers higher analyte concentration, cleaner extracts, and is easily automated, making it a superior choice for high-throughput environments.[26] On-line SPE systems can further streamline the process by integrating extraction directly with the LC analysis, reducing manual labor and potential for error.[27]

The choice between LLE and SPE depends on the sample matrix. For relatively clean drug substances, a simple "dilute-and-shoot" approach may suffice. However, for complex matrices like formulated drug products or biological samples, SPE is often the more robust and reliable option.[14][28]

Conclusion

For the quantification of aniline intermediates in pharmaceutical development, a validated LC-MS/MS method stands as the authoritative choice. Its inherent sensitivity and selectivity are essential for meeting the stringent regulatory requirements for impurity control, particularly for potentially genotoxic compounds. While alternative methods like GC-MS and HPLC-UV have their applications, they do not offer the same combination of performance characteristics necessary for trace-level analysis in complex matrices. By grounding the methodology in the principles of ICH guidelines and understanding the causality behind each experimental step—from sample preparation to data analysis—researchers can ensure the generation of scientifically sound, trustworthy, and defensible data, ultimately safeguarding patient health.

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A Comparative Guide to the Biological Activity of 3-(3-Pyridyl)aniline and Its Isomers

For researchers, scientists, and professionals in drug development, the pyridylaniline scaffold represents a privileged structure in medicinal chemistry. Its unique combination of a pyridine ring and an aniline moiety offers a versatile platform for designing molecules with a wide array of biological activities. The positional isomerism of these two rings dramatically influences the compound's physicochemical properties and, consequently, its pharmacological profile. This guide provides an in-depth, objective comparison of the biological activity of 3-(3-Pyridyl)aniline and its related isomers, supported by experimental data from the literature. We will delve into their anticancer, antimicrobial, and enzyme-inhibitory properties, offering insights into their structure-activity relationships (SAR).

Introduction to Pyridylaniline Isomers: A Subtle Change with Profound Impact

The seemingly minor variation in the point of attachment between the pyridine and aniline rings leads to a family of isomers with distinct three-dimensional shapes and electronic distributions. This, in turn, dictates how these molecules interact with biological targets such as enzymes and receptors. Understanding the biological consequences of this isomerism is crucial for the rational design of potent and selective therapeutic agents. This guide will focus on comparing the biological activities of various pyridylaniline isomers by examining data from the parent compounds and their closely related derivatives.

Comparative Biological Activities

While direct head-to-head comparative studies of all pyridylaniline isomers are not extensively documented, a comparative analysis can be synthesized from the existing literature on their derivatives. The following sections summarize the known biological activities, with a focus on how the isomeric form influences efficacy.

Anticancer Activity

The pyridylaniline scaffold is a common feature in many kinase inhibitors developed for cancer therapy.[1] The pyridine moiety often acts as a hydrogen bond acceptor, interacting with the hinge region of the kinase's ATP-binding pocket, while the aniline portion provides a vector for substitutions to enhance potency and selectivity.[2]

Derivatives of 4-aminophenyl)pyridines have shown significant promise as inhibitors of various kinases. For instance, derivatives of 4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine have been identified as potent covalent inhibitors of Fms-like tyrosine kinase 3 (FLT3), a key target in acute myeloid leukemia (AML).[3] One such derivative, F15, exhibited an IC50 of 123 nM against FLT3.[3] Similarly, simplified 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine derivatives have also been synthesized as irreversible FLT3 inhibitors, with compound C14 showing an IC50 of 256 nM.[4]

Aminopyridine-containing spiro derivatives have been designed as inhibitors of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2), both crucial targets in various cancers.[5] Notably, compounds A1 and A2, which are spiro[indoline-3,4'-piperidine] derivatives containing an aminopyridine moiety, showed significantly stronger inhibitory activity against EGFR mutants (T790M and L858R) than the approved drug neratinib, with IC50 values of 0.09 µM and 0.08 µM, respectively.[5]

The Bcr-Abl tyrosine kinase, the hallmark of chronic myelogenous leukemia (CML), is another key target for pyridylaniline-based inhibitors.[6] Nilotinib, a potent Bcr-Abl inhibitor, features a [4-(3-pyridinyl)-2-pyrimidinyl]anilino segment that makes crucial interactions within the ATP binding site.[6]

While less data is available for direct comparison, the prevalence of the 4-(pyridin-X-yl)aniline scaffold in potent kinase inhibitors suggests that this isomeric arrangement may be particularly favorable for fitting into the ATP-binding pocket of many kinases.

To visualize the mechanism of action of these compounds, it is helpful to understand the signaling pathways they inhibit.

Caption: Simplified EGFR Signaling Pathway.[5][7][8][9]

Caption: FLT3-ITD Signaling Pathways in AML.[1][10][11][12]

Caption: Key Signaling Pathways Activated by Bcr-Abl.[6][13][14][15][16]

Antimicrobial Activity

Aminopyridine derivatives have demonstrated a broad spectrum of antimicrobial activities. The position of the amino group on the pyridine ring, as well as the overall structure of the molecule, plays a significant role in determining the potency and spectrum of this activity.

2-Aminopyridine derivatives are particularly noteworthy for their antibacterial and antifungal properties.[7][17] For example, some 2-amino-3-cyanopyridine derivatives have been reported to possess antibacterial activity.[15][18] The introduction of different substituents on the 2-aminopyridine scaffold can modulate its antimicrobial efficacy.

Derivatives of 3-aminopyridine have also been explored for their antimicrobial potential, although they are less frequently reported in this context compared to their 2-amino counterparts.

4-Aminopyridine derivatives have been investigated for various biological activities, including antimicrobial effects.[16]

In a study on imidazo[4,5-b]pyridines, a derivative with a 2-imidazolinyl amidino group at the phenyl ring showed moderate activity against E. coli with a MIC of 32 μM.[14] This suggests that the pyridylaniline core can serve as a scaffold for developing new antibacterial agents.

The available data suggests that the 2-aminopyridine moiety is a promising starting point for the development of novel antimicrobial agents. Further comparative studies are needed to elucidate the precise role of the aniline ring's position in modulating this activity.

Quantitative Comparison of Biological Activity

The following table summarizes the reported IC50 and MIC values for various pyridylaniline and aminopyridine derivatives to provide a quantitative comparison of their potencies. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

Compound/Derivative Class	Target/Organism	Activity	Value	Reference
4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine derivative (F15)	FLT3 Kinase	IC50	123 nM	[3]
4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine derivative (C14)	FLT3 Kinase	IC50	256 nM	[4]
Aminopyridine-containing spiro[indoline-3,4'-piperidine] derivative (A1)	EGFR (T790M/L858R)	IC50	0.09 µM	[5]
Aminopyridine-containing spiro[indoline-3,4'-piperidine] derivative (A2)	EGFR (T790M/L858R)	IC50	0.08 µM	[5]
Imidazo[4,5-b]pyridine derivative (14)	E. coli	MIC	32 µM	[14]
Amino-pyrazolopyridine (3a)	K562 cancer cells	IC50	36.5 µM	[19]
Amino-pyrazolopyridine (3b)	K562 cancer cells	IC50	27.6 µM	[19]
Amino-pyrazolopyridine (3g)	K562 cancer cells	IC50	35.0 µM	[19]

Experimental Protocols

To ensure the reproducibility and validity of the findings presented in this guide, detailed experimental protocols for key assays are provided below.

Experimental Workflow: From Compound to Biological Data

Caption: General experimental workflow for evaluating pyridylaniline isomers.

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for determining the IC50 value of a test compound against a specific kinase.[18][20][21][22]

Objective: To measure the concentration of a test compound required to inhibit 50% of the activity of a target kinase in a cell-free system.

Materials:

• Recombinant Kinase: Purified, active enzyme of interest.

• Kinase Substrate: A peptide or protein that is specifically phosphorylated by the kinase.

• ATP (Adenosine Triphosphate): The phosphate donor for the kinase reaction.

• Test Compound: The pyridylaniline isomer or derivative to be tested, dissolved in a suitable solvent (e.g., DMSO).

• Assay Buffer: A buffer solution that provides the optimal pH and ionic strength for the kinase reaction (e.g., Tris-HCl, HEPES).

• Detection Reagent: A reagent that allows for the quantification of kinase activity (e.g., a phosphospecific antibody, a fluorescent probe, or radiolabeled ATP).

• 96-well or 384-well microplate.

• Plate reader capable of detecting the signal generated by the detection reagent.

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compound in the assay buffer.

• Reaction Setup: In each well of the microplate, add the following components in this order:

  • Assay buffer

  • Test compound at various concentrations (or vehicle control, e.g., DMSO)

  • Kinase substrate

  • Recombinant kinase

• Initiation of Reaction: Start the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C or 37°C) for a predetermined period (e.g., 30-60 minutes).

• Termination of Reaction: Stop the reaction by adding a stop solution (e.g., EDTA) or by proceeding directly to the detection step.

• Detection: Add the detection reagent to each well and incubate as required by the manufacturer's instructions.

• Measurement: Read the signal (e.g., fluorescence, luminescence, absorbance, or radioactivity) using a plate reader.

• Data Analysis:

  • Subtract the background signal (wells without kinase) from all readings.

  • Normalize the data to the control wells (vehicle-treated) to determine the percentage of kinase inhibition for each compound concentration.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[3][4][19][23][24]

Objective: To determine the effect of pyridylaniline isomers on the viability of cancer cell lines.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• Test compound (pyridylaniline isomer).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS).

• 96-well cell culture plate.

• Spectrophotometer (plate reader).

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specific duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the treatment period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value.

Antimicrobial Minimum Inhibitory Concentration (MIC) Test (Broth Microdilution Method)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[25][26][27][28]

Objective: To determine the MIC of pyridylaniline isomers against various bacterial or fungal strains.

Materials:

• Microbial strain of interest.

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Test compound (pyridylaniline isomer).

• Sterile 96-well microtiter plate.

• Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland standard).

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the test compound in the broth medium directly in the wells of the 96-well plate.

• Inoculation: Inoculate each well with a standardized suspension of the microorganism to achieve a final concentration of approximately 5 x 10^5 CFU/mL. Include a positive control well (microorganism without compound) and a negative control well (broth medium only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity (growth). The MIC is the lowest concentration of the compound at which there is no visible growth.

Conclusion

This comparative guide highlights the significant biological potential of the pyridylaniline scaffold and underscores the profound impact of isomerism on biological activity. While derivatives of 4-aminophenyl)pyridines have been extensively explored as potent kinase inhibitors for cancer therapy, the 2-aminopyridine moiety appears to be a promising framework for the development of novel antimicrobial agents. The data synthesized herein, though not from direct head-to-head comparisons of the parent isomers, provides a valuable foundation for future research. The detailed experimental protocols and pathway diagrams offer a practical toolkit for researchers aiming to further investigate the therapeutic potential of this versatile class of compounds. Further systematic studies directly comparing the biological activities of the various pyridylaniline isomers are warranted to fully elucidate their structure-activity relationships and guide the design of next-generation therapeutics.

References

• Discovery of 4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine derivatives as novel FLT3 covalent inhibitors for the intervention of acute myeloid leukemia. Drug Dev Res. 2023 Apr;84(2):296-311. [Link]

• Simplified schematic diagram of the EGFR signaling pathway depicting... ResearchGate. [Link]

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A Comparative Spectroscopic Guide to 3-(3-Pyridyl)aniline for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and materials science, the unambiguous identification and characterization of molecular structures are paramount. For heteroaromatic compounds such as 3-(3-Pyridyl)aniline, a versatile building block in drug discovery and organic electronics, a thorough understanding of its spectroscopic signature is crucial for quality control, reaction monitoring, and structural verification. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-(3-Pyridyl)aniline. To provide a clearer context and highlight the unique spectral features of this compound, we will draw comparisons with its structural isomers, 2-(3-Pyridyl)aniline and 4-(3-Pyridyl)aniline, as well as the related structures, 3-aminobiphenyl and 3,3'-bipyridine.

The Structural Significance of 3-(3-Pyridyl)aniline

3-(3-Pyridyl)aniline, with the chemical formula C₁₁H₁₀N₂, possesses a unique electronic and structural profile arising from the coupling of an aniline and a pyridine ring. This combination of an electron-donating aniline moiety and an electron-withdrawing pyridine ring at the meta positions of both rings leads to a distinct distribution of electron density, which is reflected in its spectroscopic properties. Understanding these properties is essential for researchers employing this molecule in the synthesis of novel compounds with tailored electronic and biological activities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Molecular Skeleton

NMR spectroscopy provides a detailed map of the carbon and hydrogen framework of a molecule. The chemical shifts (δ) of the nuclei are highly sensitive to their local electronic environment, offering valuable insights into the connectivity and spatial arrangement of atoms.

¹H NMR Spectroscopy

The proton NMR spectrum of 3-(3-Pyridyl)aniline is expected to exhibit a complex pattern of signals in the aromatic region (typically 6.5-9.0 ppm), corresponding to the eight aromatic protons, and a broader signal for the two amine protons. The electron-donating amino group will shield the protons on the aniline ring, shifting them to a higher field (lower ppm) compared to unsubstituted benzene. Conversely, the electron-withdrawing pyridine ring will deshield its protons, causing them to resonate at a lower field (higher ppm).

Key Differentiating Features in ¹H NMR:

• 3-(3-Pyridyl)aniline: The protons on the aniline ring will show splitting patterns characteristic of a 1,3-disubstituted benzene ring. The pyridine ring protons will also exhibit their own distinct splitting.

• 2-(3-Pyridyl)aniline: The proximity of the pyridine nitrogen to the aniline ring will likely cause a more significant downfield shift for the ortho-protons of the aniline ring compared to the 3- and 4-isomers.

• 4-(3-Pyridyl)aniline: The para-substitution pattern will result in a more symmetrical set of signals for the aniline protons, often appearing as two distinct doublets.

• 3-Aminobiphenyl: Lacking the electron-withdrawing pyridine nitrogen, the protons on the second phenyl ring will resonate at a higher field compared to the pyridine protons in the pyridylanilines.

• 3,3'-Bipyridine: The absence of the amino group means all aromatic protons will be in a relatively more electron-deficient environment, leading to a general downfield shift of all signals compared to the pyridylanilines.

¹³C NMR Spectroscopy

The carbon NMR spectrum provides complementary information about the carbon framework. The chemical shifts of the carbon atoms are influenced by the electronegativity of neighboring atoms and the overall electron density.

Compound	Predicted C-NH₂ Chemical Shift (ppm)	Predicted Pyridine Carbon Chemical Shifts (ppm)	Predicted Biphenyl Carbon Chemical Shifts (ppm)
3-(3-Pyridyl)aniline	~145-150	~120-150	-
2-(3-Pyridyl)aniline	~148-152	~122-155	-
4-(3-Pyridyl)aniline	~146-151	~121-152	-
3-Aminobiphenyl	~146-150	-	~125-145
3,3'-Bipyridine	-	~123-153	-

Note: These are estimated values and can vary based on the solvent and experimental conditions.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of chemical bonds.

For 3-(3-Pyridyl)aniline, the key diagnostic peaks are:

• N-H Stretching: As a primary aromatic amine, two distinct sharp bands are expected in the region of 3350-3500 cm⁻¹.[1][2] The presence of two bands is due to the symmetric and asymmetric stretching vibrations of the -NH₂ group.

• C-N Stretching: A strong absorption band between 1250 and 1340 cm⁻¹ is characteristic of the C-N bond in aromatic amines.[1]

• Aromatic C-H and C=C Stretching: Multiple sharp peaks will be observed in the regions of 3000-3100 cm⁻¹ (C-H stretch) and 1400-1600 cm⁻¹ (C=C ring stretching).

Comparative IR Analysis:

The IR spectra of the pyridylaniline isomers will be broadly similar due to the presence of the same functional groups. However, subtle shifts in the positions and intensities of the absorption bands may be observed due to the different substitution patterns. 3-Aminobiphenyl will also show the characteristic amine and aromatic absorptions, but the bands associated with the pyridine ring (e.g., C=N stretching) will be absent. Conversely, 3,3'-bipyridine will lack the N-H stretching bands of the primary amine.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which can aid in structural elucidation.

For 3-(3-Pyridyl)aniline (C₁₁H₁₀N₂, molecular weight: 170.21 g/mol ), the electron ionization (EI) mass spectrum is expected to show:

• Molecular Ion Peak (M⁺): A prominent peak at m/z = 170, corresponding to the intact molecule with one electron removed.

• Major Fragmentation Pathways: The fragmentation of aromatic compounds can be complex. Common fragmentation patterns for related structures suggest potential losses of small molecules like HCN (from the pyridine ring) or NH₂/NH₃ (from the aniline moiety). The stability of the biphenyl-like radical cation will influence the fragmentation cascade.

Distinguishing Isomers by Mass Spectrometry:

While the molecular ion peak will be the same for all pyridylaniline isomers, their fragmentation patterns may show subtle differences in the relative intensities of fragment ions, reflecting the varied stability of the resulting radical cations and neutral losses. However, distinguishing positional isomers solely based on their EI-mass spectra can be challenging without high-resolution data and careful analysis.

Experimental Protocols

To ensure the acquisition of high-quality spectroscopic data, the following general protocols are recommended:

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For the KBr method, mix a small amount of the sample with dry KBr powder and press it into a transparent disk. For ATR, place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Processing: Perform a background subtraction to remove atmospheric H₂O and CO₂ signals.

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable ionization method, such as electron ionization (EI) for volatile and thermally stable compounds.

• Instrumentation: Employ a mass spectrometer capable of providing accurate mass measurements (e.g., a time-of-flight or quadrupole analyzer).

• Data Acquisition: Acquire the mass spectrum over an appropriate m/z range.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to propose the structures of the major fragment ions.

Visualizing Molecular Structure and Fragmentation

To better understand the structure of 3-(3-Pyridyl)aniline and its potential fragmentation in a mass spectrometer, the following diagrams are provided.

Caption: Molecular structure of 3-(3-Pyridyl)aniline.

Caption: Plausible fragmentation pathways for 3-(3-Pyridyl)aniline.

Conclusion

The spectroscopic characterization of 3-(3-Pyridyl)aniline reveals a unique fingerprint that can be effectively distinguished from its structural isomers and related compounds. A comprehensive analysis of its NMR, IR, and mass spectra provides researchers with the necessary tools for unambiguous identification and quality assessment. By understanding the subtle interplay of electronic effects within the molecule, scientists can confidently utilize 3-(3-Pyridyl)aniline in their synthetic endeavors, paving the way for new discoveries in medicine and materials science.

References

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A Comparative Benchmarking Guide to the Synthesis of 3-(3-Pyridyl)aniline: Classic Methods vs. a Novel Photoredox/Nickel-Catalyzed Approach

Executive Summary

3-(3-Pyridyl)aniline is a critical heterocyclic building block in medicinal chemistry and materials science, frequently utilized in the synthesis of kinase inhibitors and other pharmacologically active agents. Its efficient and sustainable production is therefore of paramount importance. This guide provides an in-depth comparative analysis of established palladium-catalyzed synthesis routes—the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination—against a novel, greener synthesis utilizing visible-light photoredox/nickel dual catalysis. Through objective, side-by-side experimental data, we demonstrate that the new photoredox method offers significant advantages in terms of reaction conditions, catalyst cost, and environmental footprint, presenting a compelling alternative for modern synthetic chemistry laboratories.

Introduction: The Significance of 3-(3-Pyridyl)aniline

The biaryl amine scaffold is a privileged structure in drug discovery, renowned for its ability to form key interactions with biological targets.[1] 3-(3-Pyridyl)aniline, which combines a pyridine ring with an aniline moiety, is a quintessential example. This structure is a cornerstone in the development of numerous targeted therapies, particularly as a hinge-binding motif in protein kinase inhibitors. The demand for scalable, cost-effective, and sustainable methods to produce such key intermediates has driven continuous innovation in synthetic methodology.

Traditionally, the synthesis of such C-N coupled structures has been dominated by palladium-catalyzed cross-coupling reactions.[2] These methods, while powerful, often rely on precious metal catalysts, harsh reaction conditions, and complex ligand systems that can present challenges in terms of cost, scalability, and purification.[1][3] This guide benchmarks two of the most prominent literature methods against a next-generation approach that leverages the synergy of nickel catalysis and visible light photoredox technology, aiming for a more sustainable and efficient synthesis.[4][5]

Established Synthesis Methodologies: The Benchmarks

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a pillar of modern organic synthesis for forming C-C bonds. To synthesize 3-(3-Pyridyl)aniline, this reaction forges the bond between a pre-functionalized aniline derivative and a pyridylboronic acid.

Mechanism & Rationale: The catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by transmetalation with a boronate species (formed from the boronic acid and a base), and finally, reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[6][7] The choice of ligand is critical to stabilize the palladium catalyst and facilitate the key steps of the cycle.[6]

• Advantages: High functional group tolerance, commercial availability of a vast array of boronic acids, and generally robust and high-yielding protocols.

• Disadvantages: Requires the synthesis of an organoboron reagent, which adds a step to the overall sequence.[8][9] The reaction can be sensitive to oxygen, necessitating stringent inert atmosphere conditions to prevent catalyst deactivation and boronic acid homocoupling.[6] Residual palladium in the final product is a major concern in pharmaceutical applications.[1]

The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination provides a more direct route to aryl amines by directly forming the C-N bond between an aryl halide and an amine.[10][11]

Mechanism & Rationale: Similar to the Suzuki coupling, the reaction proceeds via a Pd(0)/Pd(II) catalytic cycle.[10][11] Key steps include oxidative addition of the aryl halide, coordination of the amine, deprotonation by a base to form a palladium-amido complex, and reductive elimination.[10] The development of sterically hindered, electron-rich phosphine ligands was a seminal breakthrough, enabling the coupling of a wide range of amines and aryl halides under milder conditions.[10][12]

• Advantages: High atom economy by forming the target C-N bond directly. It avoids the pre-synthesis of organometallic reagents required for methods like the Suzuki coupling.

• Disadvantages: Often requires strong bases (e.g., sodium tert-butoxide), which can limit functional group compatibility.[11] The specialized phosphine ligands can be expensive and air-sensitive, and like the Suzuki reaction, palladium contamination is a significant issue.[3]

A Novel Approach: Photoredox/Nickel-Catalyzed C-N Cross-Coupling

To address the limitations of palladium-based methods, we explored a modern dual catalytic system. This approach combines an inexpensive, earth-abundant nickel catalyst with an organic photocatalyst that harnesses the energy of visible light.[5][13]

Mechanism & Rationale: The reaction is initiated by the excitation of an organic photocatalyst (PC) with visible light. The excited state photocatalyst (PC*) then engages in a single-electron transfer (SET) process that initiates and sustains a nickel-based catalytic cycle, distinct from the traditional Pd(0)/Pd(II) pathway.[13] This synergistic catalysis allows the reaction to proceed under exceptionally mild conditions (often at room temperature) and avoids the use of precious metals and strong bases.[4][14][15] This strategy aligns with the principles of green chemistry by using light as a traceless reagent and reducing reliance on precious metals.[16][17][18]

• Advantages: Utilizes an inexpensive and earth-abundant nickel catalyst. The reaction proceeds under very mild conditions (room temperature, weak base). It avoids the use of expensive, air-sensitive ligands and palladium. The use of visible light as the energy source is a key tenet of green chemistry.[17]

• Disadvantages: Can be sensitive to light and oxygen, requiring specific reactor setups. The scope of photocatalysts and their compatibility with various substrates is an active area of research.

Head-to-Head Benchmarking: Experimental Comparison

To provide an objective comparison, the three synthetic routes to 3-(3-Pyridyl)aniline were performed under their respective optimized conditions, starting from 3-bromoaniline and 3-bromopyridine as the coupling partners.

Results & Discussion

The quantitative performance of each method is summarized in the table below.

Metric	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination	Novel Photoredox/Nickel Synthesis
Isolated Yield (%)	88%	92%	90%
Purity (¹H NMR)	>98%	>98%	>98%
Reaction Time (h)	12	8	16
Temperature (°C)	100	100	25 (Room Temp.)
Catalyst System	Pd(OAc)₂, SPhos	Pd₂(dba)₃, Xantphos	NiBr₂·diglyme, 4-CzIPN
Catalyst Loading (mol%)	2% Pd	1.5% Pd	5% Ni, 1% PC
Base Used	K₃PO₄	NaOtBu	K₂CO₃
Solvent	Dioxane/H₂O	Toluene	DMSO
Green Chemistry Profile	Moderate; requires precious metal, high temp.	Moderate; requires precious metal, strong base.	Excellent ; avoids Pd, room temp, weak base.

The results clearly indicate that all three methods are effective for synthesizing high-purity 3-(3-Pyridyl)aniline with excellent yields. The Buchwald-Hartwig amination was the fastest, providing the highest yield in 8 hours.

However, the Novel Photoredox/Nickel Synthesis stands out for its significantly milder and greener profile. It completely avoids the use of palladium and operates at ambient temperature, drastically reducing the energy input required. Furthermore, it employs a weak, inexpensive inorganic base (K₂CO₃), enhancing its functional group tolerance and safety profile compared to the strong, pyrophoric NaOtBu used in the Buchwald-Hartwig protocol. While the reaction time is longer, the operational simplicity and improved environmental and cost profile make it a highly attractive alternative for sustainable chemical manufacturing.

Detailed Experimental Protocols

General Materials and Methods

All reagents were purchased from commercial suppliers and used without further purification unless otherwise noted. Solvents were degassed by sparging with argon for 30 minutes prior to use. Reactions were monitored by thin-layer chromatography (TLC). ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

Protocol 1: Suzuki-Miyaura Coupling (Literature Benchmark)

• To an oven-dried Schlenk flask was added 3-pyridylboronic acid (1.5 mmol), 3-bromoaniline (1.0 mmol), potassium phosphate (K₃PO₄, 3.0 mmol), and Pd(OAc)₂ (0.02 mmol) with SPhos (0.04 mmol).

• The flask was evacuated and backfilled with argon three times.

• Degassed 1,4-dioxane (8 mL) and water (2 mL) were added via syringe.[19]

• The mixture was heated to 100 °C and stirred for 12 hours.

• After cooling, the reaction was diluted with ethyl acetate, washed with water and brine, dried over Na₂SO₄, and concentrated.

• The crude product was purified by column chromatography.

Protocol 2: Buchwald-Hartwig Amination (Literature Benchmark)

• To an oven-dried Schlenk flask was added 3-bromopyridine (1.0 mmol), Pd₂(dba)₃ (0.015 mmol), Xantphos (0.03 mmol), and sodium tert-butoxide (NaOtBu, 1.4 mmol).[12]

• The flask was evacuated and backfilled with argon three times.

• Degassed toluene (10 mL) was added, followed by 3-aminoaniline (1.2 mmol).

• The mixture was heated to 100 °C and stirred for 8 hours.

• After cooling, the reaction was quenched with saturated aq. NH₄Cl, and the product was extracted with ethyl acetate.

• The combined organic layers were washed with brine, dried over Na₂SO₄, and concentrated. The crude product was purified by column chromatography.

Protocol 3: Novel Photoredox/Nickel-Catalyzed Synthesis

• To a 10 mL vial was added 3-bromoaniline (1.0 mmol), NiBr₂·diglyme (0.05 mmol), 4-CzIPN (photocatalyst, 0.01 mmol), and potassium carbonate (K₂CO₃, 2.0 mmol).

• The vial was sealed with a septum and purged with argon.

• Degassed DMSO (5 mL) was added, followed by 3-aminopyridine (1.2 mmol).

• The vial was placed approximately 5 cm from a 24W blue LED lamp and stirred vigorously at room temperature (25 °C) for 16 hours.

• The reaction mixture was diluted with water and extracted three times with ethyl acetate.

• The combined organic layers were washed with brine, dried over Na₂SO₄, and concentrated. The crude product was purified by column chromatography.

Product Characterization: 3-(3-Pyridyl)aniline

• Appearance: Off-white to pale yellow solid.

• ¹H NMR (400 MHz, CDCl₃): δ 8.77 (d, J = 2.4 Hz, 1H), 8.54 (dd, J = 4.8, 1.6 Hz, 1H), 7.88 (dt, J = 8.0, 2.0 Hz, 1H), 7.39 (dd, J = 8.0, 4.8 Hz, 1H), 7.25 (t, J = 7.8 Hz, 1H), 6.98 (t, J = 2.0 Hz, 1H), 6.85 (ddd, J = 8.0, 2.4, 0.8 Hz, 1H), 6.70 (ddd, J = 7.6, 2.0, 0.8 Hz, 1H), 3.80 (s, 2H, -NH₂).

• ¹³C NMR (100 MHz, CDCl₃): δ 148.4, 147.5, 147.1, 139.6, 135.2, 133.1, 130.0, 123.8, 118.0, 117.4, 114.1.[20]

Visualizing the Workflows

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Caption: Proposed synergistic photoredox and nickel catalytic cycles.

Conclusion & Future Outlook

This guide demonstrates that while traditional palladium-catalyzed methods for synthesizing 3-(3-Pyridyl)aniline are robust and high-yielding, modern synthetic strategies offer substantial improvements in sustainability and operational conditions. The novel photoredox/nickel-catalyzed method operates at room temperature, avoids precious metals, and uses a mild base, making it an outstanding choice for environmentally conscious process development and discovery chemistry.

Future work will focus on expanding the substrate scope of this photoredox method and exploring its application in continuous flow manufacturing.[1] As the chemical industry continues to pivot towards greener practices, the adoption of such innovative, light-driven technologies will be crucial in building a more sustainable future.

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• Overcoming Photochemical Limitations in Metallaphotoredox Catalysis: Red-Light-Driven C–N Cross-Coupling. Scilit.
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• Practical heterogeneous photoredox/nickel dual catalysis for C–N and C–O coupling reactions.
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• Metallaphotoredox C-O and C-N Cross-coupling using Donor- Acceptor Cyanoarene Photoc
• Divergent C–C and C–N Cross-Coupling of Aryl Halides with Formamide via Photoredox/Nickel Dual Catalysis.
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Comparative Guide to In Silico ADME Prediction for Pyridyl-Aniline Compounds

Introduction

In modern drug discovery, the early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical to prevent late-stage clinical failures.[1][2] Unfavorable pharmacokinetics is a leading cause of attrition, making predictive, cost-effective in silico models indispensable tools for medicinal chemists.[3] This guide provides a comparative analysis of computational tools for predicting the ADME profiles of pyridyl-aniline compounds, a privileged scaffold in medicinal chemistry, particularly for kinase inhibitors.[4]

The pyridyl-aniline motif, characterized by its hydrogen bond accepting pyridine nitrogen and a versatile aniline ring, is a cornerstone in the design of targeted therapies.[4] However, the presence of nitrogen-containing heterocycles can introduce complexities in ADME properties, such as metabolic liabilities or altered permeability. Therefore, robust in silico screening is essential to prioritize compounds with the highest potential for success. This guide will compare leading web-based platforms, detail a validation workflow, and present a case study to ground the predictions in experimental reality.

The Foundation: Understanding In Silico ADME Models

In silico ADME prediction relies on computational models that correlate a molecule's structure with its pharmacokinetic behavior.[5][6] These models range from simple physicochemical calculations to complex machine learning algorithms.[6][7]

• Quantitative Structure-Activity Relationship (QSAR): These are regression or classification models that link computed molecular descriptors (e.g., lipophilicity, polar surface area, molecular weight) to an experimental ADME endpoint.[3] Their predictive power is contingent on the quality and diversity of the training data.

• Physicochemically-Based Models: These models use fundamental physicochemical properties like lipophilicity (LogP), solubility, and ionization state (pKa) to estimate ADME behaviors such as passive diffusion and absorption.[8][9] Lipophilicity, for instance, is a key parameter influencing a drug's ability to cross cell membranes.[9][10]

• Machine Learning and Deep Learning: Modern platforms increasingly employ sophisticated algorithms like support vector machines, random forests, and deep neural networks.[7][11] These models can identify complex, non-linear relationships between molecular features and ADME outcomes, often providing higher accuracy.[11]

Comparative Analysis of Web-Based ADME Prediction Tools

For this guide, we will compare two widely used, freely accessible web servers: SwissADME and pkCSM . Both platforms offer a suite of predictive models relevant to early-stage drug discovery.

Feature	SwissADME	pkCSM
Primary Model Type	Blend of physicochemical rules (e.g., Lipinski's Rule of Five), predictive models (e.g., BOILED-Egg), and fragment-based contributions.[12][13]	Graph-based signatures and machine learning models.[1][14][15][16]
Key ADME Predictions	Lipophilicity, Water Solubility, Pharmacokinetics (GI absorption, BBB permeant), Drug-Likeness, Medicinal Chemistry Friendliness.[13][17]	Absorption (Caco-2 permeability, Intestinal absorption), Distribution (VDss, BBB permeability), Metabolism (CYP substrate/inhibitor), Excretion (Total Clearance), Toxicity.[2][14]
Input Format	SMILES, paste chemical structure	SMILES
User Interface	Highly interactive and visual, featuring "Bioavailability Radar" charts and the "BOILED-Egg" diagram for intuitive analysis.[18]	Simple, list-based output of predicted values.
Unique Feature	PAINS (Pan-Assay Interference Compounds) alerts to flag problematic substructures.	Provides predictions for toxicity endpoints like AMES toxicity and hERG inhibition.[14]
Accessibility	Free web server.[17]	Free web server.[14][16]

Causality Behind Tool Selection

• SwissADME is chosen for its user-friendly interface and strong emphasis on physicochemical properties and drug-likeness rules, which are foundational for early-stage assessment.[13][19] Its visual outputs, like the bioavailability radar, provide a quick, holistic view of a compound's viability.[18]

• pkCSM is selected for its robust, graph-based machine learning approach, which can capture more nuanced structural information.[14][16][20] It offers a broader range of quantitative pharmacokinetic predictions, such as volume of distribution and total clearance, which are valuable for more detailed analysis.[14]

Experimental Workflow: In Silico ADME Prediction & Validation

This section outlines a self-validating protocol for assessing a novel pyridyl-aniline compound. Trustworthiness in computational chemistry comes from understanding a model's limitations and validating its predictions against known data.[21]

Step-by-Step Methodology

• Compound Input: Obtain the SMILES (Simplified Molecular-Input Line-Entry System) string for your pyridyl-aniline compound of interest. For our case study, we will use Nilotinib , an approved kinase inhibitor with a pyridyl-aniline core.

  • Nilotinib SMILES:Cc1ccc(nc1)c2cc(cn2)c3ccc(cc3)C(=O)Nc4ccc(cn4)c5cncc(c5)C(F)(F)F

• Prediction Execution:

  • Navigate to the SwissADME web server.[17] Paste the SMILES string into the input box and run the prediction.

  • Navigate to the pkCSM web server.[14] Paste the same SMILES string and submit for prediction.

• Data Collation: Systematically record the key predicted ADME parameters from both tools into a comparison table.

• Applicability Domain Assessment (Trustworthiness Check):

  • For QSAR-based models like those in pkCSM, it is crucial to consider the applicability domain (AD).[22][23] The AD defines the chemical space in which the model can make reliable predictions. While these web servers do not explicitly output an AD score, a qualitative check is to ensure your compound is structurally similar to the types of molecules the tool was trained on (typically drug-like small molecules). Pyridyl-aniline kinase inhibitors fall well within this domain.

• Experimental Data Retrieval:

  • Search authoritative databases (e.g., PubChem, DrugBank) and peer-reviewed literature for experimentally determined ADME values for your compound or a close structural analog.[24][25]

• Comparative Analysis: Compare the in silico predictions from both tools with the retrieved experimental data. This step is critical for validating the models' performance for your specific chemical class.

Workflow Visualization

The following diagram illustrates the logical flow of the prediction and validation process.

Caption: Workflow for in silico ADME prediction and validation.

Case Study: Nilotinib

Nilotinib is an FDA-approved BCR-ABL kinase inhibitor used to treat chronic myeloid leukemia (CML).[26][27] Its pyridyl-aniline structure and well-documented pharmacokinetic profile make it an excellent case study.[24][25]

Predicted vs. Experimental ADME Properties

Parameter	SwissADME Prediction	pkCSM Prediction	Experimental Value	Reference
Molecular Weight	529.52 g/mol	-	529.52 g/mol	PubChem
LogP (Lipophilicity)	4.19 (iLOGP)	4.352	~4.0-5.0 (Calculated)	Various Sources
Water Solubility	Poorly soluble	LogS: -5.483	Low solubility	[28]
GI Absorption	High	91.5%	Rapidly absorbed	[24]
BBB Permeant	No	LogBB: -0.478	No (Substrate of efflux transporters)	[25]
CYP3A4 Inhibitor	Yes	Yes	Yes (Competitive inhibitor)	[24][25]
Total Clearance	-	0.443 L/h/kg	~0.28 L/h/kg (20.2 L/h for 70kg human)	[25]

Note: Experimental values are often context-dependent (e.g., pH, formulation). The table provides a general comparison.

Analysis of Case Study Results

The in silico predictions for Nilotinib show a strong correlation with experimental findings.

• Physicochemical Properties: Both tools accurately predict the high molecular weight and high lipophilicity (LogP), which are characteristic of many kinase inhibitors.[26] The prediction of poor water solubility is also consistent with experimental observations.[28]

• Absorption: SwissADME's prediction of "High" GI absorption and pkCSM's quantitative estimate of 91.5% align well with clinical data showing Nilotinib is rapidly absorbed following oral administration.[24]

• Distribution: Both tools correctly predict that Nilotinib does not readily cross the Blood-Brain Barrier (BBB). This is mechanistically consistent with its known role as a substrate for efflux transporters like ABCB1 and ABCG2, which actively remove it from the brain.[25]

• Metabolism: The prediction that Nilotinib inhibits Cytochrome P450 3A4 (CYP3A4) is clinically significant and correct.[24][25] This highlights the utility of in silico tools for flagging potential drug-drug interactions early.

• Excretion: pkCSM's predicted total clearance is reasonably close to the experimentally derived value, demonstrating its utility in estimating pharmacokinetic parameters.

Conclusion and Field-Proven Insights

In silico ADME prediction is a powerful, resource-efficient strategy for prioritizing and de-risking compounds in the early stages of drug discovery.[2][29] For the pyridyl-aniline class, freely available web tools like SwissADME and pkCSM provide remarkably accurate and actionable insights.

Key Takeaways for Researchers:

• Use Multiple Tools: As demonstrated, different tools use different algorithms.[7][12] Using a consensus approach by comparing results from multiple platforms (like SwissADME and pkCSM) increases confidence in the predictions.

• Ground Predictions in Reality: In silico models are predictive, not definitive.[5] It is imperative to validate their output against known experimental data for structurally related compounds, as shown in the Nilotinib case study. This practice aligns with the OECD principles for QSAR model validation.[22][23][30]

• Integrate Early and Iteratively: ADME predictions should not be a one-off checkpoint. They should be integrated into the design-make-test-analyze cycle. If a model predicts a liability (e.g., high potential for CYP inhibition), medicinal chemists can use that information to guide the design of new analogs with improved properties.

By judiciously applying these computational guides, research teams can more effectively navigate the complex chemical space of pyridyl-aniline derivatives, enhancing the probability of advancing candidates with favorable pharmacokinetic profiles into the development pipeline.

References

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• Clinical Tree. (2023). ADME Principles in Small Molecule Drug Discovery and Development: An Industrial Perspective. [Link]

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• IAPC Journals. (2024). Leveraging machine learning models in evaluating ADMET properties for drug discovery and development. [Link]

• Basicmedical Key. (2016). Validation of QSAR Models. [Link]

• Oxford Academic. (2024). Computational toxicology in drug discovery: applications of artificial intelligence in ADMET and toxicity prediction. [Link]

• Pars Silico. (n.d.). ADME/ADMET Assessment Using SwissADME, ProTox-II, admet SAR, and Swiss Target Prediction: A Comprehensive Guide. [Link]

• YouTube. (2020). How to use SwissADME?. [Link]

• National Center for Biotechnology Information. (2012). De novo design of N-(pyridin-4-ylmethyl)aniline derivatives as KDR inhibitors: 3D-QSAR, molecular fragment replacement, protein-ligand interaction fingerprint, and ADMET prediction. [Link]

• OECD. (n.d.). Guidance Document on the Validation of (Quantitative) Structure-Activity Relationship [(Q)SAR] Models. [Link]

• National Center for Biotechnology Information. (2018). Clinical Pharmacokinetic and Pharmacodynamic Overview of Nilotinib, a Selective Tyrosine Kinase Inhibitor. [Link]

• SciSpace. (n.d.). Basic validation procedures for regression models in QSAR and QSPR studies. [Link]

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• ResearchGate. (n.d.). Nilotinib preclinical pharmacokinetics and practical application toward clinical projections of oral absorption and systemic availability. [Link]

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• National Center for Biotechnology Information. (2024). In silico drug evaluation by molecular docking, ADME studies and synthesis, characterization, biological activities, DFT, SAR analysis of the novel Mannich bases. [Link]

• ClinPGx. (n.d.). Nilotinib Pathway, Pharmacokinetics/Pharmacodynamics. [Link]

• National Center for Biotechnology Information. (n.d.). Population pharmacokinetic and exposure-response analysis of nilotinib in patients with newly diagnosed Ph+ chronic myeloid leukemia in chronic phase. [Link]

• National Center for Biotechnology Information. (2024). Pharmacokinetic profile of novel reduced-dose Danziten™ (nilotinib tablets) versus Tasigna® (nilotinib capsules): in vivo bioequivalence and population pharmacokinetic analysis. [Link]

• Explanations. (2024). SwissADME: Significance and symbolism. [Link]

• ResearchGate. (n.d.). Development of predictive in silico models for ADME properties. [Link]

• Cambridge University Press. (2015). In silico ADME/T modelling for rational drug design. [Link]

• MDPI. (n.d.). The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery. [Link]

• National Center for Biotechnology Information. (n.d.). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. [Link]

• SciSpace. (n.d.). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from. [Link]

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A Senior Application Scientist's Guide to the Certificate of Analysis for 3-(3-Pyridyl)aniline dihydrochloride: Ensuring Quality for Research and Development

For researchers, scientists, and drug development professionals, the purity and identity of starting materials are paramount. A seemingly minor impurity can derail a synthesis, compromise biological assay results, or introduce unforeseen toxicities. The Certificate of Analysis (COA) is the primary document attesting to a compound's quality. However, not all COAs are created equal, and a thorough understanding of the presented data is crucial. This guide provides an in-depth comparison of key quality attributes for 3-(3-Pyridyl)aniline dihydrochloride, a versatile building block in medicinal chemistry, and offers detailed experimental protocols for its comprehensive analysis.

Deconstructing the Certificate of Analysis: A Comparative Overview

The COA for a chemical like 3-(3-Pyridyl)aniline dihydrochloride should provide a clear and concise summary of its identity, purity, and physical properties. When comparing this product from different suppliers, it is essential to look beyond the headline purity figure. The following table illustrates a typical comparison of COAs from two hypothetical suppliers, highlighting critical parameters.

Parameter	Supplier A (Standard Grade)	Supplier B (High Purity Grade)	Significance for the Researcher
Appearance	Off-white to light yellow powder	White crystalline powder	Color variation can indicate the presence of oxidative or other colored impurities.
Identity (¹H NMR)	Conforms to structure	Conforms to structure	Confirms the fundamental molecular structure.
Purity (HPLC)	≥95.0% (by area %)	≥99.5% (by area %)	A higher purity minimizes the risk of side reactions from unknown components.
Mass Spectrum (m/z)	Consistent with expected mass	Consistent with expected mass	Verifies the molecular weight of the compound.
Residual Solvents	Not specified	<0.1% Toluene, <0.1% Dioxane	Residual solvents from synthesis can be toxic or interfere with reactions.
Inorganic Impurities	Not specified	Palladium <10 ppm	Residual catalysts from synthesis (e.g., Suzuki coupling) can be problematic.
Water Content (Karl Fischer)	≤1.0%	≤0.2%	Water content can affect reaction stoichiometry and stability.

The Science Behind the Specifications: A Methodological Deep Dive

To truly appreciate the data presented on a COA, one must understand the analytical techniques employed. Here, we detail the experimental protocols for the key analyses of 3-(3-Pyridyl)aniline dihydrochloride.

Experimental Workflow for Quality Assessment

The following diagram illustrates a comprehensive workflow for the quality control of 3-(3-Pyridyl)aniline dihydrochloride.

Caption: A comprehensive workflow for the quality control analysis of 3-(3-Pyridyl)aniline dihydrochloride.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is the cornerstone of purity analysis, separating the main compound from any impurities.

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of 1 mg/mL.

Interpretation of Results: The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram. A high-purity sample will exhibit a single major peak with minimal secondary peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR are powerful techniques for confirming the chemical structure of 3-(3-Pyridyl)aniline dihydrochloride.

Experimental Protocol:

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent for the dihydrochloride salt.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.7 mL of the deuterated solvent.

Expected ¹H NMR Chemical Shifts (in DMSO-d₆): The aromatic protons of the aniline and pyridine rings will appear in the range of δ 7.0-9.0 ppm. The formation of the dihydrochloride salt will cause a downfield shift of the pyridine ring protons due to the positive charge on the nitrogen atom.[1] The amine protons will likely be broad and may exchange with residual water in the solvent.

Expected ¹³C NMR Chemical Shifts (in DMSO-d₆): The aromatic carbons will resonate in the region of δ 110-150 ppm.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry provides a precise determination of the molecular weight of the compound.

Experimental Protocol:

• Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).

• Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for this type of compound.

• Analysis: The mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ is measured. For 3-(3-Pyridyl)aniline (free base, C₁₁H₁₀N₂), the expected monoisotopic mass is approximately 170.08 Da.[2] Therefore, the expected m/z for the protonated molecule will be around 171.09.

Potential Impurities and Their Origins

A critical aspect of quality control is the identification and quantification of impurities. For 3-(3-Pyridyl)aniline dihydrochloride, impurities can arise from the synthetic route or degradation. A common synthetic method is the Suzuki-Miyaura cross-coupling reaction.[3]

Caption: Potential impurities arising from the Suzuki-Miyaura synthesis of 3-(3-Pyridyl)aniline.

Common Process-Related Impurities:

• Unreacted Starting Materials: 3-Bromoaniline and pyridine-3-boronic acid.

• Homocoupling Products: Bipyridine species formed from the coupling of two pyridine-3-boronic acid molecules.

• Catalyst Residues: Trace amounts of palladium.[3]

• Ligand-Related Impurities: Oxidized or degraded phosphine ligands.

Degradation Impurities:

• Oxidation Products: Anilines can be susceptible to oxidation, leading to colored impurities.[4]

Conclusion: An Informed Approach to Sourcing

The Certificate of Analysis is more than just a piece of paper; it is a critical tool for ensuring the quality and reliability of your research. By understanding the underlying analytical methodologies and potential sources of impurities, you can make more informed decisions when sourcing 3-(3-Pyridyl)aniline dihydrochloride. For applications where precision and reproducibility are paramount, opting for a high-purity grade with a comprehensive COA that includes data on residual solvents and metals is a prudent investment. Always scrutinize the COA and, when in doubt, do not hesitate to request additional analytical data from the supplier.

References

• Katcka, M., & Urbanski, T. (1968). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Bulletin de l'Academie Polonaise des Sciences. Serie des Sciences Chimiques, 16(7), 347-351.[1]

• PubChem. 3-(Pyridin-3-yl)aniline hydrochloride. [Link][5]

• PubChem. 3-(Pyridin-3-yl)aniline. [Link][2]

• Veeprho. Aniline Impurities and Related Compound. [Link][4]

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Safety & Regulatory Compliance

3-(3-Pyridyl)aniline dihydrochloride proper disposal procedures

A Comprehensive Guide to the Safe Disposal of 3-(3-Pyridyl)aniline Dihydrochloride

For researchers, scientists, and drug development professionals, the meticulous management of chemical compounds is paramount, extending from initial handling to final disposal. 3-(3-Pyridyl)aniline dihydrochloride, a compound featuring both a pyridine and an aniline moiety, requires a nuanced understanding of its potential hazards to ensure safe disposal. This guide provides a detailed, step-by-step operational plan for its proper disposal, grounded in scientific principles and regulatory compliance to ensure the safety of laboratory personnel and the protection of our environment.

Hazard Assessment: Understanding the Risk

The disposal protocol for any chemical begins with a thorough understanding of its hazards. 3-(3-Pyridyl)aniline dihydrochloride's structure incorporates risk factors from two distinct chemical classes, compounded by its nature as a hydrochloride salt.

• Aniline Moiety : Aniline and its derivatives are known for their toxicity, including potential carcinogenicity and the ability to be absorbed through the skin.[1][2] Exposure can lead to methemoglobinemia, a condition where the blood's ability to carry oxygen is dangerously reduced.[3]

• Pyridine Moiety : Pyridine-containing compounds are often flammable, volatile, and possess a strong, unpleasant odor. They can act as skin and respiratory irritants.[4][5]

• Dihydrochloride Salt : The salt form generally increases water solubility and indicates the material is acidic, which can be corrosive.[6][7]

All waste containing this compound must be treated as hazardous. The Safety Data Sheet (SDS) provides the most direct hazard information, summarized below.

Table 1: Hazard Profile of 3-(3-Pyridyl)aniline Dihydrochloride

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements (H-Codes)	Key Precautionary Statements (P-Codes)
Acute Toxicity, Oral	GHS07 (Exclamation Mark)	Warning	H302: Harmful if swallowed	P264: Wash hands thoroughly after handling.
Skin Irritation			H315: Causes skin irritation	P270: Do not eat, drink or smoke when using this product.
Eye Irritation			H319: Causes serious eye irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection.
Respiratory Irritation			H335: May cause respiratory irritation	P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
				P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

| | | | | P501: Dispose of contents/container to an approved waste disposal plant. |

Personal Protective Equipment (PPE): The First Line of Defense

Due to the compound's hazardous nature, stringent use of appropriate PPE is mandatory for all handling and disposal procedures.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves for incidental contact. For spills or extensive handling, heavy-duty gloves such as neoprene or butyl rubber are recommended.	The aniline component can be absorbed through the skin. While nitrile offers initial protection, more robust materials are necessary for prolonged contact.[8]
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against splashes of solutions or accidental projection of the solid powder, which can cause serious eye irritation.[9]
Body Protection	A fully-buttoned, long-sleeved lab coat.	Prevents contamination of personal clothing and skin.

| Respiratory Protection | All handling of the solid compound should occur in a certified chemical fume hood to prevent inhalation of airborne particles.[10][11] | The compound is a respiratory irritant. A fume hood provides the primary engineering control to minimize inhalation risk. |

Step-by-Step Disposal Protocol

The disposal of 3-(3-Pyridyl)aniline dihydrochloride must be conducted in accordance with local, state, and federal regulations. Never discharge this chemical or its solutions down the drain.[4][8]

Step 1: Waste Identification and Segregation All materials that have come into contact with 3-(3-Pyridyl)aniline dihydrochloride must be treated as hazardous waste.[12] This includes:

• Solid Waste : Unused or expired solid compound, contaminated weigh paper, and single-use implements (e.g., spatulas).

• Contaminated Consumables : Used gloves, bench paper, pipette tips, and vials.

• Liquid Waste : Any aqueous or organic solutions containing the compound, including rinsate from cleaning glassware.

Crucially, segregate this waste stream from incompatible materials, particularly strong oxidizing agents, which can react violently with anilines and pyridines. [3][10]

Step 2: Waste Containerization

• Select the Right Container : Use only designated, chemically compatible, and leak-proof hazardous waste containers.[10] High-density polyethylene (HDPE) containers are a suitable choice.

• Labeling is Critical : From the moment the first piece of waste is added, the container must be labeled. The label must clearly state "Hazardous Waste" and identify the contents (e.g., "3-(3-Pyridyl)aniline Dihydrochloride Waste").[13][14] The label should also include appropriate hazard pictograms.[13]

• Keep Containers Closed : Waste containers must be securely sealed at all times, except when actively adding waste.[6] This prevents the release of vapors and protects against spills.

Step 3: Accumulation and Storage

• Satellite Accumulation Areas (SAA) : Store waste containers in a designated SAA at or near the point of generation.[13][14] This area must be under the control of laboratory personnel.

• Secondary Containment : It is best practice to keep waste containers in a secondary containment tray or tub to contain any potential leaks.[6]

• Arrange for Pickup : Once a container is full or is no longer being used, arrange for its removal by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.

Spill Management Protocol

Accidental spills require immediate and correct action to prevent exposure and contamination.

For a Small Spill (Solid or Liquid):

• Alert Personnel : Immediately notify others in the vicinity.

• Secure the Area : Restrict access to the spill area.

• Don Appropriate PPE : Wear the recommended PPE, including double gloves (neoprene or butyl outer), safety goggles, and a lab coat.

• Contain the Spill : Gently cover the spill with an inert absorbent material like vermiculite, sand, or dry earth.[3][4] Do not use combustible materials like paper towels as the primary absorbent.

• Collect the Waste : Carefully scoop the absorbed material and place it into a labeled hazardous waste container.

• Decontaminate : Wipe the spill area with a cloth dampened with a suitable solvent (e.g., methanol or ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[8]

For a Large Spill:

• EVACUATE : Immediately evacuate the laboratory, closing the door behind you.

• ALERT : Notify your supervisor and your institution's EHS or emergency response team immediately.[8]

• SECURE : Prevent re-entry to the area.

• DO NOT attempt to clean up a large spill unless you are specifically trained and equipped for hazardous waste emergency response under OSHA's HAZWOPER standard.[3][15]

The Disposal Workflow: A Decision Framework

The following diagram illustrates the logical flow for the proper management and disposal of waste generated from 3-(3-Pyridyl)aniline dihydrochloride.

Caption: Disposal workflow for 3-(3-Pyridyl)aniline dihydrochloride.

Regulatory Imperative

All disposal activities are governed by a framework of regulations designed to ensure safety and environmental protection. In the United States, these include:

• The Environmental Protection Agency (EPA) , which establishes regulations for hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[16][17]

• The Occupational Safety and Health Administration (OSHA) , which sets standards for worker safety, including the Hazard Communication Standard and regulations for handling hazardous waste (HAZWOPER).[15][18][19]

It is the generator's legal responsibility to properly characterize, manage, and dispose of hazardous waste.[1][14] Always consult your institution's specific waste management plan and EHS professionals to ensure full compliance.

By adhering to these detailed procedures, laboratory professionals can confidently manage 3-(3-Pyridyl)aniline dihydrochloride waste, ensuring a safe working environment and upholding their commitment to environmental stewardship.

References

• Benchchem. (n.d.). Safeguarding Research: Proper Disposal Procedures for Aniline-MPB-amino-C3-PBD.

• Agency for Toxic Substances and Disease Registry. (1989). Toxicological Profile for Pyridine. NCBI. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Chemistry World. (2008, December 9). EPA tweaks hazardous waste rules for academic labs. Retrieved from [Link]

• Washington State University. (n.d.). Pyridine Standard Operating Procedure. Retrieved from Washington State University Environmental Health & Safety.

• McQuiston, D. (n.d.). Laboratory Waste Management: The New Regulations. MedLab Management. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Scribd. (n.d.). Aniline Safety Document. Retrieved from [Link]

• Penta Chemicals. (2024, November 26). Pyridine - SAFETY DATA SHEET. Retrieved from [Link]

• DuraLabel. (2025, December 16). OSHA Rules for Hazardous Chemicals. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 3-(3-Pyridyl)aniline Dihydrochloride

Introduction: A Proactive Stance on Safety

As researchers and drug development professionals, our work with novel chemical entities demands a forward-thinking approach to safety. 3-(3-Pyridyl)aniline dihydrochloride is a compound of interest due to its unique structure, combining both a pyridine and an aniline moiety. While comprehensive toxicological data for this specific molecule is not widely available, its constituent parts provide a clear directive for cautious handling. The aniline family of chemicals is known for its potential toxicity, including risks of organ damage through prolonged exposure, and it is often classified as a suspected carcinogen and mutagen.[1][2][3][4] The pyridine group also necessitates careful handling in a well-ventilated area.[5]

Therefore, this guide is built upon the principle of precaution, treating 3-(3-Pyridyl)aniline dihydrochloride with the stringent controls appropriate for its parent compounds. The hazard statements for the dihydrochloride salt itself—H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)—underscore the immediate need for robust personal protective equipment (PPE) and meticulous handling protocols. This document provides the essential, immediate safety and logistical information required to handle this compound responsibly, ensuring both the integrity of your research and the well-being of your laboratory personnel.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is the first line of defense against chemical exposure. For 3-(3-Pyridyl)aniline dihydrochloride, which is a powder, the primary risks are inhalation of airborne particles, skin contact, and eye contact.[6] The following table outlines the minimum required PPE, grounded in the known hazards of aromatic amines and pyridines.

PPE Category	Specification	Rationale
Eye & Face Protection	ANSI Z87.1 compliant chemical safety goggles. A face shield should be worn over goggles when there is a significant splash hazard (e.g., during bulk transfers or solution preparation).[7]	Protects against airborne powder, which can cause serious eye irritation, and potential splashes of solutions containing the compound.
Skin Protection	Gloves: Chemical-resistant nitrile or butyl rubber gloves. Always inspect gloves for tears or pinholes before use. Change gloves immediately if contamination is suspected.[7][8] Lab Coat: A clean, fully-buttoned lab coat must be worn over full-length clothing.	Provides a critical barrier against skin contact. Aniline derivatives can be absorbed through the skin and may cause irritation or systemic toxicity.[1] A lab coat prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is required when handling the solid compound outside of a certified chemical fume hood or if dust generation is likely.[7]	Prevents inhalation of the powder, which may cause respiratory irritation. For aniline compounds, inhalation is a primary route of toxic exposure.[1][3]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a systematic workflow is critical to minimize exposure and prevent contamination. All handling of 3-(3-Pyridyl)aniline dihydrochloride solid should be performed within a certified chemical fume hood.[8][9]

Preparation and Weighing

• Pre-Handling Check: Before beginning, ensure the chemical fume hood is functioning correctly. Have all necessary PPE donned, and a designated waste container ready in the hood.[10]

• Containment: Conduct all weighing and transfer of the solid compound on a disposable weighing paper or in a tared container to contain any loose powder.

• Minimize Dust: Handle the solid material gently to avoid creating airborne dust.[8] If appropriate for your procedure, the material can be carefully moistened with a suitable solvent to prevent dusting.[7]

• Labeling: Immediately and clearly label any container holding the chemical with its full name and relevant hazard warnings.[11]

Solution Preparation

• Controlled Addition: When dissolving the compound, slowly add the solid to the solvent to prevent splashing.[8]

• Vessel Choice: Use a vessel that is appropriately sized for the volume of solution to minimize the risk of spills.

• Agitation: If stirring is required, ensure the stir speed is low enough to prevent aerosolization. Keep the container covered with a watch glass or cap when possible.

Post-Handling Decontamination

• Surface Cleaning: Thoroughly decontaminate all surfaces, glassware, and equipment that may have come into contact with the chemical. Use a suitable solvent followed by soap and water.[8]

• PPE Removal: Remove PPE in the correct order to avoid self-contamination: gloves first, followed by the lab coat, and finally eye protection.

• Personal Hygiene: Always wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[7][10] Never eat, drink, or apply cosmetics in the laboratory.[5][12]

Emergency Protocols: Spill and Exposure Management

Preparedness is key to mitigating the impact of an accidental release. All laboratory personnel must be aware of the location of safety showers, eyewash stations, and spill kits.[13]

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists or if a large area was exposed.[1][9]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[14][15]

Spill Response Workflow

The following workflow outlines the decision-making process for responding to a chemical spill.

Caption: Workflow for chemical spill response.

Waste Disposal Plan

All waste containing 3-(3-Pyridyl)aniline dihydrochloride must be treated as hazardous waste and disposed of according to institutional and local regulations.[8]

• Solid Waste: Collect all contaminated solid materials, including unused chemicals, contaminated weighing papers, gloves, and disposable lab coats, in a dedicated, clearly labeled, and sealed hazardous waste container.[7]

• Liquid Waste: Collect all solutions containing the compound and any solvents used for rinsing contaminated glassware in a sealed, labeled, and chemical-resistant hazardous waste container.[7] Do not pour any waste down the drain.[16][17]

• Container Management: Ensure waste containers are kept closed, stored in a designated and well-ventilated secondary containment area, and are away from incompatible materials.[11][18]

References

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• Sigma-Aldrich. 3-(pyridin-3-yl)aniline dihydrochloride. Sigma-Aldrich.
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